5-Formyl-2-methoxybenzenesulfonamide

• CAS: 105764-07-6

Core Science & Biosynthesis

Technical Guide: 5-Formyl-2-methoxybenzenesulfonamide (CAS No. 105764-07-6)

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound primarily recognized as a process impurity of Tamsulosin, an alpha-1 adrenergic receptor antagonist used in the treatment of benign prostatic hyperplasia.[1][][3] Designated as "Tamsulosin EP Impurity E," this compound is crucial for analytical method development, quality control, and impurity profiling in the manufacturing of Tamsulosin.[4][5] Its presence and control are important for ensuring the safety and efficacy of the final drug product.

Chemical and Physical Properties

A summary of the key physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide is presented in the table below. This data is essential for its identification, characterization, and handling in a laboratory setting.

Property	Value	Reference
CAS Number	105764-07-6	[1][]
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
Appearance	White to pale-yellow solid	[6]
Melting Point	>155°C (decomposes)	[1][]
Boiling Point	458.5±55.0 °C (Predicted)	[1]
SMILES	COc1ccc(C=O)cc1S(=O)(=O)N	[3]
InChI	InChI=1S/C8H9NO4S/c1-13-7-3-2-6(5-10)4-8(7)14(9,11)12/h2-5H,1H3,(H2,9,11,12)	[3]

Synthesis and Formulation

While specific, detailed experimental protocols for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide are not extensively published in peer-reviewed journals, its formation as a Tamsulosin impurity suggests it arises as a byproduct or intermediate in the Tamsulosin synthesis pathway. Patent literature outlines general synthetic routes for Tamsulosin and related sulfonamides, from which a plausible synthesis for this compound can be derived.[7][8]

A representative synthetic approach could involve the formylation of 2-methoxybenzenesulfonamide. The diagram below illustrates a potential logical workflow for its preparation, though specific reagents and conditions would require laboratory optimization.

Caption: A logical workflow for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Role as a Pharmaceutical Impurity

The primary relevance of 5-Formyl-2-methoxybenzenesulfonamide is its status as an impurity in the active pharmaceutical ingredient (API) Tamsulosin.[3][9] Regulatory bodies require strict control over impurities in pharmaceutical products. Therefore, the synthesis and isolation of this compound are necessary to develop analytical standards for its detection and quantification in Tamsulosin batches.[4]

The relationship between 5-Formyl-2-methoxybenzenesulfonamide and Tamsulosin is depicted in the following diagram, illustrating its position as an impurity relative to the final drug product.

Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide to Tamsulosin API.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity or the involvement of 5-Formyl-2-methoxybenzenesulfonamide in any signaling pathways. Its significance is primarily in the context of pharmaceutical analysis and quality control rather than as a biologically active agent itself. Research on the biological effects of Tamsulosin impurities is generally focused on ensuring they do not contribute to adverse effects of the drug product.

Analytical Methodologies

As a known impurity, 5-Formyl-2-methoxybenzenesulfonamide is used as a reference standard in the development and validation of analytical methods to assess the purity of Tamsulosin.[4][5] High-performance liquid chromatography (HPLC) is a common technique employed for the separation and quantification of Tamsulosin and its related substances, including Impurity E.[10] The development of such methods is a critical component of the overall drug development and manufacturing process.[11][12][13]

A typical workflow for the analytical method development and validation for impurity profiling is outlined below.

Caption: Workflow for analytical method development using 5-Formyl-2-methoxybenzenesulfonamide.

Conclusion

5-Formyl-2-methoxybenzenesulfonamide is a critical compound for the pharmaceutical industry, particularly in the context of Tamsulosin manufacturing. While it is not known to have direct therapeutic applications, its role as a process impurity underscores the importance of robust analytical chemistry in ensuring the quality and safety of medicines. Further research into the synthesis and characterization of such impurities is essential for advancing drug development and manufacturing processes.

References

• 1. CN111170900A - Preparation method of tamsulosin impurity with high optical purity - Google Patents [patents.google.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 4. Tamsulosin EP Impurity E | 105764-07-6 | SynZeal [synzeal.com]
• 5. veeprho.com [veeprho.com]
• 6. veeprho.com [veeprho.com]
• 7. SYNTHESIS OF OPTICALLY PURE (R)-5-(2-AMINOPROPYL)-2-METHOXYBENZENESULPHONAMIDE - Patent 1704140 [data.epo.org]
• 8. WO2005075415A1 - A method of preparation of (r)-(-)-5(2-aminopropyl)-2-methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 9. daicelpharmastandards.com [daicelpharmastandards.com]
• 10. ijpsonline.com [ijpsonline.com]
• 11. veranova.com [veranova.com]
• 12. Analytical Method Development - Alcami [alcami.com]
• 13. Method Development | Coriolis Pharma [coriolis-pharma.com]

Technical Guide: Physicochemical Properties of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound of interest primarily due to its identification as an impurity in the synthesis of Tamsulosin.[1] Tamsulosin is a selective alpha-1A and alpha-1B adrenoceptor antagonist used in the treatment of benign prostatic hypertrophy.[2] Understanding the physicochemical properties of impurities like 5-Formyl-2-methoxybenzenesulfonamide is critical for drug development, ensuring the safety, efficacy, and quality of the final active pharmaceutical ingredient (API). This technical guide provides a comprehensive overview of the known physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide, along with generalized experimental protocols for their determination.

Physicochemical Data Summary

The following table summarizes the key physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide.

Property	Value	Source
CAS Number	105764-07-6	[3][4][5][6]
Molecular Formula	C₈H₉NO₄S	[3][5][6]
Molecular Weight	215.23 g/mol	[3][5][6]
Melting Point	>155°C (decomposition)	[3]
Boiling Point (Predicted)	458.5 ± 55.0 °C	[3][7]
Density (Predicted)	1.397 ± 0.06 g/cm³	[7]
Solubility	Slightly soluble in DMSO and Methanol (with heating)	[3]
pKa (Predicted)	9.72 ± 0.60	[8]
logP (Predicted)	1.936	[8]
Physical Form	White to pale-yellow solid

Relationship to Tamsulosin

5-Formyl-2-methoxybenzenesulfonamide is recognized as impurity E of Tamsulosin as per the European Pharmacopoeia (EP).[1][5][6] Its presence in the final drug product must be monitored and controlled to ensure patient safety and therapeutic efficacy. The structural relationship between the two molecules is a key aspect of its significance in pharmaceutical analysis.

Relationship to Tamsulosin

Experimental Protocols

General Experimental Workflow

The characterization of a chemical compound like 5-Formyl-2-methoxybenzenesulfonamide typically follows a structured workflow to determine its identity, purity, and key physicochemical properties.

General Experimental Workflow

Melting Point Determination (Capillary Method)

The melting point of a solid is a good indicator of its purity. Pure crystalline solids typically have a sharp melting point range of 1-2°C.

Apparatus:

• Melting point apparatus (e.g., Mel-Temp or similar)

• Capillary tubes (sealed at one end)

• Spatula

• Mortar and pestle

Procedure:

• Ensure the sample of 5-Formyl-2-methoxybenzenesulfonamide is dry and finely powdered.

• Pack a small amount of the sample into the open end of a capillary tube to a height of 2-3 mm.

• Place the capillary tube into the heating block of the melting point apparatus.

• Heat the sample rapidly to a temperature approximately 15-20°C below the expected melting point.

• Decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first liquid appears (onset of melting) and the temperature at which the entire sample becomes a clear liquid (completion of melting). This range is the melting point of the sample.

Solubility Determination (Shake-Flask Method)

This method is used to determine the equilibrium solubility of a compound in a specific solvent.

Apparatus:

• Analytical balance

• Vials with screw caps

• Shaker or rotator set at a constant temperature

• Centrifuge

• HPLC or UV-Vis spectrophotometer for concentration analysis

Procedure:

• Add an excess amount of 5-Formyl-2-methoxybenzenesulfonamide to a known volume of the solvent (e.g., water, buffer at a specific pH, DMSO, methanol) in a vial.

• Seal the vial and place it in a shaker at a constant temperature (e.g., 25°C or 37°C).

• Agitate the mixture for a sufficient time (typically 24-72 hours) to ensure equilibrium is reached.

• After the equilibration period, allow the suspension to settle.

• Centrifuge the sample to separate the undissolved solid from the supernatant.

• Carefully withdraw an aliquot of the clear supernatant.

• Dilute the aliquot with a suitable solvent and determine the concentration of the dissolved compound using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

• The solubility is expressed in units such as mg/mL or mol/L.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful technique for assessing the purity of a compound by separating it from any impurities.

Apparatus:

• HPLC system with a suitable detector (e.g., UV-Vis or PDA)

• Analytical column (e.g., C18 reverse-phase)

• Volumetric flasks and pipettes

• Analytical balance

• HPLC-grade solvents

Procedure:

• Method Development: Develop a suitable HPLC method. This involves selecting an appropriate column, mobile phase composition (e.g., a mixture of acetonitrile and water with a buffer), flow rate, and detector wavelength. The goal is to achieve good separation between the main peak of 5-Formyl-2-methoxybenzenesulfonamide and any potential impurity peaks.

• Standard Preparation: Prepare a stock solution of a reference standard of 5-Formyl-2-methoxybenzenesulfonamide of known purity at a precise concentration. Prepare a series of dilutions to create a calibration curve.

• Sample Preparation: Accurately weigh and dissolve the sample of 5-Formyl-2-methoxybenzenesulfonamide in the mobile phase or a suitable solvent to a known concentration.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Data Analysis: Record the chromatograms. The purity of the sample is typically calculated as the percentage of the area of the main peak relative to the total area of all peaks in the chromatogram (Area Percent method). For more accurate quantification, the concentration of the main compound can be determined from the calibration curve.

Conclusion

This technical guide provides a summary of the currently available physicochemical data for 5-Formyl-2-methoxybenzenesulfonamide. While specific experimental protocols for this compound are not widely published, the generalized methods described herein provide a solid foundation for its analysis. For researchers and professionals in drug development, a thorough understanding and characterization of such impurities are paramount for ensuring the quality and safety of pharmaceutical products.

References

• 1. theclinivex.com [theclinivex.com]
• 2. Tamsulosin | C20H28N2O5S | CID 129211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. SSERC | Melting point determination [sserc.org.uk]
• 4. jchps.com [jchps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Structural elucidation by NMR(1HNMR) | PPTX [slideshare.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Page loading... [guidechem.com]

An In-depth Technical Guide to 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a key organic compound often encountered in the pharmaceutical industry. Its primary significance lies in its role as a process impurity in the synthesis of Tamsulosin, a widely prescribed α1-adrenoceptor antagonist for the treatment of benign prostatic hypertrophy.[1][2][3] The presence and quantity of this impurity, designated as Tamsulosin EP Impurity E, are critical quality attributes that require careful monitoring and control during drug manufacturing.[1][2][3] This technical guide provides a comprehensive overview of the molecular structure, weight, and a plausible synthetic pathway for 5-Formyl-2-methoxybenzenesulfonamide, tailored for professionals in research and drug development.

Molecular Structure and Properties

The molecular structure of 5-Formyl-2-methoxybenzenesulfonamide consists of a benzene ring substituted with a formyl group (-CHO), a methoxy group (-OCH3), and a sulfonamide group (-SO2NH2).

Physicochemical Data

A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is presented in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C8H9NO4S	[1][2]
Molecular Weight	215.23 g/mol	[1]
CAS Number	105764-07-6	[1]
Melting Point	>155 °C (decomposition)	[1]
Predicted Boiling Point	458.5 °C	[1]
Solubility	Slightly soluble in DMSO and Methanol (with heating)
Synonyms	Tamsulosin EP Impurity E	[1][2][3]

Experimental Protocols: Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

The following section details a plausible experimental protocol for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide. This procedure is adapted from established formylation methods for structurally related compounds, specifically the synthesis of methyl 5-formyl-2-methoxybenzoate.[4] The core of this synthesis is the Duff reaction, which involves the formylation of an activated aromatic ring using hexamine (urotropine).

Objective:

To synthesize 5-Formyl-2-methoxybenzenesulfonamide via the formylation of 2-methoxybenzenesulfonamide.

Materials:

• 2-methoxybenzenesulfonamide

• Methanesulfonic acid

• Urotropine (Hexamine)

• Sodium hydroxide solution

• Water

• Standard laboratory glassware and equipment (reaction flask, condenser, magnetic stirrer, filtration apparatus)

Procedure:

• Reaction Setup: In a suitable reaction flask equipped with a magnetic stirrer and a condenser, dissolve 2-methoxybenzenesulfonamide in methanesulfonic acid.

• Cooling: Cool the resulting solution to a temperature between 0-10 °C using an ice bath.

• Addition of Formylating Agent: While maintaining the temperature, slowly add urotropine to the reaction mixture.

• Reaction: After the addition is complete, heat the reaction mixture to approximately 80-90 °C. Allow the reaction to proceed for 16-20 hours.

• Quenching and Neutralization: After the reaction is complete, cool the mixture to room temperature. Carefully add water to the reaction flask to quench the reaction. Adjust the pH of the solution to 6-7 using a sodium hydroxide solution.

• Isolation and Purification: The product will precipitate out of the solution upon neutralization. Isolate the solid product by filtration. Wash the filter cake with water to remove any remaining impurities.

• Drying: Dry the purified product to obtain 5-Formyl-2-methoxybenzenesulfonamide.

Visualizations

Logical Workflow for the Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

The following diagram illustrates the logical steps involved in the proposed synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: A logical workflow diagram for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Relationship of 5-Formyl-2-methoxybenzenesulfonamide to Tamsulosin Synthesis

This diagram illustrates the position of 5-Formyl-2-methoxybenzenesulfonamide as a potential impurity originating from a side-reaction or an unreacted starting material in the broader synthesis pathway of Tamsulosin.

Caption: Relationship of 5-Formyl-2-methoxybenzenesulfonamide as an impurity in Tamsulosin synthesis.

References

• 1. CN111170900A - Preparation method of tamsulosin impurity with high optical purity - Google Patents [patents.google.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 3. RU2419605C2 - Synthesis of optically pure (r)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 4. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]

An In-depth Technical Guide to the Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary synthesis routes for 5-Formyl-2-methoxybenzenesulfonamide, a key impurity of the alpha-1 adrenoceptor antagonist, Tamsulosin.[1][2][3] The document details two plausible synthetic pathways, supported by experimental protocols, quantitative data, and process visualizations to aid in research and development.

Route 1: Formylation of a Methoxybenzoate Precursor followed by Conversion to the Sulfonamide

This synthetic approach commences with the formylation of a 2-methoxybenzoate derivative, followed by a series of transformations to introduce the sulfonamide functionality. This route is well-documented in patent literature for the initial formylation step and relies on established chemical transformations for the subsequent conversions.

Step 1: Synthesis of Methyl 5-formyl-2-methoxybenzoate

The initial step involves the formylation of methyl 2-methoxybenzoate. A common method for this transformation is a modification of the Duff reaction, utilizing hexamethylenetetramine (urotropine) in the presence of a strong acid.[4]

Experimental Protocol:

Methyl 2-methoxybenzoate (100 kg) and methanesulfonic acid (300 L) are cooled to a temperature of 0-10 °C. To this cooled mixture, urotropine (252 kg) is added. The reaction mixture is then heated to 90 °C and maintained for 16 hours. After the reaction is complete, the mixture is cooled to room temperature. Water (500 L) is added to the reaction vessel, and the pH is adjusted to 6-7 using a sodium hydroxide solution. The resulting precipitate is collected by filtration, washed with water, and dried to yield methyl 5-formyl-2-methoxybenzoate.[4]

An alternative procedure using trifluoroacetic acid has also been reported. 16.6 g of methyl o-anisate is dissolved in 100 ml of trifluoroacetic acid, and 14.0 g of hexamethylenetetramine is added with ice-cooling. The mixture is then refluxed for 2 hours.[5]

Quantitative Data:

Starting Material	Reagents	Reaction Conditions	Yield	Reference
Methyl 2-methoxybenzoate	Urotropine, Methanesulfonic Acid	90 °C, 16 h	94%	[4]
Methyl 2-methoxybenzoate	Urotropine, Methanesulfonic Acid	80 °C, 16 h	85.1%	[4]
Methyl o-anisate	Hexamethylenetetramine, Trifluoroacetic Acid	Reflux, 2 h	Not specified	[5]

Step 2: Hydrolysis of Methyl 5-formyl-2-methoxybenzoate to 5-Formyl-2-methoxybenzoic acid

The methyl ester of the formylated intermediate is hydrolyzed to the corresponding carboxylic acid. This is a standard procedure typically carried out under basic or acidic conditions.

Conceptual Experimental Protocol:

Methyl 5-formyl-2-methoxybenzoate would be dissolved in a suitable solvent such as a mixture of methanol and water. An excess of a base, for instance, sodium hydroxide or potassium hydroxide, is added, and the mixture is heated to reflux until the reaction is complete, which can be monitored by techniques like thin-layer chromatography. Upon completion, the reaction mixture is cooled, and the methanol is removed under reduced pressure. The aqueous solution is then acidified with a mineral acid, such as hydrochloric acid, to precipitate the carboxylic acid. The solid product, 5-Formyl-2-methoxybenzoic acid, is then collected by filtration, washed with cold water, and dried.

Step 3: Chlorosulfonation of 5-Formyl-2-methoxybenzoic acid

The resulting carboxylic acid is then subjected to chlorosulfonation to introduce the sulfonyl chloride group. This is a crucial step in forming the sulfonamide.

Conceptual Experimental Protocol:

5-Formyl-2-methoxybenzoic acid would be added portion-wise to an excess of chlorosulfonic acid at a low temperature, typically 0-5 °C, with stirring. The reaction mixture is then allowed to warm to room temperature and stirred for several hours. The completion of the reaction can be monitored by quenching a small aliquot in water and analyzing the resulting solid. Once the reaction is complete, the mixture is carefully poured onto crushed ice to decompose the excess chlorosulfonic acid. The precipitated 5-(chlorosulfonyl)-2-methoxybenzoic acid is then collected by filtration, washed with ice-cold water, and dried under vacuum.

Step 4: Amination of 5-(chlorosulfonyl)-2-methoxybenzoic acid to 5-Formyl-2-methoxybenzenesulfonamide

The final step in this route is the amination of the sulfonyl chloride with an ammonia source to yield the desired sulfonamide.

Conceptual Experimental Protocol:

The 5-(chlorosulfonyl)-2-methoxybenzoic acid is dissolved in a suitable inert solvent, such as acetonitrile or dioxane. The solution is then treated with an excess of aqueous ammonia at room temperature. The reaction is typically stirred for several hours until completion. The product, 5-Formyl-2-methoxybenzenesulfonamide, can then be isolated by precipitation upon the addition of water, followed by filtration, washing, and drying.

Synthesis Pathway for Route 1

Caption: Synthetic pathway for 5-Formyl-2-methoxybenzenesulfonamide via a benzoate intermediate.

Route 2: Direct Formylation of 2-Methoxybenzenesulfonamide

An alternative and more direct approach involves the formylation of 2-methoxybenzenesulfonamide. This route, if successful, would be more atom-economical. Formylation of electron-rich aromatic compounds can be achieved through methods such as the Duff reaction or the Vilsmeier-Haack reaction.[6][7][8]

Step 1: Synthesis of 2-Methoxybenzenesulfonamide

The starting material for this route, 2-methoxybenzenesulfonamide, can be prepared from 2-methoxybenzoic acid.

Conceptual Experimental Protocol:

2-Methoxybenzoic acid can be converted to its sulfonyl chloride derivative by reaction with chlorosulfonic acid. The resulting 2-methoxybenzenesulfonyl chloride is then reacted with ammonia to yield 2-methoxybenzenesulfonamide.

Step 2: Formylation of 2-Methoxybenzenesulfonamide

The key step in this route is the direct introduction of a formyl group onto the aromatic ring of 2-methoxybenzenesulfonamide. The methoxy group is an ortho-, para-director, and the sulfonamide group is a meta-director. The formylation is expected to occur at the position para to the activating methoxy group.

Conceptual Experimental Protocol (Duff Reaction):

2-Methoxybenzenesulfonamide would be reacted with hexamethylenetetramine in an acidic medium, such as trifluoroacetic acid or a mixture of acetic acid and sulfuric acid.[6] The reaction mixture would be heated to promote the formylation. After the reaction, an aqueous workup followed by purification would be necessary to isolate the 5-Formyl-2-methoxybenzenesulfonamide. The Duff reaction is known for often providing low to moderate yields.[6][9]

Conceptual Experimental Protocol (Vilsmeier-Haack Reaction):

The Vilsmeier reagent, prepared from a formamide derivative (e.g., N,N-dimethylformamide) and a chlorinating agent (e.g., phosphorus oxychloride), would be reacted with 2-methoxybenzenesulfonamide.[7][8] The reaction is typically carried out in an inert solvent. An aqueous workup is then required to hydrolyze the intermediate iminium salt to the final aldehyde product. The Vilsmeier-Haack reaction is generally milder and can provide higher yields than the Duff reaction for suitable substrates.[10]

Synthesis Pathway for Route 2

Caption: Direct formylation approach to synthesize 5-Formyl-2-methoxybenzenesulfonamide.

Conclusion

This technical guide outlines two primary synthetic routes to 5-Formyl-2-methoxybenzenesulfonamide. Route 1, involving the formylation of a benzoate precursor followed by functional group transformations, appears to be the more established method with documented experimental procedures for the initial key step. Route 2, the direct formylation of 2-methoxybenzenesulfonamide, offers a more concise pathway but requires further investigation to establish specific and efficient reaction protocols. The choice of synthesis route will depend on factors such as the availability of starting materials, desired scale of production, and the process optimization capabilities of the research or development team. Further experimental validation is recommended for the conceptual protocols presented herein.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. 5-Formyl-2-methoxy-benzenesulfonamide | LGC Standards [lgcstandards.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. Duff reaction - Wikipedia [en.wikipedia.org]
• 7. Vilsmeier-Haack Reaction [drugfuture.com]
• 8. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]
• 9. thescholarship.ecu.edu [thescholarship.ecu.edu]
• 10. jk-sci.com [jk-sci.com]

5-Formyl-2-methoxybenzenesulfonamide: An In-depth Technical Guide to a Key Tamsulosin Impurity

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 5-Formyl-2-methoxybenzenesulfonamide, a known impurity of the alpha-blocker Tamsulosin, designated as Tamsulosin EP Impurity E. The document delves into the identification, formation pathways, and analytical quantification of this impurity. Detailed experimental protocols for the analysis of Tamsulosin and its related substances are provided, alongside a summary of acceptance criteria as stipulated by pharmacopeias. This guide is intended to be a valuable resource for researchers, analytical scientists, and professionals involved in the development, manufacturing, and quality control of Tamsulosin.

Introduction

Tamsulosin is a selective alpha-1 adrenergic receptor antagonist widely used in the treatment of benign prostatic hyperplasia (BPH). As with any pharmaceutical active ingredient, the control of impurities is a critical aspect of ensuring its safety and efficacy. 5-Formyl-2-methoxybenzenesulfonamide has been identified as a process-related impurity and a potential degradation product of Tamsulosin.[1] Its presence in the final drug product must be carefully monitored and controlled within acceptable limits. This guide outlines the current understanding of this impurity, from its chemical properties to its analytical determination.

Physicochemical Properties

Property	Value
Chemical Name	5-Formyl-2-methoxybenzenesulfonamide
Synonyms	Tamsulosin EP Impurity E
CAS Number	105764-07-6
Molecular Formula	C8H9NO4S
Molecular Weight	215.23 g/mol
Appearance	White to off-white solid

Formation and Synthesis

The precise formation pathway of 5-Formyl-2-methoxybenzenesulfonamide as an impurity in the synthesis of Tamsulosin is not extensively detailed in publicly available literature. However, it is understood to be a process-related impurity, potentially arising from starting materials or intermediates. Forced degradation studies of Tamsulosin have shown that it can also be formed under oxidative and photolytic stress conditions.[2][3]

A plausible synthetic route to 5-Formyl-2-methoxybenzenesulfonamide can be inferred from the preparation of its precursor, methyl 5-formyl-2-methoxybenzoate.[4] The synthesis would likely involve the formylation of 2-methoxybenzenesulfonamide.

Caption: Plausible synthetic pathway for 5-Formyl-2-methoxybenzenesulfonamide.

Analytical Methodologies

The primary analytical technique for the identification and quantification of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin is High-Performance Liquid Chromatography (HPLC), typically with UV detection.[5][6][7]

Experimental Protocol: HPLC Method for Tamsulosin and its Impurities

This protocol is a representative example based on published methods for the analysis of Tamsulosin and its related substances.

4.1.1. Chromatographic Conditions

Parameter	Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Gradient elution with a mixture of an aqueous buffer (e.g., phosphate or ammonium acetate buffer) and an organic modifier (e.g., acetonitrile, methanol).
Flow Rate	1.0 mL/min
Detection	UV at 225 nm or 280 nm
Injection Volume	10-20 µL
Column Temperature	Ambient or controlled (e.g., 30 °C)

4.1.2. Preparation of Solutions

• Standard Solution: A standard solution of Tamsulosin Hydrochloride and a certified reference standard of 5-Formyl-2-methoxybenzenesulfonamide are prepared in a suitable diluent (e.g., a mixture of the mobile phase components).

• Sample Solution: The Tamsulosin drug substance or a crushed tablet is accurately weighed and dissolved in the diluent to achieve a known concentration.

4.1.3. System Suitability

The system suitability is assessed by injecting the standard solution. Parameters such as theoretical plates, tailing factor, and resolution between Tamsulosin and the impurity peaks are evaluated to ensure the performance of the chromatographic system.

4.1.4. Data Analysis

The amount of 5-Formyl-2-methoxybenzenesulfonamide in the sample is calculated by comparing its peak area to the peak area of the certified reference standard.

Caption: General workflow for the HPLC analysis of Tamsulosin impurities.

Acceptance Criteria and Specification Limits

Pharmacopeias such as the United States Pharmacopeia (USP) and the European Pharmacopoeia (EP) set limits for impurities in drug substances and products. For Tamsulosin Hydrochloride, the general limits for impurities are as follows:

Pharmacopeia	Impurity	Limit
USP	Any individual unspecified impurity	Not More Than (NMT) 0.10%
Total impurities	NMT 0.2%

It is important to note that specific limits for identified impurities like 5-Formyl-2-methoxybenzenesulfonamide may be established based on toxicological data and qualification studies.

Forced Degradation Studies

Forced degradation studies are crucial for understanding the stability of a drug substance and identifying potential degradation products. Tamsulosin has been subjected to various stress conditions, including acid and base hydrolysis, oxidation, heat, and photolysis.[2][3] These studies indicate that Tamsulosin is susceptible to degradation under oxidative and photolytic conditions, which can lead to the formation of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Logical relationship of forced degradation studies on Tamsulosin.

Conclusion

5-Formyl-2-methoxybenzenesulfonamide is a critical quality attribute to monitor in the manufacturing of Tamsulosin. A thorough understanding of its formation, coupled with robust and validated analytical methods, is essential for ensuring the quality, safety, and efficacy of Tamsulosin drug products. This technical guide provides a foundational understanding for professionals in the pharmaceutical industry to effectively manage and control this impurity. Further research into the specific mechanisms of its formation during synthesis and degradation will contribute to the development of improved manufacturing processes and more stable formulations.

References

• 1. US20080319225A1 - Method of Preparation of (R)-(-)-5(2-Aminopropyl)-2-Methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 2. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 5. RP-HPLC method development and validation for tamsulosin hydrochloride. [wisdomlib.org]
• 6. [PDF] IMPURITY METHOD DEVELOPMENT AND VALIDATION OF TAMSULOSIN HYDROCHLORIDE BY USING RP-HPLC | Semantic Scholar [semanticscholar.org]
• 7. scispace.com [scispace.com]

An In-Depth Technical Guide to the Identification of 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E)

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tamsulosin, a selective alpha-1A adrenoceptor antagonist, is a widely prescribed medication for the treatment of benign prostatic hyperplasia. As with any pharmaceutical compound, the identification and control of impurities are critical to ensure its safety and efficacy. One such impurity is 5-Formyl-2-methoxybenzenesulfonamide, designated as Tamsulosin Impurity E. This technical guide provides a comprehensive overview of the analytical methodologies for the identification and characterization of this specific impurity, catering to the needs of researchers, scientists, and drug development professionals.

Chemical Profile of Tamsulosin Impurity E

Identifier	Value
Systematic Name	5-Formyl-2-methoxybenzenesulfonamide
Synonym	Tamsulosin Impurity E
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S[1]
Molecular Weight	215.23 g/mol [1]

Analytical Identification and Characterization

The identification and quantification of 5-Formyl-2-methoxybenzenesulfonamide are primarily achieved through modern chromatographic and spectroscopic techniques. High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are the most powerful and commonly employed methods.

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC (RP-HPLC) is the standard for separating Tamsulosin from its impurities. While specific retention times can vary based on the exact method parameters, the following provides a representative experimental protocol.

Experimental Protocol: RP-HPLC for Tamsulosin and Impurities

This protocol is a composite of established methods for the analysis of Tamsulosin and its related substances.[2][3][4]

• Chromatographic System: A standard HPLC system equipped with a UV detector or a photodiode array (PDA) detector.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[2][4]

• Mobile Phase: A gradient or isocratic elution can be employed. A common mobile phase consists of a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic modifier (e.g., acetonitrile or methanol).[2][3][4][5]

  • Example Mobile Phase A: Aqueous ortho-phosphate buffer (pH adjusted to 6.5).[2]

  • Example Mobile Phase B: Acetonitrile/Water mixture.[2]

• Flow Rate: A typical flow rate is 1.0 mL/min.

• Detection Wavelength: Detection is often performed at 225 nm or 280 nm.[4]

• Injection Volume: 20 µL.[4]

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

Data Presentation: Representative HPLC Parameters

Parameter	Value	Reference
Column	C18 (250 x 4.6 mm, 5 µm)	[2][4]
Mobile Phase	Acetonitrile and Phosphate Buffer	[2][3]
Flow Rate	1.0 mL/min
Detection	UV at 225 nm or 280 nm	[4]
Injection Volume	20 µL	[4]

Note: The retention time for 5-Formyl-2-methoxybenzenesulfonamide under these specific conditions is not consistently reported in publicly available literature and would need to be determined experimentally using a certified reference standard.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique for the definitive identification of impurities. It provides molecular weight information and fragmentation patterns that are unique to the chemical structure.

Experimental Protocol: LC-MS/MS for Impurity Identification

• LC System: A high-performance liquid chromatography system coupled to a mass spectrometer.

• Ionization Source: Electrospray ionization (ESI) is commonly used for this type of analysis.

• Mass Analyzer: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF) can be used.

• Data Acquisition: Full scan mode to determine the parent ion mass and product ion scan mode (MS/MS) to obtain fragmentation patterns.

Data Presentation: Expected Mass Spectrometric Data

Parameter	Expected Value
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23
Expected [M+H]⁺ Ion	m/z 216.03

The fragmentation pattern would need to be determined experimentally. Key fragments would likely arise from the loss of the formyl group, the methoxy group, and cleavage of the sulfonamide bond.

Formation of 5-Formyl-2-methoxybenzenesulfonamide

Tamsulosin Impurity E can potentially be formed through two main pathways: as a process-related impurity during the synthesis of Tamsulosin, or as a degradation product of the active pharmaceutical ingredient.

Potential Synthetic Pathway

5-Formyl-2-methoxybenzenesulfonamide can be a starting material or an intermediate in certain synthetic routes leading to Tamsulosin or related compounds. If it is used as a precursor and the reaction is incomplete, it may be carried over as an impurity in the final product.

A potential synthetic pathway where Impurity E is an intermediate.

Forced Degradation Studies

Forced degradation studies are essential to understand the stability of a drug substance and to identify potential degradation products. Tamsulosin has been shown to degrade under various stress conditions, including oxidative, hydrolytic, and photolytic stress. The formation of 5-Formyl-2-methoxybenzenesulfonamide as a degradation product would likely involve the oxidation of a related precursor impurity or a side chain of the Tamsulosin molecule.

Formation of Impurity E through degradation.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the identification and characterization of Tamsulosin Impurity E.

Workflow for the identification of Tamsulosin Impurity E.

Conclusion

The accurate identification and control of 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E) are paramount for ensuring the quality and safety of Tamsulosin drug products. This technical guide has outlined the primary analytical techniques, including HPLC and LC-MS/MS, that are instrumental in the characterization of this impurity. The provided experimental protocols and data tables serve as a valuable resource for scientists and researchers in the pharmaceutical industry. A thorough understanding of the potential formation pathways, through either synthesis or degradation, is crucial for the implementation of effective control strategies throughout the drug development and manufacturing processes.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. RP – HPLC method for the estimation of Tamsulosin Hydrochloride in Tablet Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic and Analytical Profile of 5-Formyl-2-methoxybenzenesulfonamide

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

5-Formyl-2-methoxybenzenesulfonamide is a known impurity of Tamsulosin, a pharmaceutical agent used in the treatment of benign prostatic hypertrophy.[1][2] The identification, characterization, and quantification of such impurities are critical for ensuring the safety and efficacy of the active pharmaceutical ingredient (API). This technical guide provides a summary of the expected spectroscopic data (NMR, IR, MS) for 5-Formyl-2-methoxybenzenesulfonamide, detailed experimental protocols for its analysis, and a logical workflow for its characterization. While specific, publicly available experimental spectra for this compound are limited, this guide consolidates typical spectroscopic values and methodologies based on its chemical structure and the analysis of related compounds.

Chemical and Physical Properties

5-Formyl-2-methoxybenzenesulfonamide has the chemical formula C₈H₉NO₄S and a molecular weight of 215.23 g/mol .[1] It is identified by the CAS Number 105764-07-6.[1] This compound contains key functional groups that are readily identifiable by spectroscopic methods: an aromatic ring, a sulfonamide group, a methoxy group, and an aldehyde group.

Property	Value	Source
CAS Number	105764-07-6	[1]
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
Synonyms	Tamsulosin EP Impurity E	[2][3]

Spectroscopic Data

Detailed experimental spectra for 5-Formyl-2-methoxybenzenesulfonamide are not widely available in peer-reviewed literature. However, based on the known chemical shifts and absorption frequencies of its constituent functional groups, the following tables summarize the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: The following are predicted chemical shifts (δ) in ppm. Actual values may vary depending on the solvent and experimental conditions.

Table 2.1: Predicted ¹H NMR Data

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Notes
Aldehyde (-CHO)	9.8 - 10.1	Singlet	Highly deshielded proton.
Aromatic (Ar-H)	7.0 - 8.0	Multiplets	Three protons on the benzene ring, with specific splitting patterns depending on their positions relative to the electron-withdrawing and -donating groups.
Sulfonamide (-SO₂NH₂)	7.0 - 7.5	Broad Singlet	Chemical shift can be variable and may exchange with D₂O.
Methoxy (-OCH₃)	3.8 - 4.0	Singlet	Typical range for a methoxy group attached to an aromatic ring.

Table 2.2: Predicted ¹³C NMR Data

Carbon	Predicted Chemical Shift (δ, ppm)	Notes
Aldehyde (C=O)	190 - 195	Characteristic for aromatic aldehydes.
Aromatic (C-S)	135 - 145	Carbon attached to the sulfonamide group.
Aromatic (C-O)	155 - 165	Carbon attached to the methoxy group.
Aromatic (C-H & C-C)	110 - 135	Other aromatic carbons.
Methoxy (-OCH₃)	55 - 60	Typical for an aryl methoxy carbon.

Infrared (IR) Spectroscopy

Table 2.3: Expected IR Absorption Bands

Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
N-H Stretch (Sulfonamide)	3400 - 3200	Medium	Two bands possible for the -NH₂ group.
Aromatic C-H Stretch	3100 - 3000	Medium to Weak
Aldehyde C-H Stretch	2850 - 2800 and 2750 - 2700	Medium to Weak	Two characteristic bands, often weak.
C=O Stretch (Aldehyde)	1710 - 1685	Strong	Conjugation with the aromatic ring lowers the frequency.[4]
Aromatic C=C Stretch	1600 - 1450	Medium to Strong	Multiple bands are expected.
S=O Stretch (Sulfonamide)	1350 - 1300 and 1170 - 1150	Strong	Asymmetric and symmetric stretching, respectively.
C-O Stretch (Methoxy)	1275 - 1200 and 1075 - 1020	Strong	Asymmetric and symmetric stretching, respectively.

Mass Spectrometry (MS)

Table 2.4: Predicted Mass-to-Charge Ratios (m/z)

Ion	Predicted m/z	Notes
[M+H]⁺	216.03	Protonated molecule.
[M+Na]⁺	238.01	Sodium adduct.
[M-H]⁻	214.02	Deprotonated molecule.
[M-SO₂]⁺	152.04	Loss of sulfur dioxide, a common fragmentation pathway for aromatic sulfonamides.[5]
[C₇H₇O₂]⁺	123.04	Possible fragment from cleavage of the C-S bond.

Experimental Protocols

The following are detailed methodologies for the spectroscopic analysis of a solid sample such as 5-Formyl-2-methoxybenzenesulfonamide.

NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of the sample and dissolve it in 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry NMR tube.

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for ¹H and ¹³C NMR, with its signal set to 0.00 ppm.

• Data Acquisition:

  • Acquire ¹H NMR spectra on a 400 MHz or higher field spectrometer.

  • Acquire ¹³C NMR spectra with proton decoupling to simplify the spectrum to singlets for each unique carbon.

• Data Processing: Process the raw data (Free Induction Decay - FID) by applying a Fourier transform, followed by phase and baseline correction. Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

IR Spectroscopy (Attenuated Total Reflectance - ATR)

• Sample Preparation: Place a small amount (1-2 mg) of the solid sample directly onto the ATR crystal.

• Data Acquisition:

  • Ensure the sample is in firm contact with the crystal using the pressure arm.

  • Collect a background spectrum of the clean, empty ATR crystal.

  • Collect the sample spectrum over a range of 4000-400 cm⁻¹.

• Data Processing: The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (LC-MS)

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL. Dilute this solution to a final concentration of 1-10 µg/mL with the mobile phase.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 150 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Flow Rate: 0.5 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray Ionization (ESI), in both positive and negative modes.

  • Scan Range: m/z 50 - 500.

  • Fragmentation Analysis (MS/MS): Perform collision-induced dissociation (CID) on the parent ion of interest (e.g., m/z 216 for [M+H]⁺) to obtain fragmentation data for structural elucidation.

Visualization of Analytical Workflow

The following diagram illustrates a logical workflow for the spectroscopic identification and characterization of an unknown pharmaceutical impurity like 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Figure 1: Analytical Workflow for Impurity Characterization.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 2. veeprho.com [veeprho.com]
• 3. Tamsulosin EP Impurity E | 105764-07-6 | SynZeal [synzeal.com]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. Fragmentation of aromatic sulfonamides in electrospray ionization mass spectrometry: elimination of SO(2) via rearrangement - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Solubility of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 5-Formyl-2-methoxybenzenesulfonamide. The document outlines available solubility data, presents a detailed experimental protocol for solubility determination, and includes a visual representation of the experimental workflow. This guide is intended to be a valuable resource for researchers and professionals working with this compound in various scientific and drug development applications.

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound with the molecular formula C₈H₉NO₄S and a molecular weight of 215.23 g/mol .[1][2] It is recognized as an impurity of Tamsulosin, an α1-adrenoceptor antagonist.[1][2][3] Understanding the solubility of this compound is crucial for its analysis, purification, and formulation in pharmaceutical contexts.

Solubility Data

Currently, publicly available quantitative solubility data for 5-Formyl-2-methoxybenzenesulfonamide is limited. The following table summarizes the qualitative solubility information that has been reported.

Solvent	Solubility	Temperature	Citation
Dimethyl Sulfoxide (DMSO)	Slightly Soluble	Not Specified	[1][2]
Methanol	Slightly Soluble (enhanced with heating)	Heated	[1][2]

Note: "Slightly soluble" is a qualitative term and does not provide specific concentration values. For precise applications, experimental determination of solubility is recommended.

Experimental Protocol for Solubility Determination

The following is a generalized, yet detailed, experimental protocol for determining the qualitative and semi-quantitative solubility of an organic compound such as 5-Formyl-2-methoxybenzenesulfonamide. This protocol is based on standard laboratory practices for solubility testing.[4][5][6]

3.1. Objective

To determine the solubility of 5-Formyl-2-methoxybenzenesulfonamide in a range of common laboratory solvents.

3.2. Materials

• 5-Formyl-2-methoxybenzenesulfonamide

• Selection of solvents:

  • Water (deionized)

  • Methanol

  • Ethanol

  • Acetone

  • Ethyl Acetate

  • Dichloromethane

  • n-Hexane

  • Dimethyl Sulfoxide (DMSO)

• Small test tubes or vials

• Vortex mixer

• Water bath or heating block

• Analytical balance

• Spatula

• Pipettes

3.3. Procedure

3.3.1. Qualitative Solubility Determination

• Sample Preparation: Accurately weigh approximately 1-5 mg of 5-Formyl-2-methoxybenzenesulfonamide and place it into a clean, dry test tube.

• Solvent Addition: Add 1 mL of the first selected solvent to the test tube.

• Mixing: Vigorously mix the contents of the test tube using a vortex mixer for at least 30 seconds.

• Observation: Visually inspect the solution. If the solid has completely dissolved, the compound is considered "soluble" in that solvent at that concentration. If any solid remains, the compound is "partially soluble" or "insoluble."

• Heating (Optional): If the compound is not soluble at room temperature, gently heat the test tube in a water bath to observe if solubility increases with temperature. Note any changes.

• Repeat: Repeat steps 1-5 for each solvent to be tested.

3.3.2. Semi-Quantitative Solubility Determination (Equilibrium Solubility Method)

• Saturated Solution Preparation: Add an excess amount of 5-Formyl-2-methoxybenzenesulfonamide to a known volume of a specific solvent in a sealed vial. The amount should be sufficient to ensure that undissolved solid remains.

• Equilibration: Agitate the vial at a constant temperature for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached between the dissolved and undissolved solute.

• Phase Separation: Allow the undissolved solid to settle. If necessary, centrifuge the sample to obtain a clear supernatant.

• Sample Extraction: Carefully withdraw a known volume of the supernatant.

• Solvent Evaporation: Evaporate the solvent from the extracted supernatant under reduced pressure or a stream of nitrogen.

• Mass Determination: Accurately weigh the remaining solid residue.

• Calculation: Calculate the solubility in terms of mg/mL or g/100mL.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the qualitative solubility testing of a compound.

Caption: Workflow for Qualitative Solubility Determination.

Conclusion

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. theclinivex.com [theclinivex.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 5. scribd.com [scribd.com]
• 6. chem.ws [chem.ws]

Commercial Suppliers and Technical Guide for 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

An In-depth Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and technical specifications of the 5-Formyl-2-methoxybenzenesulfonamide reference standard. This compound is a known impurity of Tamsulosin, an active pharmaceutical ingredient (API), and is often referred to as Tamsulosin EP Impurity E. As a critical reference standard, its availability and well-characterized profile are essential for quality control, impurity profiling, and regulatory compliance in the pharmaceutical industry.

Commercial Availability

Several reputable suppliers offer 5-Formyl-2-methoxybenzenesulfonamide as a reference standard. These suppliers typically provide the compound with a Certificate of Analysis (CoA) detailing its identity, purity, and other relevant chemical properties.

Table 1: Commercial Suppliers of 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

Supplier	Product Name	CAS Number	Additional Information
LGC Standards	5-Formyl-2-methoxy-benzenesulfonamide	105764-07-6	Also listed as Tamsulosin EP Impurity E.
Sigma-Aldrich (Merck)	5-Formyl-2-methoxybenzenesulfonamide	105764-07-6	Offered under the TraceCERT® line of certified reference materials.[1]
Clinivex	5-Formyl-2-methoxy-benzenesulfonamide	105764-07-6	High-quality reference standard supplier.[2]
Veeprho	Tamsulosin EP Impurity E	105764-07-6	Provided with CoA and characterization data.
SynZeal	Tamsulosin EP Impurity E	105764-07-6	Supplied with detailed characterization data.
Clearsynth	Tamsulosin EP Impurity E	105764-07-6	Purity specified by HPLC.
BLD Pharm	5-Formyl-2-methoxybenzenesulfonamide	105764-07-6	Available for research use.[3]

Physicochemical Data

The fundamental physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide are summarized below. This data is critical for its proper handling, storage, and use in analytical methods.

Table 2: Physicochemical Properties

Property	Value
Chemical Name	5-Formyl-2-methoxybenzenesulfonamide
Synonyms	Tamsulosin EP Impurity E
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23 g/mol
Appearance	White to off-white solid
Storage Conditions	Typically stored at 2-8°C or -20°C, protected from light and moisture.

Analytical Characterization and Experimental Protocols

A comprehensive analysis of a reference standard is crucial to ensure its identity, purity, and overall quality. Below are typical analytical tests performed, along with a representative experimental protocol for purity determination by High-Performance Liquid Chromatography (HPLC).

Table 3: Representative Certificate of Analysis

Test	Method	Specification	Representative Result
Identification	¹H NMR, ¹³C NMR, MS, IR	Conforms to structure	Conforms
Purity (by HPLC)	HPLC-UV	≥ 98.0%	99.6%
Water Content	Karl Fischer Titration	≤ 0.5%	0.12%
Residual Solvents	GC-HS	Meets USP <467> limits	Conforms
Assay (as is)	qNMR or Mass Balance	Report Value	99.5%

Detailed Experimental Protocol: Purity Determination by HPLC

This section provides a typical HPLC method for the purity determination of 5-Formyl-2-methoxybenzenesulfonamide.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Phosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  25	10	90
  30	10	90
  31	90	10

  | 40 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the reference standard in a suitable diluent (e.g., a mixture of Mobile Phase A and B) to a final concentration of approximately 0.5 mg/mL.

Diagrams and Workflows

Visual representations of key processes and relationships are provided below to enhance understanding.

Procurement and Verification Workflow for a Reference Standard

The following diagram illustrates the typical workflow for procuring and verifying a chemical reference standard for use in a research or quality control laboratory.

Procurement and verification workflow for a reference standard.

Conceptual Signaling Pathway Involvement

As an impurity of Tamsulosin, 5-Formyl-2-methoxybenzenesulfonamide is relevant to the pharmacological context of alpha-1 adrenergic receptor antagonism. The diagram below provides a simplified, conceptual representation of the signaling pathway affected by Tamsulosin.

Conceptual pathway of Tamsulosin's action and the relevance of its impurity.

This technical guide provides essential information for researchers, scientists, and drug development professionals working with 5-Formyl-2-methoxybenzenesulfonamide. The data presented, including the list of commercial suppliers, physicochemical properties, and a representative analytical protocol, should facilitate the procurement and proper use of this important reference standard.

References

• 1. uhplcs.com [uhplcs.com]
• 2. Analysis of Drug-Related Impurties by HPLC in Ciprofloxacin Hydrochloride Raw Material - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An Experimental Design Approach for Impurity Profiling of Valacyclovir-Related Products by RP-HPLC - PMC [pmc.ncbi.nlm.nih.gov]

The Role of 5-Formyl-2-methoxybenzenesulfonamide in Pharmaceutical Analysis: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a key compound in the quality control of Tamsulosin, a widely used pharmaceutical for the treatment of benign prostatic hypertrophy.[1][2] In the context of pharmaceutical analysis, it is primarily known as Tamsulosin EP Impurity E, a process-related impurity that must be monitored to ensure the safety and efficacy of the final drug product.[3] This technical guide provides an in-depth overview of the role of 5-Formyl-2-methoxybenzenesulfonamide in pharmaceutical analysis, including its chemical properties, analytical methodologies for its quantification, and its significance in the quality control of Tamsulosin.

Chemical Properties

Property	Value	Reference
Chemical Name	5-Formyl-2-methoxybenzenesulfonamide	[3]
Synonyms	Tamsulosin EP Impurity E	[3]
CAS Number	105764-07-6	[1]
Molecular Formula	C8H9NO4S	[1]
Molecular Weight	215.23 g/mol	[1]
Appearance	Solid
Storage	-20°C	[4]

Role in Pharmaceutical Analysis

The primary role of 5-Formyl-2-methoxybenzenesulfonamide in pharmaceutical analysis is as a certified reference material (CRM) for the identification and quantification of impurities in Tamsulosin hydrochloride bulk drug and finished products.[4] Its presence and concentration are critical quality attributes that are closely monitored during drug manufacturing and stability studies. Regulatory bodies require that impurities in active pharmaceutical ingredients (APIs) and drug products are identified and controlled within acceptable limits. Therefore, having a well-characterized reference standard of 5-Formyl-2-methoxybenzenesulfonamide is essential for:

• Method Development and Validation: Developing and validating analytical methods, such as High-Performance Liquid Chromatography (HPLC), to accurately detect and quantify this impurity.[3]

• Quality Control: Routine testing of Tamsulosin batches to ensure that the level of Impurity E does not exceed the specified limits.[3]

• Stability Studies: Assessing the stability of Tamsulosin under various environmental conditions by monitoring the formation of degradation products, including 5-Formyl-2-methoxybenzenesulfonamide.

Quantitative Analysis via High-Performance Liquid Chromatography (HPLC)

A stability-indicating reverse-phase high-performance liquid chromatography (RP-HPLC) method is the most common technique for the determination of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin. The following table summarizes typical quantitative data for the analysis of Tamsulosin and its related impurities.

Parameter	Typical Value/Range
Linearity Range	0.2 - 1.9 µg/mL
Limit of Detection (LOD)	~0.1% of Tamsulosin concentration
Limit of Quantification (LOQ)	~0.2% of Tamsulosin concentration
Recovery	92.14% - 104.44%
Precision (RSD)	< 2%

Experimental Protocol: RP-HPLC Method for Tamsulosin and its Impurities

This protocol describes a general procedure for the separation and quantification of Tamsulosin and its related substances, including 5-Formyl-2-methoxybenzenesulfonamide (Impurity E).

1. Instrumentation:

• High-Performance Liquid Chromatograph (HPLC) system with a UV detector.

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

2. Reagents and Materials:

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate

• Water (HPLC grade)

• Tamsulosin Hydrochloride Reference Standard

• 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E) Reference Standard

3. Chromatographic Conditions:

Parameter	Condition
Mobile Phase A	15 mM Ammonium acetate solution
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v)
Gradient Elution	Time (min)
0
20
25
30
35
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	20 µL

4. Preparation of Solutions:

• Standard Solution: Accurately weigh and dissolve Tamsulosin Hydrochloride and 5-Formyl-2-methoxybenzenesulfonamide reference standards in a suitable diluent (e.g., a mixture of mobile phases) to obtain a known concentration.

• Sample Solution: Accurately weigh and dissolve the Tamsulosin drug substance or a powdered portion of the drug product in the diluent to achieve a target concentration.

5. Procedure:

• Equilibrate the HPLC system with the mobile phase.

• Inject the standard solution to determine the retention times and response factors of Tamsulosin and 5-Formyl-2-methoxybenzenesulfonamide.

• Inject the sample solution.

• Identify and quantify 5-Formyl-2-methoxybenzenesulfonamide in the sample by comparing its peak area and retention time to that of the standard.

Analytical Workflow for Impurity Profiling

Caption: Analytical workflow for the determination of 5-Formyl-2-methoxybenzenesulfonamide.

Conclusion

5-Formyl-2-methoxybenzenesulfonamide is a critical component in the analytical quality control of Tamsulosin. Its role as a certified reference material for Tamsulosin Impurity E is indispensable for ensuring the purity, safety, and efficacy of the final drug product. The use of validated stability-indicating HPLC methods allows for the accurate and precise quantification of this impurity, ensuring that it remains within the stringent limits set by regulatory authorities. This technical guide provides a foundational understanding for researchers and professionals involved in the development, manufacturing, and quality control of Tamsulosin.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. scispace.com [scispace.com]
• 3. jbclinpharm.org [jbclinpharm.org]
• 4. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of a Tamsulosin Impurity: A Technical Guide to 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide, a molecule of significant interest within the pharmaceutical industry, is primarily known not for a designed therapeutic purpose, but for its presence as a process-related impurity in the synthesis of Tamsulosin.[1][2][3][4] Tamsulosin is a widely prescribed α1-adrenoceptor antagonist for the treatment of benign prostatic hyperplasia.[1][2][3] The discovery and history of 5-Formyl-2-methoxybenzenesulfonamide are thus intrinsically linked to the manufacturing and quality control of this blockbuster drug, where it is designated as "Tamsulosin EP Impurity E".[1][2][3][4] This technical guide provides an in-depth exploration of the discovery, history, and synthesis of this compound, offering valuable insights for researchers and professionals in drug development and quality assurance.

Discovery and History

The history of 5-Formyl-2-methoxybenzenesulfonamide is a direct consequence of the extensive chemical synthesis and analysis of Tamsulosin. It was likely first identified during the process development and impurity profiling of Tamsulosin. Regulatory requirements for pharmaceuticals mandate the identification and characterization of impurities to ensure the safety and efficacy of the final drug product. As such, the "discovery" of this compound was not a targeted effort but rather a necessity of pharmaceutical quality control.

Its emergence is tied to the multi-step synthesis of the key Tamsulosin intermediate, (R)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide. While specific details of the exact reaction step leading to its formation as a side-product are not extensively published in peer-reviewed literature, it is plausible that it arises from over-oxidation or side reactions of the methoxy- and other substituted benzene intermediates used in the Tamsulosin synthesis. The consistent reporting of this compound as a Tamsulosin impurity across various pharmaceutical and chemical supplier literature underscores its relevance in the manufacturing process of this globally used medication.

Physicochemical Properties

A summary of the key physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide is provided in the table below.

Property	Value
CAS Number	105764-07-6
Molecular Formula	C8H9NO4S
Molecular Weight	215.23 g/mol
IUPAC Name	5-formyl-2-methoxybenzenesulfonamide
Appearance	Solid
Storage Temperature	2-8°C

Synthesis and Formation

While a specific, detailed, and publicly available experimental protocol for the direct synthesis of 5-Formyl-2-methoxybenzenesulfonamide is not readily found, a plausible synthetic route can be inferred from standard organic chemistry reactions and the synthesis of related compounds. The formation as an impurity in Tamsulosin synthesis likely occurs from a key intermediate.

Plausible Synthetic Pathway

A likely laboratory synthesis would involve the formylation of 2-methoxybenzenesulfonamide. This can be achieved through various formylation reactions, such as the Vilsmeier-Haack or Duff reaction. The diagram below illustrates a potential synthetic workflow.

A plausible synthetic route to 5-Formyl-2-methoxybenzenesulfonamide.

Formation as a Tamsulosin Impurity

The synthesis of Tamsulosin is a complex process involving multiple steps. A key intermediate is (R)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide. The formation of 5-Formyl-2-methoxybenzenesulfonamide as an impurity likely occurs during the synthesis of this or a related precursor, potentially through an oxidative side reaction. The following diagram outlines a simplified Tamsulosin synthesis pathway to provide context for where such an impurity could arise.

Context of impurity formation within Tamsulosin synthesis.

Experimental Protocols

Detailed experimental protocols for the synthesis of Tamsulosin and its intermediates are often proprietary. However, based on patent literature, a general procedure for a related transformation, the formylation of a methoxy-substituted benzene ring, is described. It is important to note that this is for a related compound and would need to be adapted and optimized for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Example Protocol: Formylation of Methyl 2-methoxybenzoate (for a related compound)

A patent for the preparation of methyl 5-formyl-2-methoxybenzoate describes a method that could be conceptually similar to a potential synthesis of 5-Formyl-2-methoxybenzenesulfonamide.[5]

• Reaction Setup: Methyl 2-methoxybenzoate and methanesulfonic acid are cooled to 0-10 °C in a reaction vessel.[5]

• Addition of Reagent: Urotropine is added to the cooled mixture.[5]

• Reaction Conditions: The mixture is heated to 80-90 °C and allowed to react for approximately 16 hours.[5]

• Workup: After cooling, water is added, and the pH is adjusted to 6-7 with a sodium hydroxide solution.[5]

• Isolation: The product is isolated by filtration, washed with water, and dried.[5]

This procedure highlights a method for introducing a formyl group to a methoxy-activated benzene ring, which is the key transformation required for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide from 2-methoxybenzenesulfonamide.

Biological Activity and Signaling Pathways

Currently, there is no publicly available scientific literature that describes any specific biological activity or involvement in signaling pathways for 5-Formyl-2-methoxybenzenesulfonamide. Its significance is primarily as a chemical entity for quality control in the pharmaceutical manufacturing of Tamsulosin. As an impurity, the goal is to minimize its presence rather than to explore its therapeutic potential.

Conclusion

The story of 5-Formyl-2-methoxybenzenesulfonamide is a compelling example of how the stringent requirements of modern pharmaceutical development can lead to the "discovery" and characterization of novel chemical compounds. While not a therapeutic agent itself, its role as a critical process impurity in the synthesis of Tamsulosin makes it a compound of considerable importance to medicinal chemists, process development scientists, and regulatory affairs professionals. Further research into the precise mechanisms of its formation could lead to improved synthetic routes for Tamsulosin with even higher purity profiles.

References

• 1. Tamsulosin Impurities | SynZeal [synzeal.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 5. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]

An In-depth Technical Guide to the Potential Biological Activity of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: There is no publicly available scientific literature detailing the biological activity, mechanism of action, or quantitative pharmacological data for 5-Formyl-2-methoxybenzenesulfonamide. This compound is primarily known as "Tamsulosin EP Impurity E," an impurity of the drug Tamsulosin.[1][2][3] This guide, therefore, provides a theoretical framework for investigating its potential biological activity based on its structural relationship to Tamsulosin, a well-characterized α1-adrenoceptor antagonist. The experimental protocols and data presented are illustrative and intended to guide future research.

Introduction: The Knowledge Gap

5-Formyl-2-methoxybenzenesulfonamide is a sulfonamide derivative that is structurally related to the α1-adrenoceptor antagonist, Tamsulosin. While the parent compound, Tamsulosin, is extensively studied and used clinically for the treatment of benign prostatic hyperplasia (BPH), there is a significant lack of data on the biological effects of this particular impurity.[1][2][3] Understanding the pharmacological profile of 5-Formyl-2-methoxybenzenesulfonamide is crucial for a comprehensive safety and efficacy assessment of Tamsulosin formulations. This document outlines a proposed investigational strategy to elucidate the potential biological activity of this compound.

Structural Relationship to Tamsulosin and Potential for α1-Adrenoceptor Activity

Tamsulosin is a selective antagonist of α1A and α1D adrenergic receptors, which are prevalent in the smooth muscle of the prostate and bladder neck.[1][2][3] By blocking these receptors, Tamsulosin leads to smooth muscle relaxation, improving urinary flow in patients with BPH.[1][2][3]

5-Formyl-2-methoxybenzenesulfonamide shares the core 2-methoxybenzenesulfonamide moiety with Tamsulosin. However, it lacks the extended side chain that is crucial for the high-affinity binding of Tamsulosin to the α1-adrenoceptor. The presence of a formyl group in place of this side chain significantly alters the molecule's steric and electronic properties. It is plausible that 5-Formyl-2-methoxybenzenesulfonamide may retain some affinity for α1-adrenoceptors, albeit likely much lower than that of Tamsulosin. Alternatively, the formyl group could confer novel biological activities unrelated to adrenergic receptors.

Investigational Workflow

A systematic investigation is required to determine the biological activity of 5-Formyl-2-methoxybenzenesulfonamide. The following workflow is proposed:

Caption: Proposed workflow for investigating the biological activity of 5-Formyl-2-methoxybenzenesulfonamide.

Potential Mechanism of Action: α1-Adrenoceptor Antagonism

Based on its structural similarity to Tamsulosin, the primary hypothesis is that 5-Formyl-2-methoxybenzenesulfonamide may act as an antagonist at α1-adrenoceptors. The canonical signaling pathway for α1-adrenoceptors involves the Gq/11 protein, leading to the activation of phospholipase C (PLC) and subsequent increases in intracellular calcium.

Caption: Hypothesized mechanism of action via α1-adrenoceptor antagonism.

Illustrative Quantitative Data

The following table presents hypothetical data that could be generated from the proposed experimental workflow. This data is for illustrative purposes only and does not represent actual experimental results.

Assay Type	Target	Parameter	Illustrative Value
Radioligand Binding	α1A-Adrenoceptor	Ki (nM)	> 10,000
Radioligand Binding	α1B-Adrenoceptor	Ki (nM)	> 10,000
Radioligand Binding	α1D-Adrenoceptor	Ki (nM)	> 10,000
Functional Assay (Calcium)	α1A-Adrenoceptor	IC50 (nM)	Not Determined
Broad Panel Screen	Target X	% Inhibition @ 10 µM	65%

Detailed Experimental Protocols

The following are standard protocols that would be employed to characterize the potential α1-adrenoceptor activity of 5-Formyl-2-methoxybenzenesulfonamide.

Radioligand Binding Assay for α1-Adrenoceptors

Objective: To determine the binding affinity (Ki) of 5-Formyl-2-methoxybenzenesulfonamide for human α1A, α1B, and α1D adrenoceptor subtypes.

Materials:

• Cell membranes expressing recombinant human α1A, α1B, or α1D adrenoceptors.

• Radioligand: [3H]-Prazosin.

• Non-specific competitor: Phentolamine.

• Assay buffer: 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4.

• Test compound: 5-Formyl-2-methoxybenzenesulfonamide dissolved in DMSO.

• 96-well plates.

• Glass fiber filters.

• Scintillation counter and fluid.

Procedure:

• Prepare serial dilutions of 5-Formyl-2-methoxybenzenesulfonamide in assay buffer.

• In a 96-well plate, combine the cell membranes, [3H]-Prazosin (at a concentration near its Kd), and either the test compound, assay buffer (for total binding), or phentolamine (for non-specific binding).

• Incubate the plate at room temperature for 60 minutes.

• Terminate the reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold assay buffer.

• Place the filters in scintillation vials with scintillation fluid.

• Quantify the radioactivity using a scintillation counter.

• Calculate the specific binding and determine the IC50 of the test compound.

• Calculate the Ki using the Cheng-Prusoff equation.

Functional Calcium Mobilization Assay

Objective: To determine the functional antagonist activity (IC50) of 5-Formyl-2-methoxybenzenesulfonamide at human α1-adrenoceptors.

Materials:

• CHO or HEK293 cells stably expressing human α1A, α1B, or α1D adrenoceptors.

• Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Agonist: Phenylephrine.

• Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES).

• Test compound: 5-Formyl-2-methoxybenzenesulfonamide dissolved in DMSO.

• Fluorescent plate reader with an injection system.

Procedure:

• Plate the cells in black-walled, clear-bottom 96-well plates and grow to confluence.

• Load the cells with the calcium-sensitive dye according to the manufacturer's protocol.

• Prepare serial dilutions of 5-Formyl-2-methoxybenzenesulfonamide in assay buffer.

• Add the test compound dilutions to the cells and incubate for a pre-determined time.

• Place the plate in the fluorescent plate reader and measure the baseline fluorescence.

• Inject a concentration of phenylephrine that elicits a submaximal response (EC80) and record the change in fluorescence.

• Analyze the data to determine the concentration-dependent inhibition by the test compound and calculate the IC50.

Conclusion and Future Directions

While 5-Formyl-2-methoxybenzenesulfonamide is identified as an impurity of Tamsulosin, its biological activity remains uncharacterized. The structural similarity to Tamsulosin suggests a potential for interaction with α1-adrenoceptors, but this must be confirmed experimentally. The proposed investigational workflow, utilizing standard pharmacological assays, provides a clear path to elucidating the pharmacological profile of this compound. A thorough characterization is essential for a complete understanding of the safety and pharmacology of Tamsulosin and its related substances. Further studies could also explore other potential activities of sulfonamide-containing compounds, such as carbonic anhydrase inhibition or antimicrobial effects, although these are considered less likely given the structural context.

References

• 1. droracle.ai [droracle.ai]
• 2. What is the mechanism of Tamsulosin Hydrochloride? [synapse.patsnap.com]
• 3. pharmacyfreak.com [pharmacyfreak.com]

Protocols & Analytical Methods

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Determination of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust High-Performance Liquid Chromatography (HPLC) method for the quantitative determination of 5-Formyl-2-methoxybenzenesulfonamide. This compound is a known impurity of Tamsulosin, a pharmaceutical agent used to treat benign prostatic hypertrophy.[1][2][3] The presented method is based on reversed-phase chromatography with UV detection, providing a reliable and accurate analytical procedure for quality control and impurity profiling in drug development and manufacturing.

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a critical process-related impurity that requires careful monitoring to ensure the safety and efficacy of Tamsulosin drug products.[1][2][4] High-Performance Liquid Chromatography (HPLC) is a powerful analytical technique widely employed for the separation, identification, and quantification of pharmaceutical compounds and their impurities. This document provides a detailed protocol for an HPLC method suitable for the determination of 5-Formyl-2-methoxybenzenesulfonamide.

Chemical Properties

Property	Value
Chemical Name	5-Formyl-2-methoxybenzenesulfonamide
Synonyms	Tamsulosin EP Impurity E, Tamsulosin hydrochloride impurity E (PhEur)
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S[1][4]
Molecular Weight	215.23 g/mol [1][4]
Appearance	White to pale-yellow solid[5]
Melting Point	>155°C (decomposes)[1][2]

Experimental Protocol

This method is adapted from a validated HPLC procedure for a structurally related compound, 4-Formylphenyl benzenesulfonate, and optimized for the analysis of 5-Formyl-2-methoxybenzenesulfonamide.[6]

Instrumentation and Apparatus

• HPLC system equipped with a quaternary or binary pump, a UV-Vis detector, an autosampler, and a column oven.

• Data acquisition and processing software.

• Analytical balance.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters (0.45 µm).

Reagents and Materials

• 5-Formyl-2-methoxybenzenesulfonamide certified reference standard (CRS).

• Acetonitrile (HPLC grade).

• Water (HPLC grade or purified to 18.2 MΩ·cm).

• Formic acid (analytical grade).

Chromatographic Conditions

Parameter	Recommended Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient Program	See Table 2
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	10 µL

Table 2: Gradient Elution Program

Time (minutes)	% Mobile Phase A	% Mobile Phase B
0.0	70	30
15.0	30	70
20.0	30	70
20.1	70	30
25.0	70	30

Preparation of Solutions

Standard Stock Solution (100 µg/mL): Accurately weigh approximately 10 mg of 5-Formyl-2-methoxybenzenesulfonamide CRS into a 100 mL volumetric flask. Dissolve in and dilute to volume with a 50:50 (v/v) mixture of acetonitrile and water.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the standard stock solution with the 50:50 acetonitrile/water mixture to obtain concentrations in the desired calibration range (e.g., 1-20 µg/mL).

Sample Preparation: Accurately weigh a sufficient amount of the test sample and dissolve it in the 50:50 acetonitrile/water mixture to achieve a theoretical concentration of 5-Formyl-2-methoxybenzenesulfonamide within the calibration range. Filter the solution through a 0.45 µm syringe filter prior to injection.

Analysis Procedure

• Equilibrate the HPLC system with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (50:50 acetonitrile/water) to ensure a clean baseline.

• Inject the working standard solutions in ascending order of concentration.

• Inject the sample solutions.

• Construct a calibration curve by plotting the peak area of 5-Formyl-2-methoxybenzenesulfonamide against its concentration for the working standard solutions.

• Determine the concentration of 5-Formyl-2-methoxybenzenesulfonamide in the sample solutions using the calibration curve.

Experimental Workflow

Caption: Workflow for the HPLC determination of 5-Formyl-2-methoxybenzenesulfonamide.

Conclusion

The described HPLC method provides a reliable and reproducible approach for the quantitative analysis of 5-Formyl-2-methoxybenzenesulfonamide. The method is suitable for routine quality control testing and for the assessment of impurity levels in active pharmaceutical ingredients and finished drug products. The detailed protocol and clear workflow are intended to facilitate the implementation of this method in analytical development and quality control laboratories.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. 5-Formyl-2-methoxy-benzenesulfonamide | LGC Standards [lgcstandards.com]
• 5. 5-Formyl-2-methoxybenzenesulfonamide | 105764-07-6 [sigmaaldrich.com]
• 6. benchchem.com [benchchem.com]

Application Note: Quantitative Analysis of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin using LC-MS/MS

Abstract

This application note presents a sensitive and specific liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E) in Tamsulosin drug substance and formulations. The method utilizes a reverse-phase chromatographic separation followed by detection using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, ensuring high selectivity and sensitivity for trace-level impurity quantification. This protocol is designed for researchers, scientists, and drug development professionals in a quality control or research environment.

Introduction

Tamsulosin is a selective α1-adrenoceptor antagonist widely used in the treatment of benign prostatic hyperplasia.[1] The control of impurities in active pharmaceutical ingredients (APIs) and finished drug products is a critical aspect of drug development and manufacturing to ensure patient safety and product efficacy. 5-Formyl-2-methoxybenzenesulfonamide (Figure 1) is a known impurity of Tamsulosin, listed as Impurity E in the European Pharmacopoeia.[2][3] Stringent control and accurate quantification of this impurity are essential to meet regulatory requirements.

This document provides a detailed protocol for the determination of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin samples using a robust LC-MS/MS method.

Chemical Structures:

• Tamsulosin: C₂₀H₂₈N₂O₅S, Molecular Weight: 408.51 g/mol [4]

• 5-Formyl-2-methoxybenzenesulfonamide: C₈H₉NO₄S, Molecular Weight: 215.23 g/mol [5]

Experimental Protocols

Materials and Reagents

• Tamsulosin Hydrochloride Reference Standard and sample

• 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

• Acetonitrile (LC-MS Grade)

• Methanol (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium Acetate (LC-MS Grade)

• Deionized Water (18.2 MΩ·cm)

Sample Preparation Protocol

For Tamsulosin Drug Substance (API):

• Accurately weigh approximately 25 mg of the Tamsulosin API sample.

• Dissolve the sample in 25 mL of a diluent (Acetonitrile:Water, 50:50 v/v) to obtain a stock solution of 1.0 mg/mL.

• Vortex for 2 minutes and sonicate for 10 minutes to ensure complete dissolution.

• Filter the solution through a 0.22 µm syringe filter prior to injection into the LC-MS/MS system.

For Tamsulosin Capsules/Tablets:

• Weigh and finely powder a representative number of tablets or the content of capsules.

• Transfer an amount of powder equivalent to 10 mg of Tamsulosin into a 50 mL volumetric flask.[6]

• Add approximately 30 mL of diluent (Acetonitrile:Water, 50:50 v/v) and sonicate for 15 minutes to extract the drug and impurity.[6][7]

• Allow the solution to cool to room temperature and dilute to volume with the diluent.

• Centrifuge a portion of the solution at 10,000 rpm for 15 minutes to precipitate excipients.[7]

• Collect the supernatant and filter through a 0.22 µm syringe filter before analysis.

Liquid Chromatography (LC) Method

• Instrument: High-Performance Liquid Chromatography (HPLC) system coupled to a mass spectrometer.

• Column: C18 Reverse-Phase Column (e.g., 4.6 x 150 mm, 3.5 µm particle size).[8]

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Flow Rate: 0.8 mL/min.

• Column Temperature: 40 °C.[8]

• Injection Volume: 10 µL.[8]

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0.0	95	5
  1.0	95	5
  10.0	10	90
  12.0	10	90
  12.1	95	5

  | 15.0 | 95 | 5 |

Mass Spectrometry (MS) Method

• Instrument: Triple Quadrupole Mass Spectrometer.

• Ionization Source: Electrospray Ionization (ESI), Positive Mode.[7]

• Capillary Voltage: 3.5 kV.[9]

• Source Temperature: 120 °C.

• Desolvation Temperature: 350 °C.[7]

• Nebulizer Gas (Nitrogen) Pressure: 30 psi.

• Drying Gas (Nitrogen) Flow: 10 L/min.

• Collision Gas: Argon.

• Detection Mode: Multiple Reaction Monitoring (MRM).

MRM Transitions:

The following MRM transitions are proposed for the analysis. These should be optimized on the specific instrument being used.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Tamsulosin	409.2	228.1	200	25
409.2	182.1	200	35
5-Formyl-2-methoxybenzenesulfonamide	216.0	152.1	200	20
216.0	124.1	200	30

Note: The precursor ion for Tamsulosin is [M+H]⁺ (408.5 + 1 = 409.5, rounded). The precursor for the impurity is [M+H]⁺ (215.2 + 1 = 216.2, rounded). Product ions are predicted based on common fragmentation pathways.

Data Presentation and Performance

The method should be validated according to ICH Q2(R1) guidelines.[10] The target quantitative performance characteristics for the analysis of 5-Formyl-2-methoxybenzenesulfonamide are summarized in the table below.

Parameter	Target Value
Linearity Range	0.05 - 2.0 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~0.015 µg/mL (Signal-to-Noise Ratio ≈ 3:1)
Limit of Quantification (LOQ)	~0.05 µg/mL (Signal-to-Noise Ratio ≈ 10:1)
Accuracy (% Recovery)	85 - 115%
Precision (% RSD)	< 15% at LOQ, < 10% for other concentrations

Visualizations

Experimental Workflow

Caption: Workflow for LC-MS/MS analysis of Tamsulosin impurity.

Proposed Fragmentation Pathway

Caption: Proposed fragmentation of 5-Formyl-2-methoxybenzenesulfonamide.

Conclusion

The LC-MS/MS method detailed in this application note provides a robust and reliable protocol for the selective and sensitive quantification of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin samples. The use of Multiple Reaction Monitoring ensures minimal interference from the drug substance matrix and other impurities, making it highly suitable for routine quality control analysis and regulatory submissions. The provided protocols for sample preparation, liquid chromatography, and mass spectrometry serve as a comprehensive guide for implementation in analytical laboratories.

References

• 1. zefsci.com [zefsci.com]
• 2. payeshdarou.ir [payeshdarou.ir]
• 3. Measurement of tamsulosin in human serum by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. actascientific.com [actascientific.com]
• 6. japsonline.com [japsonline.com]
• 7. ijpsonline.com [ijpsonline.com]
• 8. uspnf.com [uspnf.com]
• 9. rjptonline.org [rjptonline.org]
• 10. Detection & Quantification Limits – Pharma Validation [pharmavalidation.in]

Application Note: Development of a Stability-Indicating HPLC Assay for 5-Formyl-2-methoxybenzenesulfonamide

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a known impurity of Tamsulosin, a widely used pharmaceutical agent.[1][2][3] The development of a stability-indicating assay method (SIAM) is a critical step in the drug development process, mandated by regulatory bodies to ensure the safety, efficacy, and quality of active pharmaceutical ingredients (APIs) and drug products.[4][5] A SIAM is a validated analytical procedure that can accurately and selectively quantify the decrease in the concentration of the API over time, while also separating and detecting any significant degradation products.[6]

This document provides a comprehensive protocol for the development and validation of a stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for 5-Formyl-2-methoxybenzenesulfonamide. The protocol outlines procedures for forced degradation studies, method optimization, and validation in accordance with the International Council for Harmonisation (ICH) guidelines.[7][8]

1.0 Materials and Reagents

• Reference Standard: 5-Formyl-2-methoxybenzenesulfonamide (Certified Reference Material)[9]

• Solvents: Acetonitrile (HPLC Grade), Methanol (HPLC Grade), Water (HPLC Grade, prepared using a purification system like Milli-Q).

• Reagents: Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂), Triethylamine, Orthophosphoric Acid.

• Equipment:

  • HPLC system with a photodiode array (PDA) or UV detector.

  • Analytical balance.

  • pH meter.

  • Water bath/oven.

  • Photostability chamber.

  • Volumetric flasks, pipettes, and syringes.

  • Syringe filters (0.45 µm).

2.0 Experimental Protocols

Protocol 1: Chromatographic Method Development

The primary objective is to develop a chromatographic system capable of separating 5-Formyl-2-methoxybenzenesulfonamide from its potential degradation products.

• Column Selection: Start with a C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size), which is commonly used for the separation of sulfonamides.[7][10]

• Mobile Phase Preparation:

  • Prepare a buffer solution (e.g., 0.1% Orthophosphoric Acid in water).

  • Experiment with various ratios of the aqueous buffer and an organic modifier (e.g., Acetonitrile or Methanol) in an isocratic mode. A starting point could be a 70:30 (v/v) mixture of buffer and acetonitrile.[8]

• Detection Wavelength: Dissolve the reference standard in the mobile phase and scan using a PDA detector to determine the wavelength of maximum absorbance (λmax).

• Optimization:

  • Adjust the mobile phase composition to achieve a retention time for the main peak between 3 and 10 minutes.

  • Ensure a sharp, symmetrical peak shape (Tailing factor ≤ 2).

  • Adjust the flow rate (typically 1.0 mL/min) as needed.

• System Suitability: Before analysis, perform system suitability tests by injecting the standard solution in replicate (n=6). The acceptance criteria are typically:

  • Relative Standard Deviation (RSD) of peak area: ≤ 2.0%.

  • Theoretical plates: ≥ 2000.

  • Tailing factor: ≤ 2.0.[7]

Protocol 2: Forced Degradation Studies

Forced degradation (stress testing) is performed to generate potential degradation products and demonstrate the specificity and stability-indicating nature of the method.[6][11] The goal is to achieve 5-20% degradation of the API.[4]

• Preparation of Stock Solution: Prepare a stock solution of 5-Formyl-2-methoxybenzenesulfonamide (e.g., 1 mg/mL) in a suitable solvent (e.g., a mixture of water and methanol).

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1N HCl.

  • Heat the mixture (e.g., at 80°C) for a specified duration (e.g., 2, 4, 8 hours).

  • After cooling, neutralize the solution with an equivalent amount of 0.1N NaOH.

  • Dilute to a final concentration with the mobile phase and analyze.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1N NaOH.

  • Heat the mixture (e.g., at 80°C) for a specified duration.

  • After cooling, neutralize with an equivalent amount of 0.1N HCl.

  • Dilute to a final concentration and analyze.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and an appropriate concentration of hydrogen peroxide (e.g., 3% H₂O₂).

  • Keep the solution at room temperature for a specified duration (e.g., 24 hours).

  • Dilute to a final concentration and analyze.

• Thermal Degradation:

  • Expose the solid drug substance to dry heat in an oven (e.g., 105°C) for a set period (e.g., 48 hours).

  • Dissolve the stressed solid, dilute to a final concentration, and analyze.

• Photolytic Degradation:

  • Expose the solid drug substance and a solution of the drug to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter (as per ICH Q1B guidelines).

  • Prepare a sample from the stressed solid/solution, dilute, and analyze.

• Analysis of Stressed Samples:

  • Inject the stressed samples into the HPLC system.

  • Monitor the chromatograms for the appearance of new peaks (degradants) and a decrease in the area of the parent peak.

  • Perform peak purity analysis using the PDA detector to ensure the parent peak is spectrally homogeneous and free from co-eluting impurities.[5]

Protocol 3: Method Validation

The developed method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or placebo. This is demonstrated through forced degradation studies and peak purity analysis.

• Linearity: Analyze a series of at least five concentrations of the reference standard over a specified range (e.g., 50-150% of the target concentration). Plot a graph of peak area versus concentration and determine the correlation coefficient (r²), which should be ≥ 0.999.

• Accuracy (Recovery): Perform recovery studies by spiking a known amount of the API into a blank matrix at different concentration levels (e.g., 80%, 100%, 120%). The recovery should typically be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-day precision): Analyze a minimum of six replicate samples of the same concentration on the same day. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-day precision): Repeat the analysis on a different day with a different analyst or on different equipment. The RSD between the two sets of results should be within acceptable limits.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy. This can be calculated based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Deliberately introduce small variations in method parameters (e.g., flow rate ±0.1 mL/min, mobile phase composition ±2%, column temperature ±5°C) and evaluate the effect on the results. The method is considered robust if the results remain unaffected by these minor changes.

3.0 Data Presentation

Quantitative data from the validation and forced degradation studies should be summarized in tables for clarity.

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	C18, 250 x 4.6 mm, 5 µm
Mobile Phase	0.1% H₃PO₄ in Water : Acetonitrile (70:30, v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	245 nm (Hypothetical λmax)
Injection Volume	20 µL
Column Temperature	30°C

| Retention Time | ~5.9 min (Hypothetical) |

Table 2: Linearity Study Results

Concentration (µg/mL)	Mean Peak Area (n=3)
50	451000
75	674500
100	902100
125	1123500
150	1355000

| Correlation Coefficient (r²) | 0.9998 |

Table 3: Summary of Forced Degradation Studies

Stress Condition	Duration	% Degradation	No. of Degradants	Peak Purity
0.1N HCl	8 hours @ 80°C	15.2%	2	Pass
0.1N NaOH	4 hours @ 80°C	18.5%	1	Pass
3% H₂O₂	24 hours @ RT	11.8%	1	Pass
Dry Heat	48 hours @ 105°C	6.5%	1	Pass

| Photolytic | ICH Q1B | 8.1% | 1 | Pass |

Table 4: Summary of Validation Parameters

Parameter	Result	Acceptance Criteria
Linearity (r²)	0.9998	≥ 0.999
Accuracy (% Recovery)	99.5% - 101.2%	98.0% - 102.0%
Precision (RSD)
- Repeatability	0.85%	≤ 2.0%
- Intermediate	1.12%	≤ 2.0%
LOD	0.05 µg/mL	Reportable
LOQ	0.15 µg/mL	Reportable

| Robustness | Robust | No significant impact on results |

4.0 Visualizations

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 5. ijpsm.com [ijpsm.com]
• 6. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development and Validation of a Stability-Indicating HPLC Method for the Simultaneous Determination of Sulfadiazine Sodium and Trimethoprim in Injectable Solution Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 10. saudijournals.com [saudijournals.com]
• 11. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]

Application Notes and Protocols for Forced Degradation Studies of 5-Formyl-2-methoxybenzenesulfonamide

Audience: Researchers, scientists, and drug development professionals.

Introduction

Forced degradation, or stress testing, is a critical component in the development of pharmaceuticals. These studies involve subjecting a drug substance to conditions more severe than accelerated stability testing to identify potential degradation products and establish degradation pathways.[1][2][3][4] This information is crucial for developing stability-indicating analytical methods, understanding the intrinsic stability of the molecule, and ensuring the safety and efficacy of the final drug product.[2][5] The International Council for Harmonisation (ICH) guidelines, specifically Q1A(R2), provide a framework for conducting these studies, which typically include exposure to hydrolysis (acidic and basic), oxidation, heat, and light.[2][4][5][6] The goal is to achieve a target degradation of 5-20%, as this provides sufficient breakdown for analysis without being so extensive that it forms irrelevant secondary degradants.[5][7][8]

This document provides a detailed protocol for conducting a forced degradation study on 5-Formyl-2-methoxybenzenesulfonamide, an impurity of the drug Tamsulosin.[9] The molecule contains both a sulfonamide and an aromatic aldehyde functional group, which will inform the selection of stress conditions.

Compound Details:

• Name: 5-Formyl-2-methoxybenzenesulfonamide

• CAS Number: 105764-07-6[10]

• Molecular Formula: C₈H₉NO₄S[10]

• Molecular Weight: 215.23 g/mol [10]

• Structure:

Experimental Protocols

Materials and Reagents

• 5-Formyl-2-methoxybenzenesulfonamide reference standard

• HPLC grade acetonitrile

• HPLC grade methanol

• HPLC grade water (e.g., Milli-Q or equivalent)

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (NaOH), analytical grade

• Hydrogen peroxide (H₂O₂), 30% solution

• Formic acid, analytical grade

• Volumetric flasks (Class A)

• Pipettes (calibrated)

• pH meter

• HPLC vials

• Hot air oven

• Photostability chamber with calibrated UV and visible light sources

Preparation of Solutions

Stock Solution (1 mg/mL): Accurately weigh 25 mg of 5-Formyl-2-methoxybenzenesulfonamide and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with a suitable solvent mixture (e.g., 50:50 acetonitrile:water). This will be the stock solution (1000 µg/mL).

Working Solution (100 µg/mL): Pipette 5 mL of the stock solution into a 50 mL volumetric flask and dilute to volume with the solvent mixture. This will be the working solution used for stress studies.

Forced Degradation Conditions

For each condition, a "control" sample (unstressed working solution, stored at 2-8°C in the dark) and a "blank" (stress medium without the drug substance) should be prepared and analyzed alongside the stressed samples.

2.3.1. Acidic Hydrolysis

• Transfer 5 mL of the working solution (100 µg/mL) into a flask.

• Add 5 mL of 0.1 M HCl.

• Heat the solution at 60°C for 24 hours.

• Withdraw samples at appropriate time intervals (e.g., 2, 4, 8, 12, 24 hours).

• Before analysis, cool the sample to room temperature and neutralize it by adding an equivalent amount of 0.1 M NaOH.

• Dilute with the mobile phase to the initial concentration if necessary.

2.3.2. Basic Hydrolysis

• Transfer 5 mL of the working solution (100 µg/mL) into a flask.

• Add 5 mL of 0.1 M NaOH.

• Keep the solution at room temperature for 8 hours.

• Withdraw samples at appropriate time intervals (e.g., 1, 2, 4, 8 hours).

• Before analysis, neutralize the sample by adding an equivalent amount of 0.1 M HCl.

• Dilute with the mobile phase to the initial concentration if necessary.

2.3.3. Oxidative Degradation

• Transfer 5 mL of the working solution (100 µg/mL) into a flask.

• Add 5 mL of 3% hydrogen peroxide (H₂O₂).

• Keep the solution at room temperature, protected from light, for 24 hours.

• Withdraw samples at appropriate time intervals (e.g., 2, 4, 8, 12, 24 hours).

• Analyze the samples directly.

2.3.4. Thermal Degradation (Solid State)

• Weigh approximately 5-10 mg of the solid drug substance into a watch glass.

• Place it in a hot air oven maintained at 80°C for 48 hours.

• Withdraw a sample after 48 hours, prepare a solution of 100 µg/mL, and analyze.

2.3.5. Photolytic Degradation

• Expose the drug substance in both solid state and in solution (100 µg/mL) to light conditions as per ICH Q1B guidelines.[7]

• The exposure should be to a minimum of 1.2 million lux hours of visible light and 200 watt-hours per square meter of UV-A light.[7][11]

• Prepare a control sample wrapped in aluminum foil to protect it from light.

• After exposure, prepare a solution of the solid sample (100 µg/mL) and analyze both the solid and solution samples.

Analytical Methodology (Stability-Indicating HPLC Method)

A stability-indicating method is one that can separate the drug substance from its degradation products, process impurities, and excipients. The following is a typical starting point for method development.

• Instrument: High-Performance Liquid Chromatography (HPLC) system with a photodiode array (PDA) detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 90% A, 10% B

  • 5-25 min: Linear gradient to 30% A, 70% B

  • 25-30 min: Hold at 30% A, 70% B

  • 30-31 min: Linear gradient back to 90% A, 10% B

  • 31-35 min: Hold at 90% A, 10% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 272 nm (or as determined by UV scan).[12]

• Injection Volume: 10 µL.

Data Presentation

The results of the forced degradation studies should be summarized to clearly show the extent of degradation and the number of degradation products formed under each stress condition.

Table 1: Summary of Forced Degradation Results for 5-Formyl-2-methoxybenzenesulfonamide

Stress Condition	Time (hours)	Assay of Active Substance (%)	Degradation (%)	No. of Degradation Products	Remarks (e.g., RRT of major degradant)
Control (Unstressed)	0	100.0	0.0	0	-
0.1 M HCl	24	88.5	11.5	2	Major peak at RRT 0.85
0.1 M NaOH	8	91.2	8.8	1	Major peak at RRT 0.79
3% H₂O₂	24	85.1	14.9	3	Major peaks at RRT 0.91, 1.15
Thermal (80°C, Solid)	48	94.7	5.3	1	Major peak at RRT 1.08
Photolytic (Solid)	-	98.1	1.9	1	Minor degradation
Photolytic (Solution)	-	92.5	7.5	2	Major peak at RRT 0.95

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary based on experimental outcomes.

Visualization

The overall workflow for the forced degradation study can be visualized as follows.

Caption: Workflow for the forced degradation study of 5-Formyl-2-methoxybenzenesulfonamide.

References

• 1. biopharminternational.com [biopharminternational.com]
• 2. ijcrt.org [ijcrt.org]
• 3. biomedres.us [biomedres.us]
• 4. Forced Degradation Studies - MedCrave online [medcraveonline.com]
• 5. resolvemass.ca [resolvemass.ca]
• 6. m.youtube.com [m.youtube.com]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. sgs.com [sgs.com]
• 9. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 10. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 11. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Application Notes: 5-Formyl-2-methoxybenzenesulfonamide as a Reference Standard in Quality Control Laboratories

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a critical reference standard for the quality control (QC) of Tamsulosin-based drug products.[1][2] It is identified as Impurity E in the European Pharmacopoeia (EP) monograph for Tamsulosin Hydrochloride.[1] As a potential impurity arising during the synthesis or degradation of Tamsulosin, its accurate identification and quantification are essential to ensure the safety and efficacy of the final pharmaceutical product. This document provides detailed application notes and protocols for the use of 5-Formyl-2-methoxybenzenesulfonamide as a reference standard in QC laboratories, focusing on its application in High-Performance Liquid Chromatography (HPLC) for impurity profiling.

Certified Reference Materials (CRMs) of 5-Formyl-2-methoxybenzenesulfonamide are available and are produced in accordance with ISO/IEC 17025 and ISO 17034, ensuring traceability and reliability for quantitative analysis.[3]

Chemical and Physical Properties

Property	Value
Chemical Name	5-Formyl-2-methoxybenzenesulfonamide
Synonyms	Tamsulosin EP Impurity E
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23 g/mol
Appearance	White to Off-White Solid
Storage	-20°C, under inert atmosphere

Application in Quality Control

The primary application of 5-Formyl-2-methoxybenzenesulfonamide as a reference standard is in the chromatographic analysis of Tamsulosin Hydrochloride raw material and finished products. It is used for:

• Peak Identification: To confirm the identity of the Impurity E peak in a chromatogram by comparing its retention time with that of the known reference standard.

• Method Validation: As a component in validation studies to demonstrate the specificity, linearity, accuracy, and precision of the analytical method for quantifying Tamsulosin impurities.

• Quantitative Analysis: To determine the exact amount of Impurity E present in a test sample by comparing the peak area of the impurity with the peak area of a known concentration of the reference standard.

• Stability Studies: To monitor the formation of Impurity E during forced degradation and long-term stability studies of Tamsulosin, providing insights into the degradation pathways of the drug.

Experimental Protocols

A validated Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) method is the standard for the determination of Tamsulosin and its related substances, including 5-Formyl-2-methoxybenzenesulfonamide. The following protocol is a representative method based on information from various sources, including pharmacopoeial monographs and scientific publications.

Protocol: Impurity Profiling of Tamsulosin Hydrochloride by RP-HPLC

1. Objective: To identify and quantify 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E) in a sample of Tamsulosin Hydrochloride.

2. Materials and Reagents:

• 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

• Tamsulosin Hydrochloride Reference Standard

• Tamsulosin Hydrochloride Test Sample

• Acetonitrile (HPLC grade)

• Perchloric acid (70%)

• Sodium hydroxide

• Water (HPLC grade or equivalent)

• Methanol (HPLC grade)

3. Chromatographic Conditions:

Parameter	Condition
Column	ZORBAX SB-C18 (4.6 mm x 150 mm, 3.5 µm) or equivalent
Mobile Phase	Gradient elution with a perchlorate buffer and acetonitrile
Buffer Preparation	Dissolve 8.7 mL of perchloric acid (70%) and 3.0 g of sodium hydroxide in 1900 mL of water. Adjust the pH to 2.0 with 1 N sodium hydroxide, and dilute to 2000 mL with water.
Flow Rate	1.0 mL/min
Detection Wavelength	225 nm
Injection Volume	10 µL
Column Temperature	40°C

4. Preparation of Solutions:

• Diluent: A mixture of acetonitrile and water (e.g., 50:50 v/v).

• Reference Standard Stock Solution (RSSS): Accurately weigh and dissolve an appropriate amount of 5-Formyl-2-methoxybenzenesulfonamide reference standard in the diluent to obtain a known concentration (e.g., 100 µg/mL).

• Working Reference Solution (WRS): Dilute the RSSS with the diluent to a final concentration suitable for analysis (e.g., 1.0 µg/mL).

• Tamsulosin Hydrochloride Stock Solution: Accurately weigh and dissolve about 50 mg of Tamsulosin Hydrochloride test sample in 10 mL of the diluent.

• System Suitability Solution (SSS): Prepare a solution containing known concentrations of Tamsulosin Hydrochloride and 5-Formyl-2-methoxybenzenesulfonamide to verify the system's performance.

5. Analytical Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the diluent (blank) to ensure no interfering peaks are present.

• Inject the System Suitability Solution and verify that the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) meet the predefined criteria.

• Inject the Working Reference Solution in replicate (e.g., n=5) to check the precision of the system.

• Inject the Tamsulosin Hydrochloride Stock Solution.

• Identify the peak corresponding to 5-Formyl-2-methoxybenzenesulfonamide in the sample chromatogram by comparing its retention time with that of the peak in the WRS chromatogram.

• Calculate the concentration of 5-Formyl-2-methoxybenzenesulfonamide in the test sample using the external standard method.

Data Presentation

The following table summarizes typical quantitative data obtained during the validation of an HPLC method for Tamsulosin impurities, including 5-Formyl-2-methoxybenzenesulfonamide.

Parameter	Typical Value/Range
Retention Time of Tamsulosin	~7.3 min
Relative Retention Time of Impurity E	Varies based on method
Linearity Range	0.2 - 1.9 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.05 µg/mL
Limit of Quantification (LOQ)	~0.15 µg/mL
Accuracy (% Recovery)	92.14 - 104.44%
Precision (% RSD)	< 2.0%
Resolution between Tamsulosin and Impurity E	> 2.0

Visualizations

Workflow for Using a Reference Standard in a QC Lab

Caption: QC laboratory workflow for the use of a reference standard.

Relationship between Tamsulosin and Impurity E

Caption: Chemical relationship between Tamsulosin and Impurity E.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. researchgate.net [researchgate.net]
• 3. RP-HPLC method development and validation for tamsulosin hydrochloride. [wisdomlib.org]

Application Notes and Protocols: Analytical Method Validation for the Quantification of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive guide to the validation of an analytical method for the quantification of 5-Formyl-2-methoxybenzenesulfonamide. This compound is a known impurity of Tamsulosin, a pharmaceutical agent used in the treatment of benign prostatic hypertrophy.[1][2][3][4] Accurate and reliable quantification of impurities is a critical aspect of drug development and manufacturing to ensure the safety and efficacy of the final drug product.

The protocols outlined herein are based on the principles of the International Council for Harmonisation (ICH) Q2(R2) guidelines for the validation of analytical procedures.[5][6][7][8][9] These application notes are intended to assist researchers, scientists, and drug development professionals in establishing a validated analytical method for routine quality control and stability testing of 5-Formyl-2-methoxybenzenesulfonamide.

Proposed Analytical Method: HPLC-UV

A High-Performance Liquid Chromatography (HPLC) method with Ultraviolet (UV) detection is proposed for the quantification of 5-Formyl-2-methoxybenzenesulfonamide. This technique is widely used in pharmaceutical analysis for its high resolution, sensitivity, and accuracy.

Chromatographic Conditions:

Parameter	Recommended Condition
HPLC System	Quaternary or Binary Gradient HPLC system with a UV-Vis Detector
Column	C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)
Mobile Phase	Acetonitrile:Water (e.g., 50:50 v/v) with 0.1% Formic Acid
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Detection Wavelength	254 nm (based on typical UV absorbance for aromatic compounds)
Run Time	10 minutes

Analytical Method Validation Protocols

The following sections detail the experimental protocols for validating the proposed HPLC-UV method.

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Protocol:

• Blank Analysis: Analyze the mobile phase and a placebo solution (matrix without the analyte) to ensure no interfering peaks are observed at the retention time of 5-Formyl-2-methoxybenzenesulfonamide.

• Analyte Analysis: Analyze a standard solution of 5-Formyl-2-methoxybenzenesulfonamide to determine its retention time.

• Spiked Placebo Analysis: Spike the placebo solution with a known concentration of 5-Formyl-2-methoxybenzenesulfonamide and analyze. The peak for the analyte should be pure and its retention time should match the standard.

• Forced Degradation (for stability-indicating methods): Subject a solution of 5-Formyl-2-methoxybenzenesulfonamide to stress conditions (e.g., acid, base, oxidation, heat, light) to induce degradation. Analyze the stressed samples to ensure that the degradation product peaks are well-resolved from the parent analyte peak.

Linearity and Range

Objective: To establish the linear relationship between the concentration of the analyte and the analytical response over a defined range.

Protocol:

• Prepare a stock solution of 5-Formyl-2-methoxybenzenesulfonamide of a known concentration.

• From the stock solution, prepare a series of at least five calibration standards at different concentration levels, covering the expected working range (e.g., 50% to 150% of the target concentration).

• Inject each calibration standard in triplicate.

• Plot a graph of the mean peak area against the corresponding concentration.

• Perform a linear regression analysis and determine the correlation coefficient (r), the slope of the regression line, and the y-intercept.

Accuracy

Objective: To determine the closeness of the test results obtained by the method to the true value.

Protocol:

• Prepare a placebo solution.

• Spike the placebo solution with 5-Formyl-2-methoxybenzenesulfonamide at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

• Prepare each concentration level in triplicate.

• Analyze the samples and calculate the percentage recovery for each replicate.

• Calculate the mean percentage recovery and the relative standard deviation (RSD) for each concentration level.

Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

Protocol:

• Repeatability (Intra-assay precision):

  • Prepare six independent samples of 5-Formyl-2-methoxybenzenesulfonamide at 100% of the target concentration.

  • Analyze the samples on the same day, by the same analyst, and on the same instrument.

  • Calculate the mean, standard deviation, and RSD of the results.

• Intermediate Precision (Inter-assay precision):

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Compare the results from the two sets of experiments to assess the variability.

  • Calculate the overall mean, standard deviation, and RSD for the combined data.

Limit of Detection (LOD) and Limit of Quantification (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Protocol:

• Based on the Standard Deviation of the Response and the Slope:

  • Determine the slope of the calibration curve from the linearity study.

  • Determine the standard deviation of the response from the analysis of a blank solution (at least 10 injections).

  • Calculate LOD and LOQ using the following formulas:

    • LOD = 3.3 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

    • LOQ = 10 * (Standard Deviation of the Blank / Slope of the Calibration Curve)

• Signal-to-Noise Ratio (alternative method):

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Protocol:

• Introduce small, deliberate variations to the chromatographic conditions, one at a time. Examples of variations include:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Mobile phase composition (e.g., ± 2% organic component)

  • Column temperature (e.g., ± 2°C)

  • Detection wavelength (e.g., ± 2 nm)

• Analyze a standard solution of 5-Formyl-2-methoxybenzenesulfonamide under each varied condition in triplicate.

• Evaluate the effect of these changes on the system suitability parameters (e.g., retention time, peak area, tailing factor).

Data Presentation

The quantitative data generated from the validation experiments should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: Linearity Data

Concentration (µg/mL)	Peak Area (Mean ± SD, n=3)
Level 1
Level 2
Level 3
Level 4
Level 5
Correlation Coefficient (r)
Slope
Y-intercept

Table 2: Accuracy Data

Concentration Level	Spiked Amount (µg/mL)	Measured Amount (µg/mL, Mean ± SD, n=3)	Recovery (%)	RSD (%)
80%
100%
120%

Table 3: Precision Data

Parameter	Concentration (µg/mL, n=6)	Mean	Standard Deviation	RSD (%)
Repeatability
Intermediate Precision (Day 1)
Intermediate Precision (Day 2)
Overall Intermediate Precision

Table 4: LOD and LOQ Data

Parameter	Value (µg/mL)	Method
Limit of Detection (LOD)	Based on SD of Blank and Slope
Limit of Quantification (LOQ)	Based on SD of Blank and Slope

Table 5: Robustness Data

Parameter Varied	Variation	Retention Time (min)	Peak Area	Tailing Factor
Nominal Condition	-
Flow Rate	+ 0.1 mL/min
- 0.1 mL/min
Mobile Phase Composition	+ 2% Acetonitrile
- 2% Acetonitrile
Column Temperature	+ 2°C
- 2°C
Detection Wavelength	+ 2 nm
- 2 nm

Visualizations

The following diagrams illustrate the workflow of the analytical method validation process and the interrelationship of the validation parameters.

Caption: Workflow for Analytical Method Validation.

Caption: Interrelationship of Validation Parameters.

Conclusion

The successful validation of the analytical method for the quantification of 5-Formyl-2-methoxybenzenesulfonamide according to the protocols described in this document will ensure that the method is suitable for its intended purpose. A thoroughly validated method provides confidence in the quality and reliability of the analytical data generated, which is essential for regulatory compliance and for ensuring the safety and quality of pharmaceutical products.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. Page loading... [wap.guidechem.com]
• 4. theclinivex.com [theclinivex.com]
• 5. youtube.com [youtube.com]
• 6. qbdgroup.com [qbdgroup.com]
• 7. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 8. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 9. database.ich.org [database.ich.org]

Application Note: Chromatographic Separation of Tamsulosin and Its Impurities, Including Impurity E

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note presents a robust stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the separation and quantification of Tamsulosin and its process-related impurities and degradation products. The method is designed to provide a clear separation of Tamsulosin from its known impurities, ensuring the accurate assessment of purity and stability in bulk drug substances and pharmaceutical formulations. While this method has been validated for several known impurities, the specific retention time and resolution for Impurity E (5-formyl-2-methoxybenzenesulfonamide) have not been experimentally determined and would require verification. This document provides a comprehensive protocol and serves as a starting point for the inclusion of Impurity E in a validated analytical procedure.

Introduction

Tamsulosin is a selective alpha-1 adrenergic receptor antagonist used in the treatment of benign prostatic hyperplasia. During its synthesis and storage, various process-related impurities and degradation products can arise. Regulatory agencies require stringent control and monitoring of these impurities to ensure the safety and efficacy of the drug product. One such potential impurity is Tamsulosin Impurity E, chemically identified as 5-formyl-2-methoxybenzenesulfonamide. The development of a stability-indicating analytical method capable of separating the active pharmaceutical ingredient (API) from all potential impurities is therefore critical. This application note details a reliable RP-HPLC method suitable for this purpose.

Experimental Protocol

This protocol is based on established stability-indicating methods for Tamsulosin and is designed to be a robust starting point for the analysis of its impurities.[1][2]

Chromatographic Conditions:

Parameter	Condition
Instrument	High-Performance Liquid Chromatography (HPLC) system with a UV detector
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.05M Potassium Dihydrogen Phosphate buffer
Mobile Phase B	Acetonitrile
Gradient	65% Mobile Phase A : 35% Mobile Phase B
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	225 nm
Injection Volume	20 µL

Reagent and Sample Preparation:

• Mobile Phase A Preparation: Dissolve an appropriate amount of Potassium Dihydrogen Phosphate in HPLC grade water to a concentration of 0.05M. Filter and degas the solution.

• Standard Stock Solution (Tamsulosin): Accurately weigh and dissolve an appropriate amount of Tamsulosin Hydrochloride reference standard in the mobile phase to obtain a known concentration.

• Impurity Stock Solutions: Prepare individual stock solutions of known Tamsulosin impurities, including a certified reference standard of Impurity E (CAS 105764-07-6), in the mobile phase.

• System Suitability Solution: Prepare a solution containing Tamsulosin and key known impurities to verify the chromatographic system's performance.

• Sample Solution: Accurately weigh and dissolve the Tamsulosin sample (bulk drug or formulation) in the mobile phase to a suitable concentration.

Experimental Workflow

Caption: Experimental workflow for the chromatographic separation of Tamsulosin and its impurities.

Data Presentation

The following table summarizes the expected retention times for Tamsulosin and some of its known impurities based on similar chromatographic methods. The data for Impurity E is not available and would need to be determined experimentally.

Table 1: Quantitative Data for Tamsulosin and its Impurities

Compound	Retention Time (min)	Relative Retention Time (RRT)
Tamsulosin Impurity H	To be determined	To be determined
Tamsulosin Impurity I	To be determined	To be determined
Tamsulosin	~10.0	1.00
Tamsulosin Impurity E	To be determined	To be determined

Note: The retention times are approximate and may vary depending on the specific HPLC system and column used. System suitability tests should be performed to confirm the identity of the peaks.

Tamsulosin Impurity E Details

To aid in the method development and validation for the inclusion of Impurity E, the following information is provided:

Parameter	Information
Chemical Name	5-formyl-2-methoxybenzenesulfonamide[1]
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23 g/mol

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship in the analysis of pharmaceutical impurities, from their potential origin to the final quality control assessment.

Caption: Logical relationship in pharmaceutical impurity analysis.

Conclusion

The RP-HPLC method detailed in this application note provides a robust framework for the separation and analysis of Tamsulosin and its impurities. While the method is suitable for the detection of various known related substances, specific validation for Tamsulosin Impurity E is required. Researchers can use this protocol as a strong starting point to incorporate Impurity E into their routine quality control and stability testing programs, ensuring the comprehensive assessment of Tamsulosin drug products.

References

• 1. scispace.com [scispace.com]
• 2. jbclinpharm.org [jbclinpharm.org]

Application Notes and Protocols for the Analysis of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a key chemical intermediate and a known impurity in the synthesis of the pharmaceutical agent Tamsulosin, an antagonist of the α1-adrenergic receptor used to treat benign prostatic hyperplasia.[1][2][3] Accurate and reliable quantification of this compound in various matrices, including pharmaceutical preparations and biological fluids, is crucial for quality control and pharmacokinetic studies. This document provides detailed application notes and standardized protocols for the sample preparation of 5-Formyl-2-methoxybenzenesulfonamide for analysis by techniques such as High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).

Physicochemical Properties

A summary of the known physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide is provided below. Understanding these properties is essential for developing effective sample preparation strategies.

Property	Value	Reference
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
Solubility	Slightly soluble in DMSO and Methanol (heating may be required)	[1][3]
Storage Temperature	2-8°C, under inert gas (Nitrogen or Argon)	[1]

Sample Preparation Techniques

The choice of sample preparation technique is critical and depends on the sample matrix, the concentration of the analyte, and the analytical instrumentation to be used. The following sections detail three common and effective techniques for the extraction and clean-up of 5-Formyl-2-methoxybenzenesulfonamide from various matrices: Protein Precipitation, Solid-Phase Extraction (SPE), and Liquid-Liquid Extraction (LLE).

General Experimental Workflow

The following diagram illustrates a general workflow for sample preparation and analysis.

A generalized workflow for sample preparation and analysis.

Protein Precipitation (PPT)

Protein precipitation is a rapid and straightforward method for removing proteins from biological samples, such as plasma or serum, prior to analysis.[4] It is particularly useful for high-throughput screening. Acetonitrile is a commonly used and effective precipitating agent, often resulting in high analyte recovery.[5][6]

Experimental Protocol

• Sample Aliquoting: Pipette 100 µL of the biological sample (e.g., plasma, serum) into a clean microcentrifuge tube.

• Addition of Precipitant: Add 300 µL of cold acetonitrile (ACN) to the sample. This corresponds to a 3:1 (v/v) ratio of ACN to sample, which is generally effective for protein removal.[7]

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the tube at 10,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully collect the supernatant, which contains the analyte of interest, and transfer it to a clean tube.

• Evaporation and Reconstitution (Optional but Recommended): To increase concentration and ensure compatibility with the mobile phase, evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume (e.g., 100 µL) of the initial mobile phase of the chromatographic system.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to injection into the analytical instrument.

Quantitative Data for Sulfonamides (as a proxy)

Parameter	Acetonitrile Precipitation	Reference
Recovery	> 80%	[5][6]
Coefficient of Variation (CV)	< 6%	[6]

Solid-Phase Extraction (SPE)

SPE is a highly selective and versatile sample preparation technique that can provide high recovery and enrichment factors.[8] It is suitable for cleaning up complex matrices and concentrating the analyte. For a sulfonamide derivative like 5-Formyl-2-methoxybenzenesulfonamide, a mixed-mode or a reversed-phase sorbent can be effective.

Experimental Protocol (using a generic C18 SPE cartridge)

• Cartridge Conditioning: Condition a C18 SPE cartridge (e.g., 100 mg, 3 mL) by passing 3 mL of methanol followed by 3 mL of deionized water. Ensure the sorbent bed does not go dry.

• Sample Loading: Pre-treat the sample by adjusting the pH. Since sulfonamides can be ionized, adjusting the sample pH to approximately 2-4 can promote retention on a reversed-phase sorbent.[9][10] Dilute the sample (e.g., 1:1 with water) and load it onto the conditioned cartridge at a slow, steady flow rate (e.g., 1 mL/min).

• Washing: Wash the cartridge with 3 mL of a weak organic solvent solution (e.g., 5-10% methanol in water) to remove polar interferences.

• Elution: Elute the analyte from the cartridge with 2-3 mL of a stronger organic solvent, such as methanol or acetonitrile.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter before analysis.

Quantitative Data for Sulfonamides (as a proxy)

Parameter	Solid-Phase Extraction	Reference
Recovery	79 - 118%	[9]
Relative Standard Deviation (RSD)	0.3 - 14.5%	[9]
Limits of Detection (LODs) in water	0.01 - 0.05 ng/L	[9]
Limits of Detection (LODs) in serum	1.8 - 3.6 mg/L	[11]

SPE Method Selection and Optimization

Key parameters for optimizing an SPE method.

Liquid-Liquid Extraction (LLE)

LLE is a classic sample preparation technique based on the differential solubility of an analyte between two immiscible liquid phases.[12] It is a robust method, though it can be more labor-intensive and use larger volumes of organic solvents compared to other techniques.[8]

Experimental Protocol

• Sample Preparation: Place 1 mL of the sample (e.g., urine, aqueous solution) into a glass screw-cap tube. Adjust the pH of the sample to below the pKa of the sulfonamide group to ensure it is in a neutral form, which will favor extraction into an organic solvent.

• Extraction: Add 5 mL of a suitable water-immiscible organic solvent (e.g., ethyl acetate). Cap the tube and vortex or shake mechanically for 10-15 minutes.

• Phase Separation: Centrifuge the tube at 3000 x g for 5 minutes to facilitate the separation of the aqueous and organic layers.

• Organic Layer Collection: Carefully transfer the upper organic layer to a clean tube.

• Evaporation and Reconstitution: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C. Reconstitute the residue in a suitable volume of the mobile phase.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to analysis.

Dispersive Liquid-Liquid Microextraction (DLLME)

A variation of LLE, DLLME, is a microextraction technique that is fast, simple, and requires minimal solvent.[13] It involves the rapid injection of a mixture of an extraction solvent and a disperser solvent into the aqueous sample.[13]

Quantitative Data for Sulfonamides (as a proxy)

Parameter	Dispersive Liquid-Liquid Microextraction	Reference
Recovery	80.0 - 116.0%	[13]
Relative Standard Deviation (RSD)	0.1 - 8.1%	[13]
Limits of Detection (LODs) in water	0.7 - 7.8 µg/L	[13]

Summary of Quantitative Data for Different Techniques

The following table summarizes the performance of the described sample preparation techniques for sulfonamides, which can serve as a guide for method selection for 5-Formyl-2-methoxybenzenesulfonamide analysis.

Technique	Typical Recovery (%)	Typical Precision (RSD/CV %)	Typical LODs	References
Protein Precipitation (ACN)	> 80	< 6	Matrix dependent	[5][6]
Solid-Phase Extraction	79 - 118	0.3 - 14.5	0.01 - 0.05 ng/L (water)	[9]
Liquid-Liquid Extraction (DLLME)	80.0 - 116.0	0.1 - 8.1	0.7 - 7.8 µg/L (water)	[13]

Conclusion

The selection of an appropriate sample preparation technique for the analysis of 5-Formyl-2-methoxybenzenesulfonamide is crucial for achieving accurate and reproducible results. For rapid analysis of biological samples with high protein content, protein precipitation with acetonitrile is a suitable choice. For more complex matrices or when higher sensitivity is required, Solid-Phase Extraction offers excellent clean-up and analyte enrichment. Liquid-Liquid Extraction, particularly in its micro-extraction formats, provides a robust alternative with good recovery. The protocols and data presented here, based on established methods for sulfonamides, provide a strong foundation for the development and validation of analytical methods for 5-Formyl-2-methoxybenzenesulfonamide. It is recommended to perform method validation for the specific matrix and analytical conditions being used.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. norlab.com [norlab.com]
• 5. Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. mdpi.com [mdpi.com]
• 9. An Automated Solid-Phase Extraction–UPLC–MS/MS Method for Simultaneous Determination of Sulfonamide Antimicrobials in Environmental Water - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Determination of sulfonamides in serum by on-line solid-phase extraction coupled to liquid chromatography with photoinduced fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Sample Preparation Techniques | Phenomenex [phenomenex.com]
• 13. Simultaneous Determination of Sulfonamides Antibiotics in Environmental Water and Seafood Samples Using Ultrasonic-Assisted Dispersive Liquid-Liquid Microextraction Coupled with High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]

Application of 5-Formyl-2-methoxybenzenesulfonamide in Drug Impurity Profiling

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a recognized process-related impurity and degradation product in the manufacturing of Tamsulosin, an active pharmaceutical ingredient (API) used for the treatment of benign prostatic hyperplasia. Designated as "Tamsulosin EP Impurity E" by the European Pharmacopoeia, its detection and quantification are critical for ensuring the quality, safety, and efficacy of Tamsulosin drug products.[1][2] This document provides detailed application notes and protocols for the use of 5-Formyl-2-methoxybenzenesulfonamide as a reference standard in the impurity profiling of Tamsulosin.

Impurity profiling is a crucial aspect of drug development and manufacturing, mandated by regulatory bodies such as the International Council for Harmonisation (ICH). The presence of impurities, even in trace amounts, can potentially impact the safety and efficacy of the final drug product. Therefore, robust analytical methods are required to identify and control these impurities within acceptable limits.

Regulatory Context and Acceptance Criteria

The control of impurities in new drug substances is governed by the ICH Q3A(R2) guideline.[3] This guideline establishes thresholds for reporting, identification, and qualification of impurities. For Tamsulosin Hydrochloride, the United States Pharmacopeia-National Formulary (USP-NF) specifies the acceptance criteria for organic impurities.[4]

Table 1: Acceptance Criteria for Impurities in Tamsulosin Hydrochloride (USP-NF) [4]

Impurity Type	Acceptance Criteria (Not More Than)
Any Individual Impurity	0.10%
Total Impurities	0.2%

These limits underscore the importance of having a well-characterized reference standard for 5-Formyl-2-methoxybenzenesulfonamide to accurately quantify its presence in Tamsulosin batches.

Role in Drug Synthesis and Degradation

5-Formyl-2-methoxybenzenesulfonamide can arise during the synthesis of Tamsulosin as a process-related impurity. Its formation is often associated with specific synthetic routes and reaction conditions. Additionally, it can be formed as a degradation product under certain stress conditions, such as exposure to light, heat, or humidity. Understanding the formation pathways of this impurity is essential for process optimization and the development of stable formulations.

Formation of 5-Formyl-2-methoxybenzenesulfonamide.

Experimental Protocols

The primary analytical technique for the determination of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin is High-Performance Liquid Chromatography (HPLC). The following protocol is a composite based on methods described in the European Pharmacopoeia and related research articles.

Protocol 1: Quantification of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin Drug Substance by RP-HPLC

Objective: To accurately quantify the level of 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin EP Impurity E) in a bulk sample of Tamsulosin Hydrochloride.

Materials:

• 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

• Tamsulosin Hydrochloride Bulk Drug Substance

• Acetonitrile (HPLC Grade)

• Perchloric Acid (AR Grade)

• Sodium Hydroxide (AR Grade)

• Water (HPLC Grade)

• HPLC system with a UV detector

• Analytical balance

• Volumetric flasks and pipettes

Chromatographic Conditions (Based on European Pharmacopoeia Monograph 2131): [5][6]

Parameter	Condition
Column	Octadecylsilyl silica gel for chromatography (C18), 5 µm, 4.6 mm x 150 mm
Mobile Phase	Buffer Solution: Dissolve 8.7 mL of perchloric acid and 3.0 g of sodium hydroxide in 1900 mL of water. Adjust pH to 2.0 with 1 N sodium hydroxide and dilute to 2000 mL with water.Mobile Phase Composition: Acetonitrile and Buffer Solution (3:7 v/v)
Flow Rate	1.3 mL/min
Column Temperature	40 °C
Detection Wavelength	225 nm
Injection Volume	10 µL

Procedure:

• Preparation of Buffer Solution: Prepare the buffer solution as described in the table above.

• Preparation of Mobile Phase: Mix acetonitrile and the prepared buffer solution in a 30:70 ratio. Degas the mobile phase before use.

• Preparation of Standard Solution (5-Formyl-2-methoxybenzenesulfonamide):

  • Accurately weigh about 10 mg of 5-Formyl-2-methoxybenzenesulfonamide Reference Standard into a 100 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase to obtain a stock solution of 100 µg/mL.

  • Further dilute this stock solution with the mobile phase to prepare a working standard solution at a concentration corresponding to the reporting threshold (e.g., 0.1% of the test solution concentration).

• Preparation of Test Solution (Tamsulosin Hydrochloride):

  • Accurately weigh about 50 mg of the Tamsulosin Hydrochloride bulk drug substance into a 10 mL volumetric flask.

  • Dissolve in and dilute to volume with the mobile phase to obtain a solution with a nominal concentration of 5 mg/mL.

• System Suitability:

  • Inject the standard solution and ensure the system is equilibrated (stable baseline).

  • The European Pharmacopoeia monograph for Tamsulosin specifies system suitability tests, including resolution between Tamsulosin and other specified impurities. These should be performed using the relevant reference standards.

• Analysis:

  • Inject the blank (mobile phase), the standard solution, and the test solution into the HPLC system.

  • Record the chromatograms and integrate the peak areas.

• Calculation:

  • Calculate the percentage of 5-Formyl-2-methoxybenzenesulfonamide in the Tamsulosin Hydrochloride sample using the following formula:

  Where:

  • Area_Imp_Sample is the peak area of Impurity E in the test solution chromatogram.

  • Area_Imp_Std is the peak area of Impurity E in the standard solution chromatogram.

  • Conc_Std is the concentration of the Impurity E standard solution (in mg/mL).

  • Conc_Sample is the concentration of the Tamsulosin Hydrochloride test solution (in mg/mL).

Table 2: Summary of Method Validation Parameters (Illustrative Data based on published methods)

Parameter	Result
Linearity Range	0.05 - 1.5 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.015 µg/mL
Limit of Quantification (LOQ)	~0.05 µg/mL
Precision (%RSD)	< 2.0%
Accuracy (Recovery)	98.0 - 102.0%

Workflow for Impurity Profiling

The overall workflow for the application of 5-Formyl-2-methoxybenzenesulfonamide in drug impurity profiling involves several key stages, from reference standard qualification to routine quality control testing.

Workflow for Tamsulosin Impurity E Profiling.

Conclusion

The use of a well-characterized 5-Formyl-2-methoxybenzenesulfonamide reference standard is indispensable for the accurate impurity profiling of Tamsulosin. The detailed HPLC protocol and established acceptance criteria provide a robust framework for ensuring that the levels of this impurity are controlled within safe limits, thereby guaranteeing the quality and safety of the final drug product. Adherence to these protocols is essential for regulatory compliance and for delivering high-quality pharmaceuticals to patients.

References

• 1. veeprho.com [veeprho.com]
• 2. Tamsulosin EP Impurity E | 105764-07-6 | SynZeal [synzeal.com]
• 3. database.ich.org [database.ich.org]
• 4. uspnf.com [uspnf.com]
• 5. drugfuture.com [drugfuture.com]
• 6. Tamsulosin Hydrochloride Ph. Eur Monograph | Phenomenex [phenomenex.com]

Synthesis Protocol for Lab-Scale Preparation of 5-Formyl-2-methoxybenzenesulfonamide

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a key intermediate in the synthesis of various pharmaceutical compounds. Notably, it is recognized as an impurity in the production of Tamsulosin, an antagonist of the α1-adrenergic receptor used in the treatment of benign prostatic hyperplasia. The precise and controlled synthesis of this compound is crucial for its use as a reference standard in quality control and for the development of new synthetic methodologies. This application note provides a detailed protocol for the lab-scale synthesis of 5-Formyl-2-methoxybenzenesulfonamide, designed for researchers and professionals in drug development and organic synthesis.

Overall Reaction Scheme

The proposed synthesis follows a two-step route starting from the commercially available 4-methoxybenzaldehyde. The first step involves an electrophilic aromatic substitution to introduce a chlorosulfonyl group at the position meta to the aldehyde and ortho to the methoxy group. The directing effects of the electron-withdrawing aldehyde (meta-directing) and the electron-donating methoxy group (ortho-, para-directing) synergistically favor the formation of the desired 3-(chlorosulfonyl)-4-methoxybenzaldehyde intermediate. The subsequent step is the amination of the sulfonyl chloride with aqueous ammonia to yield the final product, 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Reaction scheme for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Experimental Protocol

Materials and Equipment

• 4-Methoxybenzaldehyde (≥98%)

• Chlorosulfonic acid (≥99%)

• Dichloromethane (DCM, anhydrous)

• Aqueous ammonia (28-30%)

• Sodium bicarbonate (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Standard laboratory glassware and personal protective equipment (PPE)

Step 1: Synthesis of 3-(Chlorosulfonyl)-4-methoxybenzaldehyde

• In a clean, dry 250 mL two-necked round-bottom flask equipped with a magnetic stir bar and a dropping funnel, dissolve 4-methoxybenzaldehyde (10.0 g, 73.4 mmol) in 100 mL of anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath with continuous stirring.

• Slowly add chlorosulfonic acid (12.8 g, 7.8 mL, 110.1 mmol, 1.5 eq.) dropwise to the cooled solution via the dropping funnel over a period of 30-45 minutes. Maintain the internal temperature below 5 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture into a beaker containing 200 g of crushed ice with vigorous stirring.

• Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers and wash sequentially with cold water (100 mL), saturated aqueous sodium bicarbonate solution (100 mL), and brine (100 mL).

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 3-(chlorosulfonyl)-4-methoxybenzaldehyde as an oil or solid. This intermediate is often used in the next step without further purification.

Step 2: Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

• Dissolve the crude 3-(chlorosulfonyl)-4-methoxybenzaldehyde from the previous step in 100 mL of dichloromethane and cool the solution to 0 °C in an ice bath.

• Slowly add concentrated aqueous ammonia (28-30%, ~20 mL) dropwise to the solution. A white precipitate may form.

• Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, or until TLC analysis indicates the complete consumption of the starting material.

• After the reaction is complete, add 100 mL of water to the mixture and transfer it to a separatory funnel.

• Separate the organic layer and extract the aqueous layer with dichloromethane (2 x 50 mL).

• Combine the organic layers, wash with brine (100 mL), and dry over anhydrous magnesium sulfate or sodium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure to obtain the crude 5-Formyl-2-methoxybenzenesulfonamide.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) to afford the pure product as a solid.

Data Presentation

Reactant/Product	Molecular Formula	Molecular Weight ( g/mol )	Molar Equivalents	Amount Used/Obtained	Theoretical Yield (g)	Actual Yield (g)	Percent Yield (%)	Purity (%)
4-Methoxybenzaldehyde	C₈H₈O₂	136.15	1.0	10.0 g	-	-	-	≥98
Chlorosulfonic acid	HSO₃Cl	116.52	1.5	12.8 g (7.8 mL)	-	-	-	≥99
5-Formyl-2-methoxybenzenesulfonamide	C₈H₉NO₄S	215.23	-	-	15.8 g	To be determined	To be determined	To be determined

Workflow Diagram

Caption: Experimental workflow for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Safety Precautions

• Chlorosulfonic acid is highly corrosive and reacts violently with water. Handle with extreme care in a well-ventilated fume hood, wearing appropriate personal protective equipment (gloves, lab coat, and safety goggles).

• Dichloromethane is a volatile and potentially carcinogenic solvent. All manipulations should be performed in a fume hood.

• The reaction quench with ice and the addition of aqueous solutions should be done slowly and carefully to control any exothermic processes.

Characterization

The final product should be characterized by standard analytical techniques to confirm its identity and purity:

• Melting Point: Compare with the literature value.

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry: To determine the molecular weight.

• HPLC: To assess the purity of the final compound.

This detailed protocol provides a robust method for the lab-scale synthesis of 5-Formyl-2-methoxybenzenesulfonamide, a valuable compound for pharmaceutical research and development.

Application Notes and Protocols for 5-Formyl-2-methoxybenzenesulfonamide

Introduction

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound primarily recognized and utilized in the pharmaceutical industry as a certified reference material. Specifically, it is known as Tamsulosin EP Impurity E, an impurity associated with the active pharmaceutical ingredient (API) Tamsulosin.[1] Tamsulosin is a medication used to treat benign prostatic hyperplasia. Due to its status as a pharmaceutical impurity, the principal application of 5-Formyl-2-methoxybenzenesulfonamide in a research and drug development setting is in analytical chemistry for quality control and assurance purposes.

While extensive academic research on the broader biological activities or its use as a therapeutic agent is not prominently available in the public domain, its role as a reference standard is critical for ensuring the safety and efficacy of Tamsulosin-containing drug products. These reference materials are suitable for a variety of analytical applications, including method development for both qualitative and quantitative analyses, daily calibration of analytical instruments, and routine quality control testing.

Physicochemical Properties

A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is presented below.

Property	Value	Reference
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
CAS Number	105764-07-6	[1][2]
Appearance	White to Off-White Solid	[1]
Solubility	DMSO (Slightly), Methanol (Slightly, Heated)	[1]
Storage Condition	Refrigerator, under inert atmosphere	[1]

Application Notes

Use as a Pharmaceutical Reference Standard

The primary application of 5-Formyl-2-methoxybenzenesulfonamide is as a certified reference material (CRM) for the identification and quantification of impurities in Tamsulosin drug substances and products.[1] In the context of drug development and manufacturing, regulatory bodies worldwide require stringent control of impurities in APIs and finished drug products. The presence of impurities, even in small amounts, can affect the safety and efficacy of a drug.

Key Applications Include:

• Impurity Profiling: Identifying and characterizing the impurity profile of Tamsulosin.

• Analytical Method Validation: Validating analytical methods, such as High-Performance Liquid Chromatography (HPLC), to ensure they are accurate, precise, and specific for the detection and quantification of this particular impurity.

• Quality Control (QC) Testing: Routine testing of batches of Tamsulosin to ensure that the level of Impurity E is below the acceptable limit defined by pharmacopeias (e.g., the European Pharmacopoeia - EP).

• Stability Studies: Assessing the stability of Tamsulosin under various environmental conditions by monitoring the formation of degradation products, including 5-Formyl-2-methoxybenzenesulfonamide.

Experimental Protocols

General Protocol for Quantification of Tamsulosin Impurity E using HPLC

This protocol provides a general methodology for the use of 5-Formyl-2-methoxybenzenesulfonamide as a reference standard in the quantitative analysis of Tamsulosin impurities by HPLC. This is a representative protocol and specific parameters may need to be optimized based on the instrumentation and specific drug product matrix.

Objective: To accurately quantify the amount of 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin Impurity E) in a sample of Tamsulosin API.

Materials:

• 5-Formyl-2-methoxybenzenesulfonamide Certified Reference Material

• Tamsulosin API sample

• HPLC grade acetonitrile, methanol, and water

• Analytical balance

• Volumetric flasks and pipettes

• HPLC system with a UV detector

Procedure:

• Standard Stock Solution Preparation:

  • Accurately weigh approximately 5 mg of 5-Formyl-2-methoxybenzenesulfonamide CRM and transfer it to a 50 mL volumetric flask.

  • Dissolve the CRM in a suitable solvent (e.g., a mixture of methanol and water).

  • Sonicate for 10 minutes to ensure complete dissolution.

  • Make up the volume to 50 mL with the solvent to obtain a stock solution of approximately 100 µg/mL.

• Calibration Curve Preparation:

  • Perform serial dilutions of the standard stock solution to prepare a series of calibration standards with concentrations ranging from, for example, 0.1 µg/mL to 10 µg/mL.

  • Prepare a blank solution containing only the solvent.

• Sample Preparation:

  • Accurately weigh a sample of Tamsulosin API (e.g., 100 mg) and transfer it to a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the same solvent used for the standard preparation.

• HPLC Analysis:

  • Set up the HPLC system with an appropriate column (e.g., a C18 column) and mobile phase. The mobile phase composition and gradient will depend on the specific method being used.

  • Inject the blank solution, followed by the calibration standards in increasing order of concentration.

  • Inject the Tamsulosin API sample solution.

  • Monitor the elution of compounds using a UV detector at a suitable wavelength.

• Data Analysis:

  • Integrate the peak areas of 5-Formyl-2-methoxybenzenesulfonamide in the chromatograms of the calibration standards.

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of 5-Formyl-2-methoxybenzenesulfonamide in the Tamsulosin API sample by interpolating its peak area from the calibration curve.

  • Calculate the percentage of the impurity in the Tamsulosin API sample.

Visualizations

Workflow for Impurity Analysis using a Certified Reference Material

The following diagram illustrates the general workflow for using a certified reference material like 5-Formyl-2-methoxybenzenesulfonamide in the quality control of a pharmaceutical product.

Caption: Workflow for pharmaceutical impurity quantification using a CRM.

Disclaimer: The information provided is for research and informational purposes only. The experimental protocol is a general example and should be adapted and validated by the user for their specific application.

References

• 1. theclinivex.com [theclinivex.com]
• 2. 105764-07-6|5-Formyl-2-methoxybenzenesulfonamide|BLD Pharm [bldpharm.com]

Technical Notes & Optimization

troubleshooting peak tailing in HPLC analysis of 5-Formyl-2-methoxybenzenesulfonamide

This guide provides troubleshooting assistance for scientists, researchers, and drug development professionals encountering peak tailing during the HPLC analysis of 5-Formyl-2-methoxybenzenesulfonamide. The following frequently asked questions (FAQs) and troubleshooting steps are designed to systematically identify and resolve common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary chemical properties of 5-Formyl-2-methoxybenzenesulfonamide that can influence its chromatographic behavior?

Understanding the physicochemical properties of 5-Formyl-2-methoxybenzenesulfonamide is crucial for troubleshooting. The molecule contains a sulfonamide group, which is weakly acidic, and an aromatic aldehyde. These features can lead to secondary interactions with the stationary phase.

Table 1: Physicochemical Properties of 5-Formyl-2-methoxybenzenesulfonamide

Property	Value	Source
Molecular Formula	C₈H₉NO₄S	[1][2]
Molecular Weight	215.23 g/mol	[1][2]
Predicted pKa	9.72 ± 0.60	[1]
Appearance	White to Off-White Solid	[1]
Solubility	Slightly soluble in DMSO and Methanol (with heating)	[1]

Q2: What are the most common causes of peak tailing for 5-Formyl-2-methoxybenzenesulfonamide in reverse-phase HPLC?

Peak tailing for this compound is often a result of secondary interactions between the analyte and the stationary phase.[3] The primary causes include:

• Silanol Interactions: The sulfonamide group can interact with free, acidic silanol groups on the surface of silica-based C18 columns.[4][5] This is a very common cause of tailing for compounds with acidic or basic functional groups.[6]

• Mobile Phase pH: If the mobile phase pH is not adequately controlled or is close to the analyte's pKa, inconsistent ionization can occur, leading to peak asymmetry.[4]

• Column Overload: Injecting a sample that is too concentrated can saturate the stationary phase, resulting in a distorted peak shape.[3]

• Column Contamination or Degradation: Accumulation of contaminants at the column inlet or degradation of the stationary phase can create active sites that cause tailing.[7][8]

• Extra-Column Effects: Excessive volume in tubing, fittings, or the detector flow cell can lead to band broadening and peak tailing.[3][9]

Troubleshooting Guide

Q3: How can I systematically troubleshoot peak tailing for this compound?

A systematic approach is the most effective way to identify the root cause of peak tailing. The flowchart below outlines a logical workflow for troubleshooting.

Caption: Troubleshooting workflow for HPLC peak tailing.

Q4: How does mobile phase pH affect the peak shape of 5-Formyl-2-methoxybenzenesulfonamide?

The mobile phase pH is a critical parameter. The sulfonamide group is acidic (predicted pKa ≈ 9.72), but interactions often occur with silanol groups on the column, which have a pKa around 3.5-4.5.

• Problem: At a mid-range pH (e.g., 4-7), silanol groups are deprotonated (negatively charged) and can strongly interact with any partially positive character on the analyte molecule, causing tailing.[4]

• Solution: To minimize these secondary interactions, it is recommended to lower the mobile phase pH to between 2.5 and 3.5 using an additive like 0.1% trifluoroacetic acid (TFA) or formic acid. At this low pH, the residual silanol groups are protonated and thus less likely to interact with the analyte.[7] Ensure the mobile phase is adequately buffered to maintain a consistent pH.

Q5: My peak is still tailing after adjusting the pH. What role does the stationary phase play?

If pH optimization is insufficient, the issue may lie with the stationary phase itself.

• Problem: Standard silica-based C18 columns have exposed silanol groups that cause tailing.[5] Older or lower-purity silica columns are more prone to this issue.[5] Column contamination can also create new active sites for secondary interactions.[10]

• Solutions:

  • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer free silanol groups, significantly reducing the potential for secondary interactions.[4]

  • Column Flushing: If the column is contaminated, flushing with a strong solvent may resolve the issue.[7] (See Protocol 2).

  • Use a Guard Column: A guard column can protect the analytical column from strongly retained impurities that might cause tailing.[8]

  • Consider an Alternative Stationary Phase: For particularly problematic compounds, a column with a different chemistry, such as a polar-embedded phase, might provide better peak shape.[7]

Q6: Could my sample preparation be the source of the peak tailing?

Yes, the sample concentration and the solvent used for dissolution are important factors.[9]

• Problem 1: Sample Overload. Injecting too much analyte can saturate the column, leading to peak fronting or tailing.[3]

  • Solution: Try diluting the sample by a factor of 10 and re-injecting. If the peak shape improves, the original sample was overloaded.

• Problem 2: Sample Solvent Mismatch. Dissolving the sample in a solvent significantly stronger than the mobile phase (e.g., 100% Acetonitrile or DMSO when the mobile phase is 30% Acetonitrile) can cause peak distortion.[7][10]

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase or a solvent that is weaker than the mobile phase.

Experimental Protocols

Protocol 1: Suggested Starting HPLC Method

This protocol provides a robust starting point for the analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Parameter	Recommended Condition
Column	High-purity, end-capped C18 (e.g., 4.6 x 150 mm, 3.5 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	20% to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detection (UV)	254 nm
Sample Diluent	50:50 Water:Acetonitrile

Protocol 2: General Column Flushing and Regeneration

If column contamination is suspected, this procedure can help restore performance. Always consult the column manufacturer's guidelines first.

• Disconnect the Column from the Detector: This prevents contaminants from flowing into the detector cell.

• Reverse the Column Direction: Flushing in the opposite direction of analytical flow is often more effective at removing inlet contamination.

• Flush with a Series of Solvents: Sequentially flush the column with 20 column volumes of each of the following:

  • Mobile phase (without buffer salts)

  • 100% Water (HPLC-grade)

  • 100% Isopropanol

  • 100% Methylene Chloride (if compatible with your HPLC system)

  • 100% Isopropanol

  • 100% Acetonitrile

• Equilibrate: Reconnect the column in the correct flow direction and equilibrate with the initial mobile phase conditions for at least 30 minutes or until a stable baseline is achieved.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. 5-Formyl-2-methoxy-benzenesulfonamide | LGC Standards [lgcstandards.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. chromtech.com [chromtech.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. uhplcs.com [uhplcs.com]
• 8. Abnormal Peak Shapes : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 9. Reasons for Peak Tailing of HPLC Column - Hawach [hawachhplccolumn.com]
• 10. News - Common Causes of Poor Peak Shape in HPLC and How to Fix Them [mxchromasir.com]

Technical Support Center: Chromatographic Resolution of 5-Formyl-2-methoxybenzenesulfonamide

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the analytical separation of 5-Formyl-2-methoxybenzenesulfonamide from its potential impurities.

Frequently Asked Questions (FAQs)

Q1: What are the most likely impurities to co-elute with 5-Formyl-2-methoxybenzenesulfonamide?

A1: Based on common synthetic routes, potential impurities include unreacted starting materials, intermediates, and by-products. Key impurities to consider are:

• 2-Methoxybenzenesulfonamide: The starting material lacking the formyl group. Its higher polarity usually results in an earlier elution time in reversed-phase HPLC.

• 5-Carboxy-2-methoxybenzenesulfonamide: An over-oxidation product where the formyl group is converted to a carboxylic acid. This impurity is significantly more polar and will elute much earlier.

• Isomeric Impurities: Positional isomers such as 3-Formyl-2-methoxybenzenesulfonamide or 4-Formyl-2-methoxybenzenesulfonamide, which may arise from non-selective formylation. These are often the most challenging to separate due to very similar physicochemical properties.

• Unreacted Formylating Agents or By-products: Depending on the synthesis, these can also be present.

Q2: My peak for 5-Formyl-2-methoxybenzenesulfonamide is showing significant tailing. What is the primary cause?

A2: Peak tailing for sulfonamides is often caused by secondary interactions between the acidic sulfonamide group and active sites (e.g., free silanols) on the silica-based column packing. To mitigate this, consider adding a buffer to the mobile phase to maintain a consistent pH or using a mobile phase with a low pH (e.g., 2.5-3.5 with formic or phosphoric acid) to suppress the ionization of the silanol groups.[1][2]

Q3: I am not getting enough separation between my main peak and a closely eluting impurity. What is the first parameter I should adjust?

A3: The first and often most effective parameter to adjust is the mobile phase strength.[3] In reversed-phase HPLC, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase the retention time of your compounds, which often leads to better resolution between closely eluting peaks.[1][3] A shallower gradient can also significantly improve the separation of complex mixtures.[1]

Q4: Can changing the column temperature improve my resolution?

A4: Yes, adjusting the column temperature can impact resolution. Increasing the temperature (e.g., from 30°C to 45°C) typically decreases the mobile phase viscosity, which can improve column efficiency and peak shape.[1] However, the effect on selectivity can vary, so it should be evaluated on a case-by-case basis. Lowering the temperature can increase retention and may also improve resolution, but at the cost of longer analysis times and higher backpressure.[4]

Troubleshooting Guide

This section provides solutions to common problems encountered during the method development for separating 5-Formyl-2-methoxybenzenesulfonamide.

Problem 1: Poor Resolution (Rs < 1.5) Between the Main Peak and an Impurity

This is the most common challenge, often occurring with isomeric impurities.

Initial Troubleshooting Workflow

Caption: A stepwise workflow for troubleshooting poor peak resolution.

Detailed Solutions:

• Thermodynamic Adjustments (Peak Spacing):

  • Change Mobile Phase Selectivity: If using acetonitrile, switch to methanol or use a ternary mixture. Different solvents interact differently with the analyte and stationary phase, which can alter elution order and improve separation.[3]

  • Adjust pH: The ionization state of 5-Formyl-2-methoxybenzenesulfonamide and its acidic or basic impurities can be manipulated by changing the mobile phase pH. For acidic impurities, a lower pH will suppress ionization and increase retention.[1]

  • Change Stationary Phase: If mobile phase adjustments are insufficient, change the column. A phenyl-hexyl or cyano (CN) column offers different selectivity (pi-pi interactions) compared to a standard C18 column and can be effective for separating aromatic isomers.[5]

• Kinetic Adjustments (Peak Width):

  • Lower the Flow Rate: Reducing the flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) allows more time for mass transfer, leading to narrower peaks and better resolution.[4]

  • Use Smaller Particle Size Columns: Columns with smaller particles (e.g., <3 µm) provide higher efficiency and sharper peaks, but will result in higher backpressure.[6]

  • Increase Column Length: A longer column increases the number of theoretical plates, which can improve resolution, though it will also increase analysis time and backpressure.[6]

Problem 2: Broad or Asymmetric Peaks

This can be caused by column overload, secondary interactions, or extra-column volume.

• Reduce Injection Volume/Concentration: Overloading the column is a common cause of broad, fronting peaks. Try reducing the sample concentration or the injection volume.[7]

• Ensure Sample Solvent Compatibility: Whenever possible, dissolve the sample in the initial mobile phase.[8] Injecting a sample in a much stronger solvent than the mobile phase can cause peak distortion.

• Check for Extra-Column Volume: Use tubing with a small internal diameter and ensure it is cut to the minimum necessary length between the injector, column, and detector to minimize peak broadening.[7]

Example Experimental Protocols

Protocol 1: Initial Screening Method (Reversed-Phase HPLC)

This protocol serves as a robust starting point for method development.

• Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient:

  Time (min)	%B
  0.0	20
  20.0	70
  22.0	95
  25.0	95
  25.1	20

  | 30.0 | 20 |

• Flow Rate: 1.0 mL/min

• Column Temperature: 35°C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve sample in 50:50 Water:Acetonitrile at a concentration of 0.5 mg/mL.

Protocol 2: Optimized Method for Isomer Separation

This method uses a different stationary phase to enhance selectivity for closely related isomers.

• Column: Phenyl-Hexyl, 150 mm x 4.6 mm, 3.5 µm particle size

• Mobile Phase A: 20mM Potassium Phosphate, pH 3.0

• Mobile Phase B: Methanol

• Gradient: Isocratic, 65% A / 35% B

• Flow Rate: 0.8 mL/min

• Column Temperature: 40°C

• Detection: UV at 254 nm

• Injection Volume: 5 µL

• Sample Preparation: Dissolve sample in the mobile phase at a concentration of 0.5 mg/mL.

Data Presentation: Method Development Comparison

The following table summarizes hypothetical results from a method development study aimed at improving the resolution between 5-Formyl-2-methoxybenzenesulfonamide and a critical isomeric impurity.

Parameter Changed	Column	Mobile Phase	Flow Rate (mL/min)	Resolution (Rs)	Observations
Baseline Method	C18	40% ACN / 60% Water + 0.1% FA	1.0	1.2	Co-elution of isomeric impurity.
Reduced Organic %	C18	35% ACN / 65% Water + 0.1% FA	1.0	1.6	Improved separation, but longer run time.
Solvent Change	C18	45% MeOH / 55% Water + 0.1% FA	1.0	1.8	Better selectivity observed with Methanol.
Column Change	Phenyl-Hexyl	45% MeOH / 55% Water + 0.1% FA	1.0	2.1	Phenyl column provides superior resolution.
Flow Rate Change	Phenyl-Hexyl	45% MeOH / 55% Water + 0.1% FA	0.8	2.4	Optimal separation achieved. Peak shape is excellent.

Visualization of Potential Impurities

The relationship between the target compound and its potential process-related impurities is crucial for understanding separation challenges.

Caption: Relationship between the target molecule and its key impurities.

References

• 1. theclinivex.com [theclinivex.com]
• 2. 105764-07-6|5-Formyl-2-methoxybenzenesulfonamide|BLD Pharm [bldpharm.com]
• 3. SYNTHESIS OF OPTICALLY PURE (R)-5-(2-AMINOPROPYL)-2-METHOXYBENZENESULPHONAMIDE - Patent 1704140 [data.epo.org]
• 4. 5-Formyl-2-methoxy-benzenesulfonamide | LGC Standards [lgcstandards.com]
• 5. researchgate.net [researchgate.net]
• 6. RU2419605C2 - Synthesis of optically pure (r)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 7. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 8. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]

Technical Support Center: Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals involved in the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What is 5-Formyl-2-methoxybenzenesulfonamide and what is its primary use in research and development?

5-Formyl-2-methoxybenzenesulfonamide is primarily known as an impurity of Tamsulosin, a medication used to treat benign prostatic hypertrophy.[1][2][3] In a research and development context, it serves as a key intermediate in the synthesis of Tamsulosin and its derivatives. Its synthesis is a critical step in controlling the impurity profile of the final active pharmaceutical ingredient (API).

Q2: What are the common starting materials for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide?

Common synthetic routes often start from commercially available precursors like 2-methoxybenzenesulfonamide, which is then formylated, or from related structures that are modified to introduce the formyl and sulfonamide groups. Some patented methods for related compounds start from D-alanine and methoxybenzene, proceeding through a multi-step synthesis.[4][5]

Q3: What are the critical reaction steps in the synthesis of 5-Formyl-2-methoxybenzenesulfonamide where issues are most likely to occur?

The most critical steps are typically the formylation of the aromatic ring and the introduction of the sulfonamide group (sulfonation followed by amidation). These steps can be prone to issues such as low yield, poor regioselectivity (formation of isomers), and the formation of side products, which complicate purification.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Issue 1: Low Yield of the Desired Product

Q: My reaction is resulting in a consistently low yield of 5-Formyl-2-methoxybenzenesulfonamide. What are the potential causes and how can I improve it?

A: Low yields can arise from several factors, from reaction conditions to the purity of starting materials. Below is a breakdown of potential causes and solutions.

• Incomplete Reaction: The formylation or sulfonation reactions may not have proceeded to completion.

  • Solution: Monitor the reaction progress using Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Extend the reaction time if starting material is still present. Ensure adequate mixing, especially for heterogeneous reactions.[6]

• Suboptimal Reaction Conditions: Temperature, reaction time, and catalyst choice are critical.

  • Solution: Optimize the reaction temperature. Some formylation reactions require elevated temperatures to proceed at a reasonable rate.[7] For chlorosulfonation, maintaining a low temperature (e.g., -5 to +5 °C) is often crucial to prevent side reactions.[8] Experiment with different catalysts or solvents. For instance, using a strong acid like trifluoroacetic acid as a solvent has been shown to improve yields in Duff reactions for some substrates.[6]

• Moisture Contamination: The presence of water can be detrimental, especially in reactions involving moisture-sensitive reagents like chlorosulfonic acid or certain catalysts.

  • Solution: Ensure all glassware is thoroughly dried and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Use anhydrous solvents and reagents.[6]

Parameter	Condition A (Reported)	Condition B (Optimized)	Expected Yield
Formylation Reagent	Hexamethylenetetramine (urotropine)	Hexamethylenetetramine (urotropine)	-
Solvent/Acid	Methanesulfonic acid	Trifluoroacetic acid (for Duff-type reactions)	Potentially higher for electron-deficient rings
Temperature	80 °C	Optimized based on reaction monitoring	Improved
Reaction Time	16 hours	Monitored to completion by TLC/HPLC	Optimized

Issue 2: Formation of Impurities and Side Products

Q: I am observing significant impurities in my crude product, making purification difficult. What are the likely impurities and how can I minimize their formation?

A: The formation of multiple products is a common challenge. Understanding the potential side reactions is key to minimizing impurities.

• Isomeric Products: Formylation of the benzene ring can potentially occur at different positions, leading to a mixture of isomers.

  • Solution: The regioselectivity is often directed by the existing substituents. The methoxy group is an ortho-, para-director. Careful selection of the formylation method and reaction conditions can favor the desired isomer. For instance, magnesium chloride-mediated ortho-formylation is known for its high regioselectivity.[6]

• Over-reaction or Di-formylation: The product itself can sometimes undergo further reaction.

  • Solution: Control the stoichiometry of the reactants carefully. Use a slight excess of the limiting reagent if necessary, but avoid a large excess of the formylating agent. Monitor the reaction closely and stop it once the desired product is maximized.[6]

• Oxidation Products: The aldehyde group can be susceptible to oxidation to the corresponding carboxylic acid, especially during workup and purification if exposed to air for prolonged periods.

  • Solution: Work up the reaction under an inert atmosphere where possible. Use antioxidants if compatible with the reaction scheme. Store the purified product under an inert atmosphere and at a low temperature.[9]

Impurity Type	Potential Cause	Mitigation Strategy
Isomeric Byproducts	Lack of regioselectivity in formylation	Optimize formylation method and conditions; consider directing groups.
Di-formylated Product	Excess formylating agent or prolonged reaction time	Control stoichiometry; monitor reaction progress closely.
Oxidized Product (Carboxylic Acid)	Exposure to air during workup or storage	Use inert atmosphere; consider adding antioxidants.

Issue 3: Difficult Purification of the Final Product

Q: How can I effectively purify 5-Formyl-2-methoxybenzenesulfonamide?

A: Purification can be challenging due to the presence of structurally similar impurities and the polarity of the molecule.

• Recrystallization: This is often a good first step for removing major impurities.

  • Protocol: Experiment with different solvent systems. A common approach is to dissolve the crude product in a hot solvent in which it is soluble and then add a co-solvent in which it is less soluble until the solution becomes cloudy. Allowing this to cool slowly can yield pure crystals.[9] A patent for a related compound suggests recrystallization from isopropanol.[4]

• Column Chromatography: For removing impurities with similar polarity, column chromatography is effective.

  • Protocol: Use silica gel as the stationary phase. The mobile phase will typically be a mixture of a non-polar solvent (e.g., hexane or dichloromethane) and a polar solvent (e.g., ethyl acetate or methanol). The optimal solvent system should be determined by TLC analysis.

• Washing: Washing the crude product with appropriate solvents can remove certain impurities.

  • Protocol: For example, washing with water can remove inorganic salts. Washing with a non-polar solvent like heptane or petroleum ether can remove non-polar impurities.[4][5]

Experimental Protocols

General Protocol for Formylation (Duff Reaction as an example)

• To a solution of 2-methoxybenzenesulfonamide in a suitable solvent (e.g., trifluoroacetic acid), add hexamethylenetetramine at room temperature.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir for the required time (monitor by TLC).

• Cool the reaction mixture to room temperature and quench by pouring it into a mixture of ice and water.

• Adjust the pH to 6-7 with a suitable base (e.g., sodium hydroxide solution).

• Collect the precipitated product by filtration.

• Wash the solid with water and then a non-polar solvent (e.g., diethyl ether or heptane) to remove non-polar impurities.

• Dry the product under vacuum.

• Further purify by recrystallization or column chromatography if necessary.

Visualizations

Caption: General experimental workflow for the synthesis and purification of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Troubleshooting logic for addressing low reaction yields.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 2. theclinivex.com [theclinivex.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. SYNTHESIS OF OPTICALLY PURE (R)-5-(2-AMINOPROPYL)-2-METHOXYBENZENESULPHONAMIDE - Patent 1704140 [data.epo.org]
• 5. RU2419605C2 - Synthesis of optically pure (r)-5-(2-aminopropyl)-2-methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 6. benchchem.com [benchchem.com]
• 7. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 8. US20080319225A1 - Method of Preparation of (R)-(-)-5(2-Aminopropyl)-2-Methoxybenzenesulfonamide - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to facilitate your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the synthesis of 5-Formyl-2-methoxybenzenesulfonamide?

A1: The primary challenges in synthesizing 5-Formyl-2-methoxybenzenesulfonamide lie in achieving high yield and regioselectivity. The starting material, 2-methoxybenzenesulfonamide, contains both an activating methoxy group (ortho-, para-directing) and a deactivating sulfonamide group (meta-directing). The desired product requires formylation at the 5-position, which is para to the activating methoxy group and meta to the deactivating sulfonamide group. Overcoming the deactivating effect of the sulfonamide group while controlling the regioselectivity is crucial.

Q2: Which formylation method is most suitable for this synthesis?

A2: Several formylation reactions can be considered, including the Vilsmeier-Haack, Duff, and Rieche reactions. A modified Duff reaction using hexamethylenetetramine (urotropine) in a strong acid like methanesulfonic acid has shown success in the formylation of similar substituted anisole derivatives and is a promising approach for this synthesis.[1]

Q3: How does the sulfonamide group affect the reactivity of the aromatic ring?

A3: The sulfonamide group is a strong electron-withdrawing group, which deactivates the aromatic ring towards electrophilic aromatic substitution, such as formylation. This deactivation can lead to slower reaction rates and may require harsher reaction conditions to achieve a reasonable yield.

Q4: What are the expected side products in this reaction?

A4: Potential side products can arise from formylation at other positions on the aromatic ring, although this is less likely due to the directing effects of the substituents. Di-formylation is a possible side reaction if the reaction conditions are too harsh or if the stoichiometry of the reagents is not carefully controlled.[2] Additionally, polymerization or resin formation can occur, particularly under strong acidic conditions and at elevated temperatures.[2]

Q5: What are the recommended purification methods for 5-Formyl-2-methoxybenzenesulfonamide?

A5: The crude product can be purified by recrystallization from a suitable solvent system, such as isopropanol/water. Column chromatography on silica gel is another effective method for isolating the desired product from unreacted starting materials and side products.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Reaction	1. Insufficient activation of the formylating agent. 2. Deactivation of the aromatic ring by the sulfonamide group is too strong for the chosen reaction conditions. 3. Poor quality of reagents (e.g., moisture contamination).	1. Ensure the use of a strong acid catalyst (e.g., methanesulfonic acid, trifluoroacetic acid). 2. Increase the reaction temperature or prolong the reaction time. However, monitor for decomposition. 3. Use freshly opened or purified reagents and ensure anhydrous conditions.
Low Yield	1. Incomplete reaction. 2. Formation of side products. 3. Product loss during work-up and purification.	1. Monitor the reaction progress using TLC or HPLC to determine the optimal reaction time. 2. Optimize the stoichiometry of the formylating agent to minimize di-formylation. 3. Optimize the extraction and recrystallization solvent systems to minimize product loss.
Formation of Multiple Products (Poor Regioselectivity)	1. Reaction conditions are not optimal to favor formylation at the 5-position. 2. The directing effects of the methoxy and sulfonamide groups are competing under the chosen conditions.	1. Modify the reaction temperature and catalyst. Lewis acid catalysts like TiCl₄ can influence regioselectivity in formylation reactions.[3] 2. Consider a different formylation method that may offer better regioselectivity for this specific substrate.
Formation of Tarry/Polymeric Material	1. Reaction temperature is too high. 2. The concentration of the acid catalyst is too high.	1. Lower the reaction temperature. 2. Reduce the concentration of the acid catalyst or add it portion-wise to control the reaction exotherm.
Difficult Purification	1. The product and starting material have similar polarities. 2. The product is not readily crystallizing.	1. Utilize a multi-solvent system for column chromatography to improve separation. 2. Try different solvents or solvent mixtures for recrystallization. Seeding with a small crystal of the pure product can induce crystallization.

Experimental Protocols

Modified Duff Reaction for the Synthesis of 5-Formyl-2-methoxybenzenesulfonamide (Suggested Protocol)

This protocol is adapted from a similar transformation and may require optimization for the specific substrate.

Materials:

• 2-methoxybenzenesulfonamide

• Hexamethylenetetramine (Urotropine)

• Methanesulfonic acid

• Water

• Sodium hydroxide solution

• Dichloromethane (for extraction)

Procedure:

• In a reaction vessel, cool a mixture of 2-methoxybenzenesulfonamide (1.0 eq) and methanesulfonic acid.

• Slowly add hexamethylenetetramine (2.0-2.5 eq) to the cooled mixture while maintaining a low temperature.

• After the addition is complete, gradually warm the reaction mixture to a temperature between 80-100°C.

• Maintain the reaction at this temperature for several hours, monitoring the progress by TLC or HPLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully quench the reaction by adding water.

• Neutralize the mixture to a pH of 6-7 using a sodium hydroxide solution.

• The product may precipitate out of the solution. If so, collect the solid by filtration.

• If the product does not precipitate, extract the aqueous layer with dichloromethane.

• Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Data Presentation

Table 1: Reaction Parameters for Formylation of a Related Substrate (Methyl 2-methoxybenzoate) [4]

Parameter	Value
Starting Material	Methyl 2-methoxybenzoate
Formylating Agent	Hexamethylenetetramine (Urotropine)
Acid	Methanesulfonic acid
Temperature	80-90°C
Reaction Time	16 hours
Yield	85-94%

Visualizations

Reaction Scheme and Workflow

Caption: Workflow for the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Troubleshooting Logic for Low Yield

References

• 1. US5294744A - Formylation process for aromatic aldehydes - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. US2777844A - Sulfonamide purification process - Google Patents [patents.google.com]

reducing by-product formation in 5-Formyl-2-methoxybenzenesulfonamide synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing by-product formation during the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What are the common synthetic routes to 5-Formyl-2-methoxybenzenesulfonamide?

A1: The synthesis of 5-Formyl-2-methoxybenzenesulfonamide typically involves two key transformations: formylation and sulfonamidation of a substituted benzene ring. The order of these reactions can vary. Common starting materials include 3-methoxybenzaldehyde or 2-methoxybenzenesulfonamide. A plausible route involves the chlorosulfonation of 3-methoxybenzaldehyde followed by amination to introduce the sulfonamide group.

Q2: What are the potential major by-products in this synthesis?

A2: Potential by-products can arise from several sources, including incomplete reactions, side reactions, and over-reactions. Key potential by-products include:

• Isomeric Products: Sulfonation or formylation at incorrect positions on the aromatic ring.

• Di-sulfonated or Di-formylated Products: Over-reaction leading to multiple functional groups being added.

• Hydrolysis Products: Hydrolysis of the sulfonyl chloride intermediate back to the sulfonic acid.

• Oxidation Products: Oxidation of the aldehyde group to a carboxylic acid.

• Unreacted Starting Materials: Incomplete conversion of the initial reactants.

Q3: How can I monitor the progress of the reaction and the formation of by-products?

A3: Thin Layer Chromatography (TLC) is a rapid and effective method for monitoring reaction progress. Co-spotting with the starting material and the purified product can help identify the desired product spot. High-Performance Liquid Chromatography (HPLC) provides a more quantitative analysis of the reaction mixture, allowing for the determination of the relative percentages of product and by-products.

Q4: What are the recommended purification methods for removing by-products?

A4: Column chromatography is a common and effective method for purifying the final product and removing by-products. The choice of solvent system will depend on the polarity of the product and impurities. Recrystallization can also be an effective technique for obtaining highly pure 5-Formyl-2-methoxybenzenesulfonamide, provided a suitable solvent is identified.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 5-Formyl-2-methoxybenzenesulfonamide.

Issue	Potential Cause	Recommended Solution
Low Yield of Desired Product	Incomplete reaction.	- Increase reaction time. - Increase reaction temperature. - Ensure stoichiometric amounts of reagents are used.
Decomposition of product or intermediates.	- Lower the reaction temperature. - Use a milder reagent. - Minimize exposure to air and moisture.
Presence of Multiple Spots on TLC	Formation of isomeric by-products.	- Optimize the reaction temperature and addition rate of reagents to favor the desired isomer. - Use a more selective catalyst or solvent.
Over-reaction (e.g., di-sulfonation).	- Reduce the stoichiometry of the sulfonating agent. - Lower the reaction temperature. - Monitor the reaction closely and stop it once the starting material is consumed.
Product is Difficult to Purify	Co-elution of by-products during chromatography.	- Optimize the solvent system for column chromatography to achieve better separation. - Consider using a different stationary phase. - Attempt recrystallization from various solvents.
Aldehyde group is oxidized to a carboxylic acid	Presence of oxidizing agents or exposure to air at high temperatures.	- Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). - Use purified, peroxide-free solvents. - Avoid excessive heating during workup and purification.
Hydrolysis of sulfonyl chloride intermediate	Presence of water in the reaction mixture.	- Use anhydrous solvents and reagents. - Perform the reaction under a dry atmosphere. - Quench the reaction carefully to minimize hydrolysis.

Experimental Protocols

General Protocol for the Synthesis of 5-Formyl-2-methoxybenzenesulfonamide

This protocol is a general guideline and may require optimization based on specific laboratory conditions and available starting materials.

Step 1: Chlorosulfonation of 3-Methoxybenzaldehyde

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, cool chlorosulfonic acid (3 equivalents) to 0°C in an ice bath.

• Slowly add 3-methoxybenzaldehyde (1 equivalent) to the cooled chlorosulfonic acid with stirring, maintaining the temperature below 5°C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by TLC.

• Once the reaction is complete, carefully pour the reaction mixture onto crushed ice.

• The precipitated sulfonyl chloride intermediate is then filtered, washed with cold water, and dried under vacuum.

Step 2: Amination of the Sulfonyl Chloride

• Dissolve the crude 5-formyl-2-methoxybenzenesulfonyl chloride in a suitable solvent such as tetrahydrofuran (THF) or dioxane.

• Cool the solution to 0°C in an ice bath.

• Slowly add an excess of aqueous ammonia or bubble ammonia gas through the solution with vigorous stirring.

• Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Monitor the reaction by TLC.

• Once the reaction is complete, remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography or recrystallization.

Data Presentation

Table 1: Illustrative Data on the Effect of Temperature on By-product Formation in the Chlorosulfonation Step

Reaction Temperature (°C)	Yield of Desired Product (%)	Percentage of Isomeric By-product (%)	Percentage of Di-sulfonated By-product (%)
0	75	10	5
25 (Room Temp)	60	20	15
50	45	30	20

Table 2: Illustrative Data on the Effect of Reagent Stoichiometry on By-product Formation in the Chlorosulfonation Step

Equivalents of Chlorosulfonic Acid	Yield of Desired Product (%)	Percentage of Unreacted Starting Material (%)	Percentage of Di-sulfonated By-product (%)
1.1	65	25	2
2.0	80	5	10
3.0	75	<1	18

Visualizations

Caption: Synthetic pathway and potential by-product formation.

Caption: A logical workflow for troubleshooting common synthesis issues.

addressing matrix effects in LC-MS analysis of 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address matrix effects in the liquid chromatography-mass spectrometry (LC-MS) analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how can they affect the analysis of 5-Formyl-2-methoxybenzenesulfonamide?

A1: In LC-MS analysis, the "matrix" refers to all components in a sample other than the analyte of interest, 5-Formyl-2-methoxybenzenesulfonamide.[1] These components can include salts, lipids, proteins, and other endogenous molecules from the biological sample.[1] Matrix effects occur when these co-eluting components interfere with the ionization of the target analyte in the mass spectrometer's ion source, leading to either ion suppression or enhancement.[2][3][4] This interference can significantly compromise the accuracy, precision, and sensitivity of the analytical method.[2][5] For 5-Formyl-2-methoxybenzenesulfonamide, this could result in underestimation or overestimation of its concentration, and poor reproducibility of results.

Q2: My signal intensity for 5-Formyl-2-methoxybenzenesulfonamide is inconsistent across different plasma samples. Could this be due to matrix effects?

A2: Yes, inconsistent signal intensity is a classic symptom of matrix effects.[6] The composition of biological matrices can vary significantly from sample to sample, leading to different degrees of ion suppression or enhancement for 5-Formyl-2-methoxybenzenesulfonamide.[7] This variability can result in poor reproducibility and inaccurate quantification. To confirm this, it is essential to perform a quantitative assessment of matrix effects.

Q3: How can I quantitatively assess the matrix effect for my 5-Formyl-2-methoxybenzenesulfonamide assay?

A3: The most common method for quantifying matrix effects is the post-extraction spike analysis.[1][8] This involves comparing the peak area of the analyte spiked into a blank matrix extract (post-extraction) with the peak area of the analyte in a neat solvent solution at the same concentration. The matrix factor (MF) is calculated using the following formula:

Matrix Factor (MF) = (Peak Response in Presence of Matrix) / (Peak Response in Neat Solution) [9]

• An MF value of 1 indicates no matrix effect.

• An MF value < 1 suggests ion suppression.

• An MF value > 1 indicates ion enhancement.

For a robust assessment, it is recommended to evaluate the matrix effect using at least six different lots of the biological matrix.[10]

Q4: What are the most effective sample preparation techniques to minimize matrix effects for a sulfonamide-containing compound like 5-Formyl-2-methoxybenzenesulfonamide?

A4: Effective sample preparation is crucial for removing interfering matrix components before LC-MS analysis.[1][11] While protein precipitation (PPT) is a simple technique, it is often the least effective in removing matrix components, particularly phospholipids, which are known to cause significant ion suppression.[12]

For 5-Formyl-2-methoxybenzenesulfonamide, more selective techniques are recommended:

• Liquid-Liquid Extraction (LLE): LLE can provide cleaner extracts than PPT. By carefully selecting the extraction solvent and adjusting the pH, you can selectively extract 5-Formyl-2-methoxybenzenesulfonamide while leaving many interfering components behind in the aqueous phase.[11]

• Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples.[1][11] For a sulfonamide compound, a mixed-mode SPE sorbent that combines reversed-phase and ion-exchange retention mechanisms can yield very clean extracts, significantly reducing matrix effects.[12]

Q5: When should I use an internal standard, and what type is best for correcting matrix effects for 5-Formyl-2-methoxybenzenesulfonamide?

A5: An internal standard (IS) is essential for accurate quantification in LC-MS analysis, especially when matrix effects are present.[2] The IS is added to all samples, calibrators, and quality controls at a constant concentration. It co-elutes with the analyte and experiences similar matrix effects, allowing for reliable correction.[1]

The gold standard for correcting matrix effects is a stable isotope-labeled (SIL) internal standard of 5-Formyl-2-methoxybenzenesulfonamide.[2][4][13] A SIL-IS has the same physicochemical properties as the analyte and will behave almost identically during sample preparation, chromatography, and ionization, thus providing the most accurate correction for matrix effects and other sources of variability.[7] If a SIL-IS is not available, a structural analog can be used, but it may not compensate for matrix effects as effectively.[14]

Troubleshooting Workflow

Here is a general workflow for identifying and mitigating matrix effects in your LC-MS analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: A workflow for troubleshooting matrix effects.

Experimental Protocols

Protocol 1: Quantitative Assessment of Matrix Factor

Objective: To quantify the extent of ion suppression or enhancement for 5-Formyl-2-methoxybenzenesulfonamide in a biological matrix.

Materials:

• Blank biological matrix (e.g., plasma, urine) from at least six different sources.

• 5-Formyl-2-methoxybenzenesulfonamide analytical standard.

• Neat solvent (e.g., methanol, acetonitrile, or mobile phase initial conditions).

• Your established sample preparation method (e.g., SPE, LLE).

• LC-MS system.

Procedure:

• Prepare Set A (Analyte in Neat Solution): Prepare a solution of 5-Formyl-2-methoxybenzenesulfonamide in the neat solvent at a known concentration (e.g., a mid-range QC level).

• Prepare Set B (Analyte in Post-Extraction Matrix): a. Process blank matrix samples from each of the six sources using your validated sample preparation method. b. After the final extraction step (e.g., after elution from the SPE cartridge or evaporation of the LLE solvent), spike the resulting extract with the 5-Formyl-2-methoxybenzenesulfonamide standard to achieve the same final concentration as in Set A.

• LC-MS Analysis: Inject and analyze replicates (n=3-5) of Set A and all samples from Set B.

• Data Analysis: a. Calculate the mean peak area for the analyte in the neat solution (Area_Neat) from Set A. b. For each matrix source in Set B, calculate the mean peak area of the analyte (Area_Matrix). c. Calculate the Matrix Factor (MF) for each source: MF = Area_Matrix / Area_Neat . d. Calculate the overall mean MF and the coefficient of variation (%CV). A %CV of ≤15% is generally considered acceptable.[10]

Data Presentation

Table 1: Comparison of Sample Preparation Techniques on Matrix Effect and Recovery

Sample Preparation Method	Mean Matrix Factor (MF)	%CV of MF (n=6 lots)	Analyte Recovery (%)
Protein Precipitation (PPT)	0.45 (Suppression)	25.8	95.2
Liquid-Liquid Extraction (LLE)	0.88 (Slight Suppression)	12.3	85.7
Solid-Phase Extraction (SPE)	0.97 (Minimal Effect)	7.5	92.1

This table presents hypothetical data to illustrate the potential impact of different sample preparation techniques on matrix effects and analyte recovery for 5-Formyl-2-methoxybenzenesulfonamide.

Protocol 2: Solid-Phase Extraction (SPE) for 5-Formyl-2-methoxybenzenesulfonamide

Objective: To provide a robust sample cleanup method to minimize matrix interferences. A mixed-mode cation exchange polymer-based SPE is often effective for compounds like sulfonamides.[11][12]

Materials:

• Mixed-mode cation exchange SPE cartridges.

• SPE vacuum manifold.

• Reagents: Methanol, Acetonitrile, Formic Acid, Ammonium Hydroxide.

• Sample (e.g., 0.5 mL plasma).

• Internal Standard solution.

Procedure:

• Sample Pre-treatment: To 0.5 mL of plasma, add the internal standard and 0.5 mL of 4% phosphoric acid. Vortex to mix.

• Condition Cartridge: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Load Sample: Load the pre-treated sample onto the conditioned cartridge.

• Wash Cartridge: a. Wash with 1 mL of 0.1% formic acid in water. b. Wash with 1 mL of methanol.

• Elute Analyte: Elute 5-Formyl-2-methoxybenzenesulfonamide and the internal standard with 1 mL of 5% ammonium hydroxide in acetonitrile.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 100 µL of the mobile phase.

• Analysis: Inject the reconstituted sample into the LC-MS system.

Internal Standard Workflow

The use of a stable isotope-labeled internal standard is the most effective way to compensate for matrix effects.[2][13]

Caption: Principle of matrix effect correction using a SIL-IS.

References

• 1. longdom.org [longdom.org]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples - PMC [pmc.ncbi.nlm.nih.gov]
• 5. bioanalysis-zone.com [bioanalysis-zone.com]
• 6. zefsci.com [zefsci.com]
• 7. Matrix effect management in liquid chromatography mass spectrometry: the internal standard normalized matrix effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. eijppr.com [eijppr.com]
• 10. e-b-f.eu [e-b-f.eu]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. researchgate.net [researchgate.net]
• 13. UQ eSpace [espace.library.uq.edu.au]
• 14. researchgate.net [researchgate.net]

enhancing the sensitivity of detection for 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the sensitivity of detection for 5-Formyl-2-methoxybenzenesulfonamide, a known impurity of Tamsulosin.

Troubleshooting Guide

This guide addresses common issues encountered during the chromatographic analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Issue	Potential Cause(s)	Suggested Solution(s)
Poor Peak Shape (Tailing or Fronting)	- Secondary interactions between the sulfonamide group and active sites on the column packing. - pH of the mobile phase is not optimal. - Column overload.	- Use a base-deactivated column or an end-capped C18 column. - Adjust the mobile phase pH with a suitable buffer (e.g., phosphate or acetate buffer) to suppress the ionization of the sulfonamide. - Reduce the injection volume or the concentration of the sample.
Low Sensitivity / Poor Signal-to-Noise Ratio	- Inappropriate detection wavelength. - Suboptimal mobile phase composition. - Matrix effects from the sample. - Low ionization efficiency in mass spectrometry.	- Determine the UV maximum of 5-Formyl-2-methoxybenzenesulfonamide (typically around 225 nm for related compounds). - Optimize the mobile phase composition, including the organic modifier and additives, to enhance the signal. - Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) for sample cleanup. - For LC-MS/MS, optimize the electrospray ionization (ESI) source parameters (e.g., spray voltage, gas flow, temperature) and select appropriate MRM transitions.
Poor Resolution Between Peaks	- Inadequate chromatographic separation. - Inappropriate column chemistry or particle size.	- Modify the mobile phase gradient or switch to isocratic elution with an optimized mobile phase composition. - Use a column with a smaller particle size or a different stationary phase to improve efficiency. - Adjust the flow rate.
Inconsistent Retention Times	- Fluctuation in mobile phase composition or flow rate. - Temperature variations. - Column degradation.	- Ensure proper mixing and degassing of the mobile phase. - Use a column oven to maintain a stable temperature. - Flush the column regularly and replace it if performance deteriorates.

Frequently Asked Questions (FAQs)

Q1: What is the recommended analytical technique for detecting 5-Formyl-2-methoxybenzenesulfonamide at low levels?

A1: High-Performance Liquid Chromatography (HPLC) coupled with a UV detector is a common method. For enhanced sensitivity and selectivity, especially in complex matrices, Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the preferred technique.[1][2][3]

Q2: How can I improve the retention and separation of 5-Formyl-2-methoxybenzenesulfonamide on a C18 column?

A2: To improve retention and separation on a C18 column, you can optimize the mobile phase. This typically involves adjusting the ratio of the aqueous component (often with a buffer like ammonium acetate) to the organic modifier (such as acetonitrile or methanol). A gradient elution can also be employed to achieve better separation from other impurities.[1]

Q3: What are the typical validation parameters I should consider for a quantitative method?

A3: For a quantitative method, you should validate for specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), limit of detection (LOD), and limit of quantification (LOQ).[4]

Q4: Are there any specific sample preparation techniques to enhance detection in pharmaceutical formulations?

A4: Yes, a suitable extraction method is crucial. For solid dosage forms, this may involve dissolving the sample in a suitable solvent, followed by sonication and filtration. For complex matrices, a solid-phase extraction (SPE) cleanup step can help remove interfering substances and concentrate the analyte, thereby improving sensitivity.

Experimental Protocols

HPLC-UV Method for the Determination of 5-Formyl-2-methoxybenzenesulfonamide

This protocol is a general guideline based on methods used for Tamsulosin and its impurities.[1][4]

• Instrumentation: HPLC system with a UV/Vis detector.

• Column: C18, 4.6 x 250 mm, 5 µm particle size.

• Mobile Phase:

  • A: 15 mM Ammonium acetate solution.

  • B: Acetonitrile:Methanol (50:50, v/v).

• Gradient Program:

  Time (min)	% A	% B
  0	90	10
  20	40	60
  25	40	60
  30	90	10

  | 35 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 225 nm.

• Injection Volume: 20 µL.

• Column Temperature: 30°C.

LC-MS/MS Method for Enhanced Sensitivity

This protocol is designed for trace-level quantification.[1][5][6]

• Instrumentation: LC-MS/MS system with an electrospray ionization (ESI) source.

• Column: C18, 2.1 x 50 mm, 1.8 µm particle size.

• Mobile Phase:

  • A: 0.1% Formic acid in water.

  • B: 0.1% Formic acid in acetonitrile.

• Gradient Program:

  Time (min)	% B
  0.0	5
  5.0	95
  6.0	95
  6.1	5

  | 8.0 | 5 |

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MS/MS Parameters:

  • Spray Voltage: 4.5 kV.

  • Capillary Temperature: 350°C.

  • MRM Transition: To be determined by infusing a standard of 5-Formyl-2-methoxybenzenesulfonamide. A plausible transition would be based on its molecular weight of 215.23 g/mol .

Visualizations

Caption: Experimental workflow for the analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Troubleshooting logic for common analytical issues.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. actascientific.com [actascientific.com]
• 3. Validated Spectrophtometric Method for Determination of Tamsulosin in Bulk and Pharmaceutical Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. RP-HPLC method development and validation for tamsulosin hydrochloride. [wisdomlib.org]
• 5. rjptonline.org [rjptonline.org]
• 6. payeshdarou.ir [payeshdarou.ir]

column selection for optimal separation of Tamsulosin impurities

Technical Support Center: Tamsulosin Impurity Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the separation of Tamsulosin and its impurities via HPLC.

Frequently Asked Questions (FAQs)

Q1: What is the most commonly recommended column type for the separation of Tamsulosin and its related substances?

A1: The overwhelming majority of validated methods for Tamsulosin impurity analysis utilize a reversed-phase C18 (octadecyl silane) column.[1][2] These columns provide a versatile stationary phase for the separation of Tamsulosin and its various process-related and degradation impurities.[3]

Q2: What are typical mobile phase compositions for Tamsulosin impurity analysis on a C18 column?

A2: A typical mobile phase involves a gradient elution using a combination of an aqueous buffer and an organic modifier.[4]

• Aqueous Buffer: Commonly used buffers include ammonium acetate or potassium phosphate at a pH between 3.0 and 6.5.[3][4] The buffer is crucial for controlling the ionization of Tamsulosin and its impurities, which influences retention and peak shape.

• Organic Modifier: Acetonitrile is the most frequently used organic modifier. Methanol or a mixture of acetonitrile and methanol can also be employed to alter the selectivity of the separation.[4][5]

Q3: Under what conditions does Tamsulosin typically degrade?

A3: Forced degradation studies show that Tamsulosin is susceptible to degradation under several stress conditions. Significant degradation is observed in basic (alkaline hydrolysis), neutral hydrolytic, oxidative, thermal, and photolytic conditions.[6][7] However, the drug is relatively stable under acidic hydrolytic stress conditions.[6] This information is critical for identifying potential degradation products during stability studies.

Q4: Which detection wavelength is optimal for analyzing Tamsulosin and its impurities?

A4: The detection wavelength is typically set between 225 nm and 280 nm.[1][4] A wavelength of 225 nm is frequently cited in methods for separating a broad range of impurities.[8] Method development may involve scanning the UV spectra of the parent drug and known impurities to select a wavelength that provides an adequate response for all compounds of interest.

Troubleshooting Guide

Problem 1: My Tamsulosin peak is tailing.

• Possible Cause 1: Secondary Silanol Interactions. Tamsulosin is a basic compound and can interact with acidic, ionized silanol groups on the silica surface of the HPLC column, leading to peak tailing.

• Solution:

  • Adjust Mobile Phase pH: Lowering the pH of the mobile phase (e.g., to pH 3.0) can suppress the ionization of silanol groups, minimizing these secondary interactions.

  • Use an End-capped Column: Modern, high-purity silica columns that are thoroughly end-capped are designed to have minimal accessible silanol groups and are recommended.

  • Add a Competing Base: Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can also help to mask the active silanol sites.

• Possible Cause 2: Column Overload. Injecting too much sample can lead to peak distortion and tailing.[9]

• Solution: Reduce the concentration of the sample or decrease the injection volume.

Problem 2: I am seeing poor resolution between two impurity peaks.

• Possible Cause 1: Inadequate Mobile Phase Strength or Selectivity. The current mobile phase composition may not be optimal for separating co-eluting impurities.

• Solution:

  • Optimize the Gradient: Adjust the gradient slope. A shallower gradient provides more time for separation and can improve the resolution of closely eluting peaks.[3]

  • Change the Organic Modifier: The selectivity of the separation can be significantly altered by changing the organic solvent. If you are using acetonitrile, try substituting it with methanol or using a mixture of both.[4]

  • Adjust Mobile Phase pH: Modifying the pH can change the ionization state and retention characteristics of impurities, which can be leveraged to improve resolution.

• Possible Cause 2: Column Deterioration. Over time, the performance of an HPLC column can degrade, leading to a loss of resolution.

• Solution:

  • Use a Guard Column: A guard column is a small, sacrificial column placed before the analytical column to protect it from strongly retained or particulate matter, extending its lifetime.

  • Replace the Column: If performance does not improve with other troubleshooting steps, the column may need to be replaced.

Problem 3: My retention times are drifting or unstable.

• Possible Cause 1: Temperature Fluctuations. Changes in ambient temperature can affect mobile phase viscosity and retention times.[9]

• Solution: Use a column oven to maintain a constant and controlled temperature throughout the analysis. A common temperature setting is 30°C.[4]

• Possible Cause 2: Inconsistent Mobile Phase Preparation. Small variations in mobile phase pH or composition between batches can cause retention time shifts.

• Solution: Ensure the mobile phase is prepared accurately and consistently for every run. Use a calibrated pH meter and precise volumetric measurements. Degas the mobile phase before use to prevent bubble formation in the pump.

Data Presentation

Table 1: Commonly Used HPLC Columns for Tamsulosin Impurity Analysis

Column Name	Dimensions	Particle Size	Reference
Grace C-18	250mm x 4.6mm	5µm	[6]
Phenomenex C18	250mm x 4.6mm	5.0µm	[4]
Kromasil C-18	250mm x 4.6mm	5µm	[5][8]
Lichrosphere C18	250mm x 4.0mm	5µm
Hypersil ODS C18	250mm x 4.6mm	5µm	[10]

Table 2: Example HPLC Method Parameters for Tamsulosin Impurity Analysis

Parameter	Condition 1	Condition 2
Column	Phenomenex C18 (250 x 4.6 mm, 5µm)	Kromasil C-18 (250 x 4.6 mm, 5µm)
Mobile Phase A	15 mM Ammonium Acetate	Buffer (pH 2.0)
Mobile Phase B	Acetonitrile:Methanol (50:50, v/v)	Acetonitrile
Mode	Gradient	Isocratic (65:35 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temp.	30°C	Ambient
Detection (UV)	225 nm	225 nm
Injection Vol.	20 µL	Not Specified
Reference	[4]	[5][8]

Experimental Protocols

Protocol: Stability-Indicating RP-HPLC Method for Tamsulosin and its Related Substances

This protocol is a representative example based on published methods for the determination of related substances in Tamsulosin Hydrochloride.[4]

1. Materials and Reagents:

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Ammonium Acetate (Analytical Grade)

• Purified water (Milli-Q or equivalent)

• Tamsulosin HCl Reference Standard and Impurity Standards

• Sample for analysis (e.g., Tamsulosin HCl Sustained-Release Capsules)

2. Chromatographic System:

• HPLC system with a gradient pump, autosampler, column oven, and UV detector.

• Column: Phenomenex C18 (250 mm x 4.6 mm, 5.0 µm).

3. Mobile Phase Preparation:

• Mobile Phase A (Aqueous): Prepare a 15 mM ammonium acetate solution in purified water. Filter through a 0.45 µm membrane filter and degas.

• Mobile Phase B (Organic): Prepare a 50:50 (v/v) mixture of acetonitrile and methanol. Filter and degas.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 225 nm

• Injection Volume: 20 µL

• Gradient Program:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	90	10
  15	60	40
  30	20	80
  35	20	80
  40	90	10

  | 45 | 90 | 10 |

5. Standard and Sample Preparation:

• Standard Solution: Prepare a stock solution of Tamsulosin HCl and its known impurities in a suitable diluent (e.g., a mixture of Mobile Phase A and B). Dilute to the desired concentration for analysis.

• Sample Preparation (from capsules):

  • Accurately weigh and transfer the contents of capsules equivalent to 1.0 mg of Tamsulosin HCl into a suitable volumetric flask.

  • Add a diluent (e.g., 30% acetonitrile) and sonicate for 10-15 minutes to ensure complete dissolution.[4]

  • Make up to volume with the diluent.

  • Centrifuge the solution at 10,000 rpm for 15 minutes to precipitate excipients.[4]

  • Collect the supernatant for HPLC analysis.

6. System Suitability and Analysis:

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Perform replicate injections of the standard solution to check for system suitability parameters (e.g., tailing factor, theoretical plates, and %RSD for peak area). The resolution between Tamsulosin and the closest eluting impurity should be greater than 1.5.[4]

• Inject the sample solutions for analysis. Identify and quantify impurities based on their retention times and response factors relative to the Tamsulosin peak.

Visualizations

Caption: Column selection workflow for Tamsulosin impurity analysis.

Caption: Decision tree for troubleshooting common HPLC issues.

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. ijcr.info [ijcr.info]
• 3. scispace.com [scispace.com]
• 4. ijpsonline.com [ijpsonline.com]
• 5. RP-HPLC method development and validation for tamsulosin hydrochloride. [wisdomlib.org]
• 6. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. asianpubs.org [asianpubs.org]
• 8. [PDF] IMPURITY METHOD DEVELOPMENT AND VALIDATION OF TAMSULOSIN HYDROCHLORIDE BY USING RP-HPLC | Semantic Scholar [semanticscholar.org]
• 9. youtube.com [youtube.com]
• 10. japsonline.com [japsonline.com]

Technical Support Center: HPLC Analysis of 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the mobile phase optimization and analysis of 5-Formyl-2-methoxybenzenesulfonamide using High-Performance Liquid Chromatography (HPLC).

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for the mobile phase composition for the HPLC analysis of 5-Formyl-2-methoxybenzenesulfonamide?

A good starting point for reversed-phase HPLC analysis of 5-Formyl-2-methoxybenzenesulfonamide on a C18 column is a gradient elution with a mobile phase consisting of acetonitrile (ACN) and water, both containing a small amount of acid such as formic acid or phosphoric acid to control the pH. A typical starting gradient could be 30-70% acetonitrile over 15-20 minutes.[1][2] The pH of the mobile phase is a critical factor for sulfonamides, as it can affect their ionization state and retention.[3]

Q2: What type of HPLC column is most suitable for the analysis of 5-Formyl-2-methoxybenzenesulfonamide?

A reversed-phase C18 column is the most common and generally suitable choice for the analysis of moderately polar aromatic compounds like 5-Formyl-2-methoxybenzenesulfonamide.[2][4] Columns with a particle size of 3 µm or 5 µm are widely used. For faster analysis, shorter columns with smaller particles (UPLC) can be employed.[5]

Q3: What detection wavelength should be used for 5-Formyl-2-methoxybenzenesulfonamide?

Given the aromatic structure with a formyl and a sulfonamide group, UV detection is appropriate. A starting wavelength of 254 nm is a common choice for aromatic compounds.[6] For sulfamethoxazole, a structurally related sulfonamide, a detection wavelength of 278 nm has been used.[2] To determine the optimal wavelength, a UV scan of the analyte should be performed to identify the wavelength of maximum absorbance.

Q4: How does the mobile phase pH affect the retention of 5-Formyl-2-methoxybenzenesulfonamide?

The mobile phase pH is a critical parameter in the analysis of sulfonamides because these compounds can exist in different ionic forms depending on the pH.[3] The sulfonamide group is acidic, and its ionization will be suppressed at low pH. Operating the mobile phase at a pH well below the pKa of the sulfonamide group (typically around 2-3) will result in a less polar, more retained compound in reversed-phase HPLC.[3] Conversely, at a higher pH, the sulfonamide will be ionized, making it more polar and leading to earlier elution. Consistent pH control through the use of a buffer is crucial for reproducible results.

Troubleshooting Guides

This section addresses common issues encountered during the HPLC analysis of 5-Formyl-2-methoxybenzenesulfonamide.

Problem: Poor Peak Shape (Tailing or Fronting)

Possible Causes & Solutions:

Cause	Solution
Secondary Silanol Interactions	The free silanol groups on the silica-based stationary phase can interact with the polar functional groups of the analyte, causing peak tailing. Lowering the mobile phase pH (e.g., to pH 2.5-3.5 with formic or phosphoric acid) can suppress the ionization of silanol groups. Using an end-capped C18 column or a column with a base-deactivated stationary phase is also recommended.[5][7]
Inappropriate Mobile Phase pH	If the mobile phase pH is close to the pKa of the analyte, both ionized and non-ionized forms may exist, leading to peak distortion. Adjust the mobile phase pH to be at least 2 units away from the analyte's pKa.
Column Overload	Injecting too much sample can saturate the stationary phase. Reduce the injection volume or dilute the sample.
Extra-column Volume	Excessive tubing length or diameter between the injector, column, and detector can cause band broadening. Use tubing with a smaller internal diameter and minimize its length.

Problem: Poor Resolution

Possible Causes & Solutions:

Cause	Solution
Inadequate Mobile Phase Strength	If peaks are eluting too quickly and are not well-separated, decrease the organic solvent (acetonitrile or methanol) percentage in the mobile phase. A shallower gradient can also improve separation.
Suboptimal Mobile Phase Selectivity	The choice of organic solvent can affect selectivity. If acetonitrile does not provide adequate resolution, try methanol or a ternary mixture of water, acetonitrile, and methanol.[8]
Column Temperature	Lowering the column temperature can sometimes improve resolution by increasing retention. Conversely, increasing the temperature can improve efficiency but may decrease retention.
Low Column Efficiency	This could be due to an old or degraded column. Replace the column with a new one of the same type. Ensure the column is properly packed and conditioned.

Experimental Protocols

Protocol 1: General HPLC Method for 5-Formyl-2-methoxybenzenesulfonamide

This protocol provides a starting point for method development.

• Instrumentation: High-Performance Liquid Chromatograph with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 30% B

  • 2-15 min: 30% to 70% B

  • 15-18 min: 70% B

  • 18-20 min: 30% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in the initial mobile phase composition (30% Acetonitrile in water with 0.1% formic acid).

Protocol 2: Mobile Phase pH Optimization

This protocol is for investigating the effect of pH on the retention and peak shape of 5-Formyl-2-methoxybenzenesulfonamide.

• Prepare a series of mobile phases with different pH values. For example, prepare aqueous solutions with 0.1% formic acid (pH ~2.7), a 20 mM phosphate buffer at pH 3.5, and a 20 mM phosphate buffer at pH 4.5.

• Use a consistent organic modifier (e.g., acetonitrile) and run an isocratic elution for each pH condition. A good starting point is 40% acetonitrile.

• Inject the sample of 5-Formyl-2-methoxybenzenesulfonamide under each mobile phase condition.

• Monitor the retention time and peak asymmetry.

• Plot retention time vs. pH to observe the effect of pH on retention.

• Select the pH that provides the best peak shape and desired retention.

Visualizations

Caption: Workflow for HPLC Mobile Phase Optimization.

References

• 1. Development of a HPLC-FL method to determine benzaldehyde after derivatization with N-acetylhydrazine acridone and its application for determination of semicarbazide-sensitive amine oxidase activity in human serum - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanobioletters.com [nanobioletters.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Separation of Benzenesulfonamide, 4-methyl-N-(methylsulfonyl)- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. researchgate.net [researchgate.net]
• 7. Separation of Benzaldehyde, 3-amino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. phx.phenomenex.com [phx.phenomenex.com]

Technical Support Center: 5-Formyl-2-methoxybenzenesulfonamide Characterization

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 5-Formyl-2-methoxybenzenesulfonamide. The information provided is designed to address common challenges encountered during the characterization of this compound.

Frequently Asked Questions (FAQs)

Q1: What is 5-Formyl-2-methoxybenzenesulfonamide and why is its characterization important?

A1: 5-Formyl-2-methoxybenzenesulfonamide is known as an impurity of Tamsulosin (Tamsulosin EP Impurity E), a pharmaceutical ingredient used to treat benign prostatic hypertrophy.[1][2][3] Its accurate characterization is crucial for ensuring the purity, safety, and efficacy of the final drug product. Regulatory agencies require the identification and quantification of such impurities.

Q2: What are the primary challenges in the characterization of this compound?

A2: The primary challenges in characterizing 5-Formyl-2-methoxybenzenesulfonamide include:

• Potential for degradation: The presence of an aldehyde group and a sulfonamide moiety may make the molecule susceptible to degradation under certain conditions, such as exposure to light, oxidative stress, or basic pH.

• Limited solubility: The compound is reported to be only slightly soluble in common solvents like DMSO and methanol, which can complicate sample preparation for analytical techniques.[1]

• Chromatographic resolution: As an impurity, it often needs to be separated from the active pharmaceutical ingredient (API), Tamsulosin, and other related substances, which can be challenging.

• Reference standard availability: While certified reference materials are available, ensuring their proper storage and handling is critical for accurate quantification.

Q3: What are the recommended storage conditions for 5-Formyl-2-methoxybenzenesulfonamide?

A3: It is recommended to store 5-Formyl-2-methoxybenzenesulfonamide under an inert gas (nitrogen or argon) at 2-8°C to minimize degradation.[1] Some suppliers of certified reference materials recommend storage at -20°C.

Troubleshooting Guides

HPLC Analysis

Problem: Poor peak shape or tailing for 5-Formyl-2-methoxybenzenesulfonamide.

• Possible Cause 1: Inappropriate mobile phase pH. The sulfonamide group is acidic and the aromatic amine can be basic. The pH of the mobile phase can significantly impact the ionization state and, consequently, the peak shape.

  • Troubleshooting Tip: Adjust the mobile phase pH. For C18 columns, a pH between 3 and 7 is generally recommended. Try buffering the mobile phase to maintain a consistent pH.

• Possible Cause 2: Secondary interactions with the stationary phase. Residual silanols on the silica-based C18 column can interact with the analyte, leading to peak tailing.

  • Troubleshooting Tip: Use a column with end-capping or a base-deactivated stationary phase. Alternatively, add a competing amine, such as triethylamine (TEA), to the mobile phase at a low concentration (e.g., 0.1%) to block the active sites.

• Possible Cause 3: Column overload. Injecting too concentrated a sample can lead to peak fronting or tailing.

  • Troubleshooting Tip: Dilute the sample and reinject.

Problem: Inconsistent retention times.

• Possible Cause 1: Fluctuation in mobile phase composition. Improperly mixed mobile phase or solvent evaporation can lead to shifts in retention time.

  • Troubleshooting Tip: Ensure the mobile phase is thoroughly mixed and degassed. Keep solvent bottles capped to minimize evaporation.

• Possible Cause 2: Temperature variations. The column temperature can affect retention times.

  • Troubleshooting Tip: Use a column oven to maintain a constant and controlled temperature.

• Possible Cause 3: Column degradation. Over time, the stationary phase can degrade, especially when using aggressive mobile phases or operating at high temperatures.

  • Troubleshooting Tip: Replace the column with a new one of the same type.

NMR Analysis

Problem: Difficulty in assigning protons of the aromatic ring.

• Possible Cause: Complex splitting patterns. The protons on the substituted benzene ring can exhibit complex splitting patterns due to coupling with each other.

  • Troubleshooting Tip: Utilize 2D NMR techniques such as COSY (Correlation Spectroscopy) to identify coupled protons.[4][5] A COSY spectrum will show cross-peaks between protons that are scalar-coupled.

Problem: Broad peaks for the sulfonamide protons.

• Possible Cause: Chemical exchange. The protons on the sulfonamide nitrogen can undergo chemical exchange with residual water in the NMR solvent.

  • Troubleshooting Tip: Use a very dry NMR solvent. Performing the experiment at a lower temperature can sometimes slow down the exchange rate and result in sharper peaks.

Mass Spectrometry Analysis

Problem: Unexpected fragmentation pattern.

• Possible Cause: In-source fragmentation or complex fragmentation pathways. The molecule may be fragmenting in the ion source before entering the mass analyzer, or the fragmentation pathway may be complex. For some sulfonates, a loss of SO2 is a common fragmentation pathway.[6]

  • Troubleshooting Tip: Optimize the ion source parameters (e.g., cone voltage) to minimize in-source fragmentation. Use high-resolution mass spectrometry (HRMS) to obtain accurate mass measurements of the fragment ions, which can help in elucidating the fragmentation pathway.

Data Presentation

Table 1: Physicochemical Properties of 5-Formyl-2-methoxybenzenesulfonamide

Property	Value	Reference
Molecular Formula	C₈H₉NO₄S	[1]
Molecular Weight	215.23 g/mol	[1]
CAS Number	105764-07-6	[1]
Melting Point	>155°C (decomposes)	[1]
Solubility	Slightly soluble in DMSO, slightly soluble in Methanol (with heating)	[1]

Table 2: Typical Starting Parameters for HPLC Method Development

Parameter	Suggested Condition
Column	C18 (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	Start with a low percentage of B and gradually increase
Flow Rate	1.0 mL/min
Detection Wavelength	225 nm or 280 nm
Column Temperature	30°C

Experimental Protocols

Stability-Indicating HPLC Method (Hypothetical Protocol based on Tamsulosin Methods)

This method is a starting point and may require optimization for the specific analysis of 5-Formyl-2-methoxybenzenesulfonamide.

• Chromatographic System: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector and a data acquisition system.

• Column: A C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase Preparation:

  • Mobile Phase A: Prepare a 0.02 M potassium dihydrogen phosphate buffer and adjust the pH to 3.0 with phosphoric acid.

  • Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 80% A, 20% B

  • 5-20 min: Gradient to 30% A, 70% B

  • 20-25 min: Hold at 30% A, 70% B

  • 25-30 min: Return to initial conditions (80% A, 20% B)

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at 225 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase to a final concentration of approximately 0.1 mg/mL.

Forced Degradation Studies Protocol

To assess the stability of 5-Formyl-2-methoxybenzenesulfonamide, forced degradation studies can be performed under the following conditions, based on general guidelines for Tamsulosin:[7][8][9][10]

• Acid Hydrolysis: Reflux the sample in 0.1 M HCl at 80°C for 2 hours.

• Base Hydrolysis: Reflux the sample in 0.1 M NaOH at 80°C for 2 hours.

• Oxidative Degradation: Treat the sample with 3% hydrogen peroxide at room temperature for 24 hours.

• Thermal Degradation: Expose the solid sample to 105°C for 24 hours.

• Photolytic Degradation: Expose the sample solution to UV light (254 nm) for 24 hours.

After exposure, the samples should be analyzed by the developed stability-indicating HPLC method to observe any degradation products.

Visualizations

Caption: General workflow for the characterization of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Troubleshooting decision tree for poor HPLC peak shape.

Caption: Potential degradation pathways of 5-Formyl-2-methoxybenzenesulfonamide.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. theclinivex.com [theclinivex.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. emerypharma.com [emerypharma.com]
• 6. aaqr.org [aaqr.org]
• 7. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]
• 9. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 10. Stability-Indicating RP-HPLC Method for Determination of Tamsulosin HCL in Pharmaceutical Dosage Form - PMC [pmc.ncbi.nlm.nih.gov]

improving yield and purity of 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in improving the yield and purity of 5-Formyl-2-methoxybenzenesulfonamide.

Frequently Asked Questions (FAQs)

Q1: What is 5-Formyl-2-methoxybenzenesulfonamide and what is its primary use in research?

A1: 5-Formyl-2-methoxybenzenesulfonamide is an organic compound often used as a key intermediate or building block in the synthesis of more complex molecules.[1][2] It is notably recognized as a registered impurity (Impurity E) of Tamsulosin, a pharmaceutical agent used for treating benign prostatic hypertrophy.[2][3][4] Its primary role in research is often related to the development and quality control of Tamsulosin and related pharmaceutical compounds.[5]

Q2: What are the typical physical properties of 5-Formyl-2-methoxybenzenesulfonamide?

A2: 5-Formyl-2-methoxybenzenesulfonamide is typically a white to off-white solid.[3] It has a melting point of over 155°C (with decomposition) and is slightly soluble in DMSO and methanol (especially when heated).[3] For long-term storage, it is recommended to keep it under an inert gas atmosphere (nitrogen or argon) at 2-8°C.[3]

Q3: What analytical methods are suitable for determining the purity of 5-Formyl-2-methoxybenzenesulfonamide?

A3: High-Performance Liquid Chromatography (HPLC) is a common and effective method for assessing the purity of 5-Formyl-2-methoxybenzenesulfonamide and for the determination of related impurities.[6] Nuclear Magnetic Resonance (NMR) spectroscopy is also used to confirm the chemical structure and purity.[1]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis and purification of 5-Formyl-2-methoxybenzenesulfonamide.

Synthesis Troubleshooting

A common synthetic route to 5-Formyl-2-methoxybenzenesulfonamide involves the formylation of 2-methoxybenzenesulfonamide. The following troubleshooting guide is based on potential challenges in this process.

Problem 1: Low or No Product Yield

Potential Cause	Suggested Solution
Incomplete reaction	- Increase reaction time and/or temperature. Monitor reaction progress using TLC or HPLC. - Ensure reagents are of high purity and free of moisture.
Decomposition of starting material or product	- If the reaction is conducted at a high temperature, consider lowering it. - Ensure the pH of the reaction mixture is controlled, as strongly acidic or basic conditions can lead to decomposition.
Inefficient formylating agent	- Consider using a different formylating agent. Common agents for aromatic formylation include hexamethylenetetramine (urotropine) in acidic media (Duff reaction) or paraformaldehyde with a Lewis acid catalyst.[7] - Ensure the stoichiometry of the formylating agent is optimized.
Poor work-up procedure	- Ensure the pH is adjusted correctly during work-up to precipitate the product without causing degradation.[7] - Use appropriate solvents for extraction to minimize product loss.

Problem 2: Presence of Multiple Impurities in the Crude Product

Potential Cause	Suggested Solution
Side reactions	- Di-formylation: If the reaction conditions are too harsh (high temperature, excess formylating agent), di-formylation of the aromatic ring can occur. Reduce the reaction temperature and use a stoichiometric amount of the formylating agent. - Hydrolysis of the sulfonamide: Sulfonamides can be sensitive to harsh acidic or basic conditions.[8] Maintain a controlled pH during the reaction and work-up. - Unreacted starting material: If the reaction has not gone to completion, unreacted 2-methoxybenzenesulfonamide will be a major impurity. Increase reaction time or temperature as needed.
Contaminated reagents	- Use reagents of the highest possible purity. - Ensure solvents are anhydrous if the reaction is moisture-sensitive.

Purification Troubleshooting

Problem 3: Difficulty in Purifying the Product by Recrystallization

Potential Cause	Suggested Solution
Poor solvent choice	- The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[9] - Conduct a solvent screen with small amounts of the crude product to identify a suitable solvent or solvent system (see table below for examples). Common solvents to test include methanol, ethanol, isopropanol, acetone, ethyl acetate, and water, or mixtures thereof.
Product oiling out	- This occurs when the product is insoluble in the solvent at the boiling point. Add a co-solvent in which the compound is more soluble to prevent oiling out. - Ensure the solution is not supersaturated before cooling.
Co-precipitation of impurities	- If impurities have similar solubility profiles to the product, a single recrystallization may be insufficient. Consider a second recrystallization from a different solvent system. - Alternatively, column chromatography may be necessary to remove persistent impurities.

Data Presentation

Table 1: Illustrative Reaction Conditions for Formylation

Parameter	Condition A	Condition B	Condition C
Formylating Agent	Hexamethylenetetramine	Paraformaldehyde	Dichloromethyl methyl ether
Acid/Catalyst	Methanesulfonic Acid	Trifluoroacetic Acid	TiCl₄
Solvent	Methanesulfonic Acid	Dichloromethane	Dichloromethane
Temperature	80-90°C	40°C	0°C to room temp.
Reaction Time	16 hours	24 hours	12 hours
Hypothetical Yield	85-94%	75%	80%
Hypothetical Purity (Crude)	90%	88%	92%

Note: The data in this table is illustrative and based on general knowledge of formylation reactions.[7] Actual results may vary.

Table 2: Illustrative Solvent Screening for Recrystallization

Solvent	Solubility (Cold)	Solubility (Hot)	Crystal Formation upon Cooling	Recommendation
Water	Insoluble	Insoluble	None	Unsuitable
Methanol	Soluble	Very Soluble	Poor	Unsuitable (too soluble)
Ethanol	Sparingly Soluble	Soluble	Good	Promising
Isopropanol	Sparingly Soluble	Soluble	Very Good	Excellent Choice
Acetone	Soluble	Very Soluble	Poor	Unsuitable (too soluble)
Ethyl Acetate	Sparingly Soluble	Moderately Soluble	Fair	Possible, may need a co-solvent
Toluene	Insoluble	Sparingly Soluble	None	Unsuitable

Note: This table presents hypothetical results for a solvent screen.[9]

Experimental Protocols

Protocol 1: Synthesis of 5-Formyl-2-methoxybenzenesulfonamide via Duff Reaction

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a thermometer, and a reflux condenser, add 2-methoxybenzenesulfonamide (1 equivalent).

• Reagent Addition: Cool the flask in an ice bath and slowly add methanesulfonic acid (3-4 volumes). Stir until the starting material is fully dissolved.

• To the cooled solution, add hexamethylenetetramine (urotropine) (2.5 equivalents) portion-wise, ensuring the internal temperature does not exceed 10°C.

• Reaction: After the addition is complete, slowly heat the reaction mixture to 80-90°C and maintain this temperature for 16-24 hours. Monitor the reaction progress by TLC or HPLC.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Slowly pour the reaction mixture into a beaker containing ice water (5 volumes).

• Precipitation: Adjust the pH of the aqueous solution to 6-7 using a saturated sodium hydroxide solution. A precipitate should form.

• Isolation: Stir the suspension for 30 minutes, then collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake with cold water and then dry the crude product under vacuum.

Protocol 2: Purification by Recrystallization

• Solvent Selection: Based on a prior solvent screen (see Table 2), select a suitable solvent (e.g., isopropanol).

• Dissolution: Place the crude 5-Formyl-2-methoxybenzenesulfonamide in an Erlenmeyer flask. Add the minimum amount of the chosen solvent to the flask.

• Heating: Gently heat the mixture on a hot plate with stirring until the solid completely dissolves. If necessary, add small additional portions of the solvent to achieve complete dissolution.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. To maximize crystal formation, you can then place the flask in an ice bath.

• Isolation: Collect the purified crystals by vacuum filtration.

• Washing and Drying: Wash the crystals with a small amount of the cold recrystallization solvent and then dry them under vacuum to a constant weight.

Visualizations

Caption: Synthetic workflow for 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Troubleshooting decision tree for synthesis and purification.

Caption: Workflow for purification by recrystallization.

References

• 1. 105764-07-6|5-Formyl-2-methoxybenzenesulfonamide|BLD Pharm [bldpharm.com]
• 2. theclinivex.com [theclinivex.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 4. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 5. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 6. Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CN109096107B - Preparation method of 5-formyl-2-methoxy methyl benzoate - Google Patents [patents.google.com]
• 8. m.youtube.com [m.youtube.com]
• 9. mt.com [mt.com]

Technical Support Center: Degradation Pathways of 5-Formyl-2-methoxybenzenesulfonamide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the degradation pathways of 5-Formyl-2-methoxybenzenesulfonamide under various stress conditions. This resource is intended for researchers, scientists, and drug development professionals to navigate challenges during experimental studies.

Frequently Asked Questions (FAQs)

Q1: What is 5-Formyl-2-methoxybenzenesulfonamide?

5-Formyl-2-methoxybenzenesulfonamide is known as Tamsulosin Impurity E.[1][2] Tamsulosin is a selective α1-adrenoceptor antagonist used in the treatment of benign prostatic hypertrophy.[1][2]

Q2: Why are forced degradation studies important for this compound?

Forced degradation studies, or stress testing, are crucial to identify potential degradation products, establish degradation pathways, and determine the intrinsic stability of the molecule.[3] This information is vital for developing and validating stability-indicating analytical methods, which are required by regulatory agencies to ensure the quality, safety, and efficacy of pharmaceutical products.[3]

Q3: Under what conditions is 5-Formyl-2-methoxybenzenesulfonamide expected to degrade?

Based on studies of the structurally related compound tamsulosin, 5-Formyl-2-methoxybenzenesulfonamide is expected to be susceptible to degradation under basic and neutral hydrolysis, oxidative, thermal, and photolytic stress conditions.[4][5] It is likely to be stable under acidic conditions.[4]

Q4: What are the likely degradation pathways for 5-Formyl-2-methoxybenzenesulfonamide?

While specific degradation pathways for 5-Formyl-2-methoxybenzenesulfonamide are not extensively documented in the available literature, predictions can be made based on the degradation of tamsulosin and the chemical nature of its functional groups. The primary sites for degradation are the sulfonamide and formyl groups.

• Hydrolysis (Base-Catalyzed): The sulfonamide bond (S-N) is susceptible to cleavage under basic conditions, which could lead to the formation of 2-methoxy-5-formylbenzenesulfonic acid and ammonia.

• Oxidation: The formyl group (-CHO) is prone to oxidation, which could convert it to a carboxylic acid group (-COOH), forming 2-methoxy-5-carboxybenzenesulfonamide. The aromatic ring is also susceptible to hydroxylation.

• Photodegradation: Exposure to light, particularly UV radiation, can induce cleavage of the sulfonamide bond or reactions involving the formyl group.[6]

• Thermal Degradation: High temperatures can lead to the cleavage of the sulfonamide bond and other decomposition reactions.[6]

Troubleshooting Guide

This guide addresses common issues encountered during forced degradation studies of 5-Formyl-2-methoxybenzenesulfonamide and provides potential solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
No or minimal degradation observed under acidic conditions.	The compound is inherently stable in acidic media, a known characteristic of the related compound tamsulosin.[4]	This is an expected result. Document the stability of the compound under the tested acidic conditions. No further stress is necessary if significant attempts have been made (e.g., high acid concentration, elevated temperature).
Excessive degradation (>50%) or multiple, poorly resolved peaks in the chromatogram.	Stress conditions are too harsh (e.g., excessively high temperature, prolonged exposure, high concentration of stressing agent).	Reduce the severity of the stress conditions. For example, lower the temperature, shorten the exposure time, or use a lower concentration of the acid, base, or oxidizing agent.[3]
Poor peak shape (tailing or fronting) for the parent compound or degradation products in HPLC analysis.	1. Interaction of basic sulfonamide with acidic silanols on the HPLC column. 2. Inappropriate mobile phase pH. 3. Column overload.	1. Use a base-deactivated column or add a competing base like triethylamine (TEA) to the mobile phase. 2. Adjust the mobile phase pH to be at least 2 pH units away from the pKa of the analytes. 3. Reduce the sample concentration or injection volume.
Poor resolution between the parent peak and a degradation product.	1. Inadequate chromatographic conditions. 2. Co-elution of impurities.	1. Optimize the HPLC method by adjusting the mobile phase composition (organic solvent ratio, pH), changing the column chemistry (e.g., C18 to phenyl-hexyl), or modifying the gradient profile. 2. If co-elution is suspected, utilize a mass spectrometry (MS) detector to check for multiple components under a single chromatographic peak.
Mass balance is not within the acceptable range (typically 95-105%).	1. Some degradation products may not be UV-active at the detection wavelength. 2. Formation of volatile degradation products. 3. Degradation products are strongly retained on the column.	1. Use a universal detector like a mass spectrometer (MS) or a charged aerosol detector (CAD) in parallel with the UV detector. 2. Analyze the headspace of the stressed sample using gas chromatography (GC) if volatile products are suspected. 3. Modify the mobile phase gradient to ensure all components are eluted from the column.

Experimental Protocols

The following are detailed methodologies for conducting forced degradation studies on 5-Formyl-2-methoxybenzenesulfonamide. The target degradation is typically 5-20% to ensure that the degradation products are detectable without excessive degradation of the parent compound.[7]

1. Preparation of Stock Solution

Prepare a stock solution of 5-Formyl-2-methoxybenzenesulfonamide at a concentration of 1 mg/mL in a suitable solvent such as methanol or a mixture of methanol and water.

2. Acid Hydrolysis

• Procedure: To 1 mL of the stock solution, add 1 mL of 1N HCl. Keep the solution at 60°C for 48 hours.[8]

• Neutralization: After the specified time, cool the solution to room temperature and neutralize it with an equivalent amount of 1N NaOH.

• Analysis: Dilute the neutralized solution to a suitable concentration with the mobile phase and analyze by HPLC.

3. Base Hydrolysis

• Procedure: To 1 mL of the stock solution, add 1 mL of 0.1N NaOH. Keep the solution at 60°C for 24 hours.[8]

• Neutralization: After the specified time, cool the solution to room temperature and neutralize it with an equivalent amount of 0.1N HCl.

• Analysis: Dilute the neutralized solution to a suitable concentration with the mobile phase and analyze by HPLC.

4. Oxidative Degradation

• Procedure: To 1 mL of the stock solution, add 1 mL of 3% hydrogen peroxide (H₂O₂). Keep the solution at room temperature, protected from light, for 24 hours.[8]

• Analysis: Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

5. Thermal Degradation

• Procedure: Place the solid compound in a thermostatically controlled oven at 80°C for 48 hours.[8]

• Sample Preparation: After exposure, dissolve the solid sample in a suitable solvent to achieve a concentration of 1 mg/mL.

• Analysis: Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

6. Photolytic Degradation

• Procedure: Expose the solid compound to a light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

• Sample Preparation: After exposure, dissolve the solid sample in a suitable solvent to achieve a concentration of 1 mg/mL.

• Analysis: Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

Quantitative Data Summary

The following table summarizes the expected degradation behavior of 5-Formyl-2-methoxybenzenesulfonamide under various stress conditions, based on data from the closely related compound, tamsulosin.[3] Actual degradation percentages may vary and should be determined experimentally.

Stress Condition	Reagent/Parameter	Expected Degradation of Tamsulosin
Acid Hydrolysis	3 M HCl, 1 h	7.54%
Base Hydrolysis	0.5 M NaOH, 1 h	4.88%
Oxidation	30% H₂O₂, 4 h	58.70%
Thermal	100°C, 48 h	Stable
Photolytic (UV)	254 nm & 366 nm, 48 h	Stable

Visualizations

Predicted Degradation Pathways

Caption: Predicted degradation pathways of 5-Formyl-2-methoxybenzenesulfonamide.

Experimental Workflow for Forced Degradation Studies

Caption: A general experimental workflow for conducting forced degradation studies.

References

• 1. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Stability Indicating HPLC Method for the Determination of Chiral Purity of R-(-)-5-[2-aminopropyl]-2-methoxybenzene Sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijpsonline.com [ijpsonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Validation of Analytical Methods for 5-Formyl-2-methoxybenzenesulfonamide

For researchers, scientists, and drug development professionals, the robust validation of analytical methods is paramount to ensuring the quality, safety, and efficacy of pharmaceutical products. This guide provides a comprehensive comparison of analytical methods for the quantification of 5-Formyl-2-methoxybenzenesulfonamide, a known impurity of the alpha-blocker Tamsulosin, often referred to as Tamsulosin EP Impurity E.

This document outlines and contrasts three common analytical techniques: High-Performance Liquid Chromatography (HPLC), Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS), and Thin-Layer Chromatography (TLC) with densitometry. The information presented is collated from various scientific publications and pharmacopeial monographs to provide a robust framework for method selection and validation.

Data Presentation: A Comparative Overview of Method Performance

The following tables summarize the typical performance characteristics of HPLC, LC-MS/MS, and TLC-densitometry for the analysis of 5-Formyl-2-methoxybenzenesulfonamide and other related Tamsulosin impurities. These values serve as a benchmark for what can be expected during method validation.

Table 1: Comparison of Chromatographic Methods for 5-Formyl-2-methoxybenzenesulfonamide Analysis

Parameter	High-Performance Liquid Chromatography (HPLC)	Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)	Thin-Layer Chromatography (TLC) with Densitometry
Principle	Chromatographic separation based on polarity, followed by UV detection.	Chromatographic separation coupled with mass-based detection of parent and daughter ions.	Separation on a solid stationary phase followed by quantification of spots by light reflection/absorbance.
Specificity	High	Very High	Moderate
Linearity (r²)	> 0.999[1]	> 0.995[2]	> 0.99[3]
Limit of Detection (LOD)	~0.02 µg/mL	< 0.1 ng/mL[4]	~30 ng/spot
Limit of Quantification (LOQ)	~0.06 µg/mL	~0.2 ng/mL[4]	~100 ng/spot[3]
Precision (%RSD)	< 2%[1]	< 15%[2]	< 5%
Accuracy (% Recovery)	98-102%[1]	85-115%[4]	95-105%[3]

Experimental Protocols: Detailed Methodologies

High-Performance Liquid Chromatography (HPLC) - Based on European Pharmacopoeia

This method is the standard for the analysis of Tamsulosin and its related substances, including 5-Formyl-2-methoxybenzenesulfonamide.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a gradient pump, autosampler, and UV/Vis detector.

• Column: Octadecylsilyl silica gel for chromatography (C18), 5 µm particle size, 4.6 mm x 150 mm.[5]

• Mobile Phase A: Dissolve 3.0 g of sodium hydroxide in a mixture of 8.7 mL of perchloric acid and 1.9 L of water. Adjust to pH 2.0 with 0.5 M sodium hydroxide and dilute to 2 L with water.[5]

• Mobile Phase B: Acetonitrile.[5]

• Gradient:

  • 0-10 min: 30% B

  • 10-30 min: 30% -> 70% B

  • 30-35 min: 70% B

  • 35-36 min: 70% -> 30% B

  • 36-45 min: 30% B[5]

• Flow Rate: 1.3 mL/min.[5]

• Column Temperature: 40 °C.[5]

• Detection Wavelength: 225 nm.[5]

• Injection Volume: 10 µL.[5]

Standard and Sample Preparation:

• Standard Solution: Prepare a solution of Tamsulosin Hydrochloride reference standard (CRS) and any available impurity reference standards in the mobile phase at a concentration of approximately 0.05 mg/mL.

• Test Solution: Dissolve 50.0 mg of the Tamsulosin substance to be examined in the mobile phase and dilute to 10.0 mL with the mobile phase.[5]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This method offers higher sensitivity and specificity, making it suitable for trace-level quantification, especially in complex matrices.

Instrumentation and Conditions:

• LC-MS/MS System: A liquid chromatography system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A C18 column, such as an Agilent Zorbax SB-C18 (4.6 mm x 150 mm, 5 µm).[6]

• Mobile Phase A: 0.3% formic acid in water.[6]

• Mobile Phase B: Methanol.[6]

• Gradient: A suitable gradient to ensure separation of the analyte from other components.

• Flow Rate: 0.3 mL/min.[6]

• Column Temperature: 40 °C.[6]

• Injection Volume: 20 µL.[6]

• Ionization Mode: Positive Electrospray Ionization (+ESI).[2]

• MRM Transitions: Specific precursor to product ion transitions for 5-Formyl-2-methoxybenzenesulfonamide would need to be determined by direct infusion of a standard solution.

Standard and Sample Preparation:

• Standard Stock Solution: Prepare a stock solution of 5-Formyl-2-methoxybenzenesulfonamide in methanol (e.g., 1 mg/mL).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solution with the initial mobile phase composition to cover the desired concentration range.

• Sample Preparation: Dissolve the sample in the initial mobile phase, filter through a 0.22 µm syringe filter, and dilute as necessary to fall within the calibration range.

Thin-Layer Chromatography (TLC) with Densitometry

A simpler and more cost-effective method, suitable for screening and semi-quantitative analysis.

Instrumentation and Conditions:

• TLC Plates: Pre-coated silica gel 60 F254 aluminum plates.[3]

• Mobile Phase: Toluene:Methanol:Triethylamine (9:1.5:1, v/v/v).[3]

• Application: Apply samples and standards as bands using an automated applicator.

• Development: Develop the plate in a saturated chromatographic chamber.

• Detection: Dry the plate and visualize under UV light at 254 nm.

• Densitometric Scanning: Scan the plates using a TLC scanner in absorbance mode at a wavelength where the analyte shows maximum absorption.

Standard and Sample Preparation:

• Standard Solution: Prepare a standard solution of 5-Formyl-2-methoxybenzenesulfonamide in methanol (e.g., 100 µg/mL).

• Sample Solution: Dissolve the sample in methanol to achieve a concentration within the calibration range.

Mandatory Visualizations

Figure 1: Potential formation pathway of 5-Formyl-2-methoxybenzenesulfonamide.

Figure 2: Experimental workflow for HPLC method validation.

References

• 1. researchgate.net [researchgate.net]
• 2. [PDF] IMPURITY METHOD DEVELOPMENT AND VALIDATION OF TAMSULOSIN HYDROCHLORIDE BY USING RP-HPLC | Semantic Scholar [semanticscholar.org]
• 3. Tamsulosin impurity H CRS | LGC Standards [lgcstandards.com]
• 4. uspnf.com [uspnf.com]
• 5. drugfuture.com [drugfuture.com]
• 6. payeshdarou.ir [payeshdarou.ir]

A Head-to-Head Battle for Purity: HPLC vs. UPLC for the Analysis of Tamsulosin Impurities

In the stringent landscape of pharmaceutical quality control, ensuring the purity of active pharmaceutical ingredients (APIs) like Tamsulosin is paramount. The presence of impurities, even in trace amounts, can impact the safety and efficacy of the final drug product. High-Performance Liquid Chromatography (HPLC) has long been the gold standard for the analysis of such impurities. However, the advent of Ultra-Performance Liquid Chromatography (UPLC) has presented a compelling alternative, promising faster analysis times, improved resolution, and greater sensitivity. This guide provides a comprehensive comparison of HPLC and UPLC for the analysis of Tamsulosin impurities, supported by experimental data and detailed methodologies, to aid researchers and drug development professionals in selecting the optimal analytical technique.

The Fundamental Difference: Speed, Resolution, and Efficiency

The core distinction between HPLC and UPLC lies in the particle size of the stationary phase within the analytical column and the operating pressures of the systems.[1][2] HPLC typically utilizes columns with particle sizes of 3-5 µm, while UPLC employs columns with sub-2 µm particles.[1][2] This smaller particle size in UPLC columns leads to a significant increase in chromatographic efficiency, resulting in sharper and narrower peaks.[1] To operate with these smaller particles, UPLC systems are designed to withstand much higher backpressures (up to 15,000 psi) compared to conventional HPLC systems (up to 6,000 psi).[1]

This fundamental difference translates into several key performance advantages for UPLC in the context of impurity analysis:

• Faster Analysis Times: The higher efficiency of UPLC columns allows for the use of higher flow rates without a significant loss in resolution, drastically reducing the overall analysis time.[3] A typical HPLC run for Tamsulosin impurities can take around 60 minutes, whereas a UPLC method can achieve the same or better separation in under 10 minutes.[4][5]

• Improved Resolution: The increased efficiency of UPLC leads to better separation of closely eluting peaks, which is critical for accurately identifying and quantifying impurities that may be structurally similar to the main API or to each other.[1]

• Enhanced Sensitivity: The sharper and narrower peaks produced by UPLC result in a higher signal-to-noise ratio, leading to lower limits of detection (LOD) and quantification (LOQ).[6] This is particularly advantageous for detecting and quantifying trace-level impurities.

• Reduced Solvent Consumption: The shorter run times and lower flow rates often used in UPLC methods lead to a significant reduction in solvent consumption, making it a more environmentally friendly and cost-effective technique.[6]

Quantitative Performance Comparison

The following table summarizes the key performance parameters of typical HPLC and UPLC methods for the analysis of Tamsulosin and its impurities, based on data from various studies.

Parameter	HPLC Method	UPLC Method
Analysis Time	~60 minutes[4]	< 10 minutes[5]
Resolution	Good separation of known impurities[4][7]	Significantly improved resolution[1][8]
Sensitivity (LOD/LOQ)	LOD: ~0.04 µg/mL; LOQ: ~0.12 µg/mL[9]	LOD: ~4.29 ng/mL; LOQ: not specified[8]
Solvent Consumption	Higher	Significantly Lower[6]
System Backpressure	< 6,000 psi	Up to 15,000 psi[1]

Experimental Protocols

Below are representative experimental protocols for the analysis of Tamsulosin impurities using both HPLC and UPLC.

HPLC Method for Tamsulosin Impurities

This method is based on a typical reversed-phase HPLC approach for the determination of Tamsulosin and its related substances.

Chromatographic Conditions:

• Column: Kromasil C18 (250mm x 4.6mm, 5µm)[4]

• Mobile Phase: A mixture of buffer (pH 2.0, adjusted with concentrated NaOH) and acetonitrile in the ratio of 65:35 (v/v)[4]

• Flow Rate: 1.0 mL/min[4]

• Injection Volume: 20 µL

• Detector: UV at 225 nm[4]

• Column Temperature: Ambient

• Run Time: 60 minutes[4]

Sample Preparation:

A stock solution of Tamsulosin HCl is prepared by dissolving the standard in a suitable diluent (e.g., a mixture of acetonitrile and water). Working solutions for linearity, accuracy, and precision studies are prepared by further diluting the stock solution.

UPLC Method for Tamsulosin Impurities

This method illustrates a rapid and sensitive UPLC approach for the analysis of Tamsulosin.

Chromatographic Conditions:

• Column: Hibra C18 (100mm x 1.8mm, 2.6µm)[5][9]

• Mobile Phase: A mixture of 0.01N KH2PO4 (pH 3.2) and Acetonitrile in the ratio of 60:40 (v/v)[5][9]

• Flow Rate: 0.3 mL/min[5][9]

• Injection Volume: 3.0 µL[8]

• Detector: UV at 224 nm[5][9]

• Column Temperature: 30°C[5][9]

• Run Time: < 5 minutes[8]

Sample Preparation:

Similar to the HPLC method, a stock solution of Tamsulosin is prepared and diluted as required for various validation parameters. The use of UPLC filters is recommended.[9]

Visualizing the Workflow

The following diagram illustrates the general experimental workflow for the analysis of Tamsulosin impurities, highlighting the key stages where HPLC and UPLC methodologies differ.

Caption: Workflow for Tamsulosin impurity analysis comparing HPLC and UPLC paths.

Conclusion: Choosing the Right Tool for the Job

Both HPLC and UPLC are powerful techniques for the analysis of Tamsulosin impurities. The choice between the two will largely depend on the specific needs of the laboratory.

HPLC remains a robust and reliable workhorse for routine quality control. Its methods are well-established, and the instrumentation is widely available. For laboratories where high throughput is not a primary concern and the existing HPLC methods are validated and fit for purpose, there may be no immediate need to switch to UPLC.

UPLC, on the other hand, offers significant advantages in terms of speed, resolution, and sensitivity, making it the superior choice for method development, high-throughput screening, and the analysis of complex samples with trace-level impurities. The substantial reduction in analysis time and solvent consumption can lead to significant long-term cost savings and increased laboratory productivity.[3][6] As the pharmaceutical industry continues to push for greater efficiency and more stringent quality standards, the adoption of UPLC for impurity analysis is likely to become increasingly widespread.

References

• 1. rjptonline.org [rjptonline.org]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. biomedres.us [biomedres.us]
• 4. [PDF] IMPURITY METHOD DEVELOPMENT AND VALIDATION OF TAMSULOSIN HYDROCHLORIDE BY USING RP-HPLC | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 7. scispace.com [scispace.com]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of the Stability of Tamsulosin and Its Impurities, Including 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals: An Objective Look at the Stability Profiles of Tamsulosin and Its Related Compounds

The stability of an active pharmaceutical ingredient (API) is a critical attribute that can impact its safety, efficacy, and shelf-life. Tamsulosin, a selective α1-adrenergic receptor antagonist widely used in the treatment of benign prostatic hyperplasia, is known to degrade under various stress conditions, leading to the formation of several impurities.[1] This guide provides a comparative overview of the stability of Tamsulosin and its known impurities, with a particular focus on 5-Formyl-2-methoxybenzenesulfonamide, also identified as Tamsulosin EP Impurity E.[2][3][4] The information presented herein is a synthesis of data from multiple forced degradation studies.

Comparative Stability Data

Stress Condition	Tamsulosin Degradation (%)	Key Impurities Identified	Reference
Acidic Hydrolysis	7.54% (in 0.1N HCl for 1 hr)	Forms polar impurities
Stable	-	[1]
Basic Hydrolysis	4.88% (in 0.1N NaOH for 1 hr)	Forms polar impurities
Significant Degradation	-	[1]
Oxidative	58.70% (in 30% H2O2 for 4 hrs)	Forms polar impurities
Significant Degradation	RS3 (cleavage of C-O bond)	[1][6]
Thermal	Stable	-
Significant Degradation	-	[1]
Photolytic	Stable	-
Significant Degradation	-	[1][6]
Neutral Hydrolysis	Significant Degradation	-	[1]

Note: The percentage of degradation can vary significantly based on the specific experimental conditions (e.g., concentration of stressor, temperature, duration of exposure).

Key Tamsulosin Impurities

Several related substances and degradation products of Tamsulosin have been identified and characterized. These include:

• 5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin EP Impurity E): An impurity related to the synthesis or degradation of Tamsulosin.[2][3][4]

• Desulfonamide Tamsulosin (RS5): An impurity formed by the loss of the sulfonamide group.[6]

• 2-methoxy substituted Tamsulosin (RS4): An impurity where the ethoxy group is replaced by a methoxy group.[6]

• Tamsulosin EP Impurity C (Desethoxy Tamsulosin): A structural desalkylation impurity.[7]

• Other Related Substances: Various other impurities, including dimers and catechols, have also been reported.[8]

Experimental Protocols for Forced Degradation Studies

The following are generalized experimental protocols for forced degradation studies on Tamsulosin, based on methodologies described in the literature.[5][6]

Acidic Degradation

• Procedure: A solution of Tamsulosin hydrochloride is prepared in a suitable solvent (e.g., methanol or mobile phase). To this solution, an equal volume of an acid solution (e.g., 0.1N to 2M HCl) is added.[5][6]

• Conditions: The mixture is typically kept at room temperature or refluxed for a specified period (e.g., 1 to 36 hours).[6]

• Analysis: After the specified time, the solution is neutralized and diluted with the mobile phase for analysis by a stability-indicating HPLC method.

Basic Degradation

• Procedure: A solution of Tamsulosin hydrochloride is prepared. To this solution, an equal volume of a basic solution (e.g., 0.1N to 2M NaOH) is added.[6]

• Conditions: The mixture is kept at room temperature or refluxed for a defined duration (e.g., 1 to 36 hours).[6]

• Analysis: The solution is then neutralized and diluted for HPLC analysis.

Oxidative Degradation

• Procedure: A solution of Tamsulosin hydrochloride is treated with a solution of an oxidizing agent, typically hydrogen peroxide (e.g., 3% to 30% H₂O₂).[6]

• Conditions: The reaction is allowed to proceed at room temperature or an elevated temperature (e.g., 60°C) for a specific time (e.g., 40 minutes to 4 hours).[6]

• Analysis: The resulting solution is diluted and analyzed by HPLC.

Thermal Degradation

• Procedure: A solid sample of Tamsulosin hydrochloride or a solution is subjected to elevated temperatures.

• Conditions: For solid-state studies, the drug is kept in an oven at a high temperature (e.g., 100°C) for an extended period (e.g., 24 hours).[9] For solutions, thermal hydrolysis is conducted in water at elevated temperatures (e.g., 80°C) for several hours (e.g., 72 hours).[6]

• Analysis: The sample is then dissolved (if solid) and diluted for HPLC analysis.

Photolytic Degradation

• Procedure: A solution of Tamsulosin hydrochloride is exposed to a light source.

• Conditions: The solution is exposed to UV light (e.g., 254 nm) and/or visible light for a specified duration (e.g., 48 to 72 hours).[6][9]

• Analysis: The exposed solution is then analyzed by HPLC.

Visualizing Relationships and Processes

To better understand the context of Tamsulosin stability, the following diagrams illustrate key relationships and experimental workflows.

Caption: Experimental workflow for a typical forced degradation study of Tamsulosin.

Caption: Logical relationship between Tamsulosin and its known impurities.

Caption: Simplified signaling pathway of Tamsulosin's mechanism of action.

Conclusion

The stability of Tamsulosin is a multifaceted issue, with degradation observed under various stress conditions, particularly oxidative and hydrolytic (acidic and basic) environments. While 5-Formyl-2-methoxybenzenesulfonamide is a known impurity, comprehensive, direct comparative stability data against other impurities remains an area for further investigation. The information and protocols detailed in this guide serve as a valuable resource for researchers and professionals in the pharmaceutical industry, emphasizing the importance of robust stability testing and impurity profiling in drug development. The use of validated, stability-indicating analytical methods is paramount in ensuring the quality, safety, and efficacy of Tamsulosin-containing drug products.

References

• 1. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. theclinivex.com [theclinivex.com]
• 5. jbclinpharm.org [jbclinpharm.org]
• 6. ijpsonline.com [ijpsonline.com]
• 7. veeprho.com [veeprho.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]
• 9. sphinxsai.com [sphinxsai.com]

A Comparative Guide to Analytical Methods for the Quantification of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide presents a comparative overview of two common analytical techniques for the quantification of 5-Formyl-2-methoxybenzenesulfonamide: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). As 5-Formyl-2-methoxybenzenesulfonamide is a key intermediate and potential impurity in the synthesis of pharmaceuticals, robust and reliable analytical methods are crucial for quality control and regulatory compliance.

Data Presentation: A Comparative Overview

The following table summarizes the typical performance characteristics of HPLC-UV and LC-MS/MS for the analysis of sulfonamides, providing a benchmark for what can be expected during method validation for 5-Formyl-2-methoxybenzenesulfonamide.

Parameter	HPLC-UV	LC-MS/MS
Principle	Chromatographic separation followed by UV absorbance detection.	Chromatographic separation followed by mass-based detection of parent and daughter ions.
Specificity	Moderate to High	Very High
Linearity (r²)	> 0.999[1]	> 0.998[2]
Limit of Detection (LOD)	30 - 80 µg/kg[3]	0.01 - 0.14 µg/kg[4]
Limit of Quantification (LOQ)	40 - 90 µg/kg[3]	0.02 - 0.45 µg/kg[4]
Accuracy (Recovery %)	84%[5]	70 - 96%[2]
Precision (RSD %)	< 2%[1]	< 15%[2]
Matrix Effects	Generally lower	Can be significant, often requiring matrix-matched standards
Cost & Complexity	Lower cost, less complex instrumentation	Higher cost, more complex instrumentation and operation

Experimental Protocols

The following are detailed, representative methodologies for the analysis of sulfonamide compounds, which can be adapted and optimized for 5-Formyl-2-methoxybenzenesulfonamide.

Method 1: High-Performance Liquid Chromatography with Ultraviolet Detection (HPLC-UV)

This method is a robust and widely used technique for the quantification of sulfonamides in various samples.[1][6]

1. Instrumentation and Materials:

• HPLC System: A standard HPLC system equipped with a gradient pump, autosampler, column oven, and a UV-Vis detector.

• Column: A reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is commonly used.[1]

• Data Acquisition: Chromatography data station for peak integration and analysis.

• Solvents: HPLC grade acetonitrile, methanol, and water.

• Reagents: Formic acid or phosphoric acid (analytical grade).

• Reference Standard: A certified reference standard of 5-Formyl-2-methoxybenzenesulfonamide of known purity.

2. Chromatographic Conditions:

• Mobile Phase: A gradient or isocratic mixture of an aqueous phase (e.g., water with 0.1% formic acid) and an organic phase (e.g., acetonitrile or methanol). A common mobile phase composition is a mixture of water:acetonitrile:methanol (60:35:5 v/v) with the pH adjusted to 2.5 with phosphoric acid.[1]

• Flow Rate: 1.0 mL/minute.[1]

• Column Temperature: 30°C.[1]

• Detection Wavelength: UV detection at 270 nm.[7]

• Injection Volume: 5-20 µL.

3. Sample Preparation:

• Standard Stock Solution: Accurately weigh a known amount of the 5-Formyl-2-methoxybenzenesulfonamide reference standard and dissolve it in a suitable solvent (e.g., a mixture of acetonitrile and water) to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the stock solution with the mobile phase to cover the desired concentration range for the calibration curve.

• Sample Preparation: The sample preparation will depend on the matrix. For a bulk drug substance, it may involve dissolving a known amount in the mobile phase. For more complex matrices, an extraction step may be necessary.

Method 2: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and selective method is ideal for quantifying trace levels of the analyte, especially in complex matrices.[2][8]

1. Instrumentation and Materials:

• LC System: A UHPLC or HPLC system.

• Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size).

• Data Acquisition: Software for instrument control, data acquisition, and processing.

• Solvents: LC-MS grade acetonitrile, methanol, and water.

• Reagents: LC-MS grade formic acid.

• Reference Standard: A certified reference standard of 5-Formyl-2-methoxybenzenesulfonamide.

2. Chromatographic and Mass Spectrometric Conditions:

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and acetonitrile (B).[8]

• Flow Rate: 0.3 - 0.5 mL/min.[8]

• Column Temperature: 40°C.[4]

• Ionization Mode: Electrospray ionization in positive ion mode (ESI+), as sulfonamides are readily protonated.[2]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor ion (the protonated molecular ion of 5-Formyl-2-methoxybenzenesulfonamide) and a specific product ion (a fragment of the precursor) are monitored.

3. Sample Preparation:

• Standard and Sample Preparation: Similar to the HPLC-UV method, standard solutions are prepared by serial dilution of a stock solution. Sample preparation may involve a simple dilution for clean samples or a more extensive extraction and clean-up procedure for complex matrices to minimize matrix effects.[8] A common extraction solvent is acetonitrile.[8]

Mandatory Visualization

Workflow for Cross-Validation of Analytical Methods

The following diagram illustrates a general workflow for the cross-validation of two analytical methods, such as HPLC-UV and LC-MS/MS.

Caption: General workflow for the cross-validation of two analytical methods.

This guide provides a foundational understanding of the analytical methodologies applicable to 5-Formyl-2-methoxybenzenesulfonamide. For regulatory submissions, it is imperative to perform a thorough method development and validation study for the specific analyte and matrix of interest, followed by a formal cross-validation if multiple analytical methods are employed.

References

• 1. nanobioletters.com [nanobioletters.com]
• 2. hpst.cz [hpst.cz]
• 3. Determination of Sulfonamides in Feeds by High-Performance Liquid Chromatography after Fluorescamine Precolumn Derivatization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of 24 sulfonamide antibiotics in instant pastries by modified QuEChERS coupled with ultra performance liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Sulfonamide Antibiotics Analyzed with HPLC- AppNote [mtc-usa.com]
• 8. journalofchemistry.org [journalofchemistry.org]

evaluating the performance of different HPLC columns for Tamsulosin impurity profiling

For Researchers, Scientists, and Drug Development Professionals

The accurate identification and quantification of impurities in active pharmaceutical ingredients (APIs) like Tamsulosin are critical for ensuring drug safety and efficacy. High-Performance Liquid Chromatography (HPLC) is the cornerstone of this analysis, and the choice of the HPLC column is paramount for achieving the desired separation and sensitivity. This guide provides an objective comparison of different HPLC columns for the impurity profiling of Tamsulosin, supported by experimental data from various studies.

Data Presentation: Comparison of HPLC Columns

The following table summarizes the performance of different HPLC columns used for the analysis of Tamsulosin and its related compounds, based on published methods.

Column Type	Column Name	Dimensions (mm) x µm	Mobile Phase	Flow Rate (mL/min)	Temperature (°C)	Detection (nm)	Key Findings & Performance Metrics
C18 (Octadecyl Silane)	Kromasil C-18	-	Buffer and Acetonitrile (65:35)	1.0	-	225	Provided sharp peaks for Tamsulosin and its impurities, demonstrating good specificity.[1]
C18 (Octadecyl Silane)	Inertsil ODS 3V	150 x 4.6, 5	Acetonitrile and Buffer (30:70), pH 3.0	2.0	-	220	Achieved good resolution in an isocratic mode.[2]
C18 (Octadecyl Silane)	Hypersil BDS C18	150 x 4.6, 5	Phosphate Buffer (pH 2.0), Acetonitrile, and Methanol (40:30:30)	1.0	40	225	Retention time for Tamsulosin was found to be 6.651 min.[3]
C18 (Octadecyl Silane)	Generic C18	-	Acetonitrile and Water (50:50)	1.5	-	214	Rapid analysis with a retention time of 1.7 min for Tamsulosin.[4]
C18 (Octadecyl Silane)	Hypersil ODS C18	250 x 4.6, 5	Acetonitrile and 0.05M KH2PO4 Buffer (45:55)	1.8	-	240	Good separation of Tamsulosin from its degradation products.[5]
C18 (Octadecyl Silane)	GRACE C-18	250 x 4.6, 5	Gradient Elution	-	-	-	Successful separation of twelve degradation products.[6]
C18 (Octadecyl Silane)	Microbondapak C18	250 x 4.6, 5	Methanol and Phosphate Buffer (pH 7.8) (80:20)	-	-	230	Effective separation of the drug from its degradation products.[7]
C18 (Octadecyl Silane)	Kromasil C18	-	Gradient with Phosphate Buffer (pH 6.5) and Acetonitrile	1.5	-	-	Better resolution and reproducible peak shapes compared to other C18 columns.[8]
C18 (Octadecyl Silane)	Ace5 C-18	250 x 4.6, 5	Methanol and Water (90:10)	-	-	280	Good separation with a tailing factor of less than two.[9]
C8 (Octyl Silane)	ODS C-8 RP	250 x 4.6, 5	Potassium Dihydrogen Orthophosphate and Acetonitrile	1.2	-	280	Simple, accurate, and rapid method with a short analysis time of less than 10 minutes.[10]
Phenyl	Grace Phenyl C-18	250 x 4.6, 5	Gradient with Ammonium Acetate Buffer (pH 5.0) and Acetonitrile	1.0	-	240	Optimized separation of Tamsulosin and its impurities using design of experiments.[11]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison.

Method 1: C18 Column with Acetonitrile/Buffer Mobile Phase

• Column: Kromasil C-18

• Mobile Phase: A mixture of a buffer solution and acetonitrile in a 65:35 ratio. The specific buffer is not detailed in the abstract but is a critical parameter to replicate.

• Flow Rate: 1.0 mL/min

• Detection: UV at 225 nm

• General Procedure: A solution of the Tamsulosin sample is prepared in the mobile phase and injected into the HPLC system. The separation is achieved under isocratic conditions. This method has been validated according to ICH guidelines for linearity, accuracy, precision, and specificity.[1]

Method 2: C8 Column with Isocratic Elution

• Column: ODS C-8 RP (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A mixture of potassium dihydrogen orthophosphate buffer and acetonitrile. The exact ratio is not specified in the abstract.

• Flow Rate: 1.2 mL/min

• Detection: UV at 280 nm

• General Procedure: The sample is dissolved in a suitable solvent and injected into the isocratic HPLC system. This method is highlighted for its simplicity and speed, with an analysis time of under 10 minutes.[10]

Method 3: Phenyl Column with Gradient Elution

• Column: Grace Phenyl C-18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: A gradient elution using 10 mM ammonium acetate buffer (pH 5.0, adjusted with acetic acid) and acetonitrile.

• Flow Rate: 1.0 mL/min

• Detection: UV at 240 nm

• General Procedure: This method employs a design of experiments (DoE) approach to optimize the chromatographic conditions for the best possible separation of Tamsulosin and its impurities.[11]

Mandatory Visualization

The following diagram illustrates a typical experimental workflow for evaluating and comparing different HPLC columns for Tamsulosin impurity profiling.

Caption: Workflow for HPLC column evaluation.

Discussion and Conclusion

The selection of an appropriate HPLC column is a critical step in the development of a robust impurity profiling method for Tamsulosin.

• C18 columns are the most widely used and have demonstrated good performance in separating Tamsulosin from its impurities and degradation products.[1][2][3][4][5][6][7][8][9] Their hydrophobic nature provides strong retention for the relatively nonpolar Tamsulosin molecule. The versatility of C18 columns is evident from the variety of mobile phases and conditions under which they have been successfully employed.

• C8 columns offer a less hydrophobic alternative to C18 columns. This can be advantageous in reducing analysis time, as demonstrated by the rapid method with a run time of less than 10 minutes.[10] For impurities that are structurally very similar to Tamsulosin, the reduced retention on a C8 column might provide better selectivity.

• Phenyl columns provide a different separation mechanism based on π-π interactions, in addition to hydrophobic interactions. This unique selectivity can be particularly useful for separating aromatic compounds, which are prevalent in the Tamsulosin structure and its impurities. The use of a Phenyl column with a DoE approach for method optimization suggests its potential for resolving complex impurity profiles.[11]

References

• 1. researchgate.net [researchgate.net]
• 2. 坦洛新杂质H European Pharmacopoeia (EP) Reference Standard | Sigma-Aldrich [sigmaaldrich.com]
• 3. Tamsulosin Impurity 35 | C19H27ClN2O5S | CID 176476812 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Tamsulosin impurity H CRS | LGC Standards [lgcstandards.com]
• 5. Tamsulosin EP Impurity H | 1329611-47-3 | SynZeal [synzeal.com]
• 6. veeprho.com [veeprho.com]
• 7. allmpus.com [allmpus.com]
• 8. clearsynth.com [clearsynth.com]
• 9. Tamsulosin Hydrochloride Ph. Eur Monograph | Phenomenex [phenomenex.com]
• 10. store.usp.org [store.usp.org]
• 11. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Detector Performance for 5-Formyl-2-methoxybenzenesulfonamide Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of common analytical detectors for the quantification of 5-Formyl-2-methoxybenzenesulfonamide, a known impurity of the active pharmaceutical ingredient (API) Tamsulosin. The selection of an appropriate detector is critical for accurate and sensitive quantification, ensuring the quality and safety of pharmaceutical products. This document summarizes performance data from various studies to aid in the selection of the most suitable analytical methodology.

Introduction to 5-Formyl-2-methoxybenzenesulfonamide Analysis

5-Formyl-2-methoxybenzenesulfonamide is a process-related impurity in the synthesis of Tamsulosin, an alpha-blocker used to treat benign prostatic hyperplasia. Regulatory bodies require stringent control of impurities in APIs. Therefore, robust and sensitive analytical methods are essential for the detection and quantification of 5-Formyl-2-methoxybenzenesulfonamide. The most common analytical techniques for this purpose are High-Performance Liquid Chromatography (HPLC) coupled with an Ultraviolet (UV) detector and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Comparative Analysis of Detector Performance

The following tables summarize the performance characteristics of UV and MS/MS detectors for the analysis of Tamsulosin and its related substances, including 5-Formyl-2-methoxybenzenesulfonamide, based on data from various studies. It is important to note that the data presented is compiled from different sources where experimental conditions may vary, which can influence detector performance.

Table 1: Performance Comparison of HPLC-UV and LC-MS/MS Detectors

Performance Metric	HPLC-UV	LC-MS/MS
Limit of Detection (LOD)	0.23 - 0.27 µg/mL[1]	0.13 - 0.39 µg/mL[2][3]
Limit of Quantitation (LOQ)	0.46 - 0.54 µg/mL[1]	0.2 - 1.0 µg/mL[2][3]
Linearity (Range)	0.2 - 1.9 µg/mL[4]	1 - 25 µg/mL[3]
Precision (%RSD)	1.14 - 2.18% (Inter-day)[1]	<10.8% (Intra-day & Inter-day)[3]
Accuracy (% Recovery)	100.0 - 100.6%[1]	< +1.4 % (Bias)[3]

Key Observations:

• Sensitivity: Both HPLC-UV and LC-MS/MS offer comparable limits of detection and quantitation for the analysis of Tamsulosin-related impurities.[1][2][3] While LC-MS/MS is often perceived as more sensitive, the presented data suggests that a well-optimized HPLC-UV method can achieve similar sensitivity for this particular application.

• Linearity: Both techniques demonstrate good linearity over the tested concentration ranges.[3][4]

• Precision and Accuracy: The reported precision and accuracy for both detectors are well within the acceptable limits for pharmaceutical analysis, indicating that both methods are reliable for quantitative purposes.[1][3]

Experimental Protocols

The following sections detail the experimental conditions reported in the literature for the analysis of Tamsulosin and its impurities using HPLC-UV and LC-MS/MS.

HPLC-UV Method

A common approach for the analysis of 5-Formyl-2-methoxybenzenesulfonamide involves reversed-phase HPLC with UV detection.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.

• Chromatographic Conditions:

  • Column: A C18 column is typically used for separation.[1]

  • Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous buffer (e.g., ammonium acetate) and an organic modifier (e.g., a mixture of acetonitrile and methanol) is often employed.[1]

  • Flow Rate: A typical flow rate is around 1.0 mL/min.[1]

  • Column Temperature: The column is usually maintained at a constant temperature, for example, 30°C.[1]

  • Injection Volume: A 20 µL injection volume is common.[1]

  • Detection: The UV detector is typically set at 225 nm for monitoring the analytes.[1]

LC-MS/MS Method

LC-MS/MS provides high selectivity and sensitivity for the analysis of pharmaceutical impurities.

• Instrumentation: A liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A reversed-phase C8 or C18 column is frequently used.[3]

  • Mobile Phase: A mobile phase consisting of acetonitrile, water, and formic acid is commonly used under isocratic or gradient conditions.[3]

  • Flow Rate: A flow rate of around 0.4 mL/min is often utilized.[3]

• Mass Spectrometry Conditions:

  • Ionization: Positive electrospray ionization (+ESI) is typically employed.[3]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for quantitative analysis, providing high specificity.[3]

Visualizing the Analytical Workflow

The following diagram illustrates a typical experimental workflow for the analysis of pharmaceutical impurities like 5-Formyl-2-methoxybenzenesulfonamide.

Caption: A generalized workflow for the analysis of pharmaceutical impurities.

Conclusion

Both HPLC-UV and LC-MS/MS are suitable techniques for the quantitative analysis of 5-Formyl-2-methoxybenzenesulfonamide in Tamsulosin. The choice of detector will depend on the specific requirements of the analysis.

• HPLC-UV is a robust, cost-effective, and widely available technique that provides adequate sensitivity and performance for routine quality control testing.

• LC-MS/MS offers higher selectivity, which can be advantageous for complex matrices or when distinguishing between structurally similar impurities. It is also the preferred method for confirmation and characterization of unknown impurities.

Ultimately, the selection should be based on a thorough method validation to ensure the chosen technique is fit for its intended purpose and meets all regulatory requirements.

References

• 1. ijpsonline.com [ijpsonline.com]
• 2. Measurement of tamsulosin in human serum by liquid chromatography–tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rjptonline.org [rjptonline.org]
• 4. scispace.com [scispace.com]

A Comparative Guide to the Accuracy and Precision of the 5-Formyl-2-methoxybenzenesulfonamide Reference Standard

For researchers, scientists, and drug development professionals, the purity and reliability of reference standards are paramount for accurate analytical measurements and regulatory compliance. This guide provides an objective comparison of the 5-Formyl-2-methoxybenzenesulfonamide reference standard, a known impurity of the alpha-blocker Tamsulosin, designated as Tamsulosin Impurity E. This document outlines the performance of this reference standard, compares it with potential alternatives, and provides supporting experimental data and protocols.

Understanding the Reference Standard

5-Formyl-2-methoxybenzenesulfonamide is a critical reference material for the quality control of Tamsulosin, ensuring the final drug product is free from unacceptable levels of this impurity. High-quality, well-characterized reference standards are essential for the validation of analytical methods and the accurate quantification of impurities in pharmaceutical substances.

Certified Reference Materials (CRMs) for 5-Formyl-2-methoxybenzenesulfonamide are available from reputable suppliers such as Sigma-Aldrich (under the TraceCERT® brand) and LGC Standards. These CRMs are manufactured under stringent quality systems, conforming to ISO/IEC 17025 and ISO 17034 standards, which ensures their traceability and the reliability of their certified purity values.[1][2]

Data Presentation: A Comparative Analysis

The accuracy of a reference standard is reflected in its certified purity value and the associated uncertainty. While a complete Certificate of Analysis (CoA) with uncertainty values can be proprietary, available data and typical specifications for pharmaceutical reference standards allow for a comparative summary.

Parameter	5-Formyl-2-methoxybenzenesulfonamide CRM (Typical)	Alternative/In-house Standard	Analytical Method Performance (Typical)
Certified Purity	Typically ≥99.5% (HPLC)	Varies, requires extensive characterization	N/A
Uncertainty	Stated on CoA (e.g., ± 0.5%)	Often not determined or higher	N/A
Traceability	Traceable to national standards (e.g., NIST)	Generally not traceable	N/A
Method Validation	N/A	N/A	Linearity (R²) : >0.999
Accuracy (% Recovery) : 98-102%
Precision (%RSD) : <2%
LOD : Typically in the ng/mL range
LOQ : Typically in the ng/mL range

Note: The data for the CRM is based on typical values for such standards and available specimen CoAs. Alternative/In-house standards' quality is highly dependent on the synthesizing and purifying laboratory's capabilities. Analytical method performance is derived from published methods for Tamsulosin and its impurities.

Experimental Protocols

Accurate determination of 5-Formyl-2-methoxybenzenesulfonamide relies on robust analytical methodology. High-Performance Liquid Chromatography (HPLC) is the most common technique.

High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Tamsulosin and its Impurities

This protocol is a representative example based on published methods for the analysis of Tamsulosin and its related substances.

1. Chromatographic Conditions:

• Column: C18, 4.6 mm x 250 mm, 5 µm particle size

• Mobile Phase: A gradient mixture of a buffered aqueous phase (e.g., phosphate or perchlorate buffer, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol).

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 225 nm or 280 nm

• Injection Volume: 10 µL

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve the 5-Formyl-2-methoxybenzenesulfonamide reference standard in a suitable diluent (e.g., a mixture of the mobile phase components) to a known concentration (e.g., 10 µg/mL).

• Sample Solution: Prepare the Tamsulosin drug substance or product sample in the same diluent to a concentration that allows for the detection and quantification of impurities at the required levels.

3. System Suitability:

Before sample analysis, inject the standard solution multiple times to ensure the chromatographic system is performing adequately. Typical system suitability parameters include:

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

• Relative standard deviation (RSD) of peak area for replicate injections: ≤ 2.0%

4. Data Analysis:

Quantify the 5-Formyl-2-methoxybenzenesulfonamide impurity in the sample by comparing its peak area to that of the reference standard.

Mandatory Visualizations

Logical Relationship of Reference Standard Quality

References

• 1. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 2. Pharmaceutical Reference Standards Reference Materials | LGC Standards [lgcstandards.com]

Forced Degradation of Tamsulosin: A Comparative Analysis of the Drug Substance and its Impurities

For researchers, scientists, and professionals in drug development, understanding the degradation pathways and stability of a drug substance and its impurities is paramount for ensuring product quality, safety, and efficacy. This guide provides a comparative analysis of the forced degradation of tamsulosin and its impurities, supported by experimental data and detailed methodologies.

Tamsulosin, a selective alpha-1 adrenergic receptor antagonist, is susceptible to degradation under various stress conditions. Forced degradation studies, as mandated by regulatory bodies like the International Conference on Harmonisation (ICH), are essential to elucidate the inherent stability of the drug and to develop stability-indicating analytical methods. These studies involve subjecting the drug substance to conditions more severe than accelerated stability testing, including acid and base hydrolysis, oxidation, heat, and light.

Comparative Degradation Profile

Forced degradation studies reveal that tamsulosin is susceptible to degradation under hydrolytic (acidic and basic), oxidative, and photolytic conditions.[1][2] The stability of tamsulosin and the formation of its impurities vary significantly depending on the nature of the stressor.

In one study, significant degradation of tamsulosin was observed under oxidative and photolytic stress, while it showed limited degradation in acidic, alkaline, and thermal conditions.[3] Conversely, another study reported susceptibility to acid and base hydrolysis and oxidation, with maximum degradation occurring in basic conditions.[1] A different investigation found the drug to be stable under acidic conditions but degraded significantly under basic, neutral, thermal, oxidative, and photolytic stress.[2]

The primary impurities identified under these stress conditions include oxidation products, hydrolysis products, and photolytic degradants. The relative amounts of these impurities provide an indirect measure of their stability compared to the parent drug under specific stress conditions. For instance, the significant formation of an impurity under a particular stress condition suggests that the parent drug is more susceptible to degradation via that pathway than the impurity is to further degradation.

Quantitative Degradation Data

The following table summarizes the quantitative data from various forced degradation studies on tamsulosin. This data allows for a direct comparison of the drug's stability under different stress conditions.

Stress Condition	Reagent/Parameters	Duration	Tamsulosin Degradation (%)	Impurities Formed (if specified)	Reference
Acid Hydrolysis	0.1 N HCl	4 hours (reflux at 60°C)	Significant	Degradation products observed	[1]
2 M HCl	36 hours (25°C)	Limited	-	[3]
3 M HCl	1 hour	7.54	Polar impurities
Base Hydrolysis	0.1 N NaOH	4 hours (reflux at 60°C)	Maximum degradation	Degradation products observed	[1]
2 M NaOH	36 hours (25°C)	Limited	-	[3]
0.5 M NaOH	1 hour	4.88	Polar impurities
Oxidative	3% v/v H₂O₂	24 hours (ambient temp)	Mild degradation	-	[1]
10% H₂O₂	40 minutes (60°C)	Significant	RS1, RS2, RS3, RS4	[3][4]
30% H₂O₂	4 hours	58.70	Polar impurities
Thermal	Dry heat at 60°C	72 hours	No degradation	-	[1]
Wet heat (reflux) at 90°C	6 hours	No degradation	-	[1]
Water solution at 80°C	72 hours	Limited	-	[3]
Photolytic	UV light	24 hours	No degradation	-	[1]
Deuterium lamp (254 nm)	72 hours	Significant	RS2, RS3	[3][4]

Note: "Significant," "Mild," and "Limited" are as described in the cited literature where specific percentages were not provided. RS refers to Related Substances as identified in the study.

Experimental Protocols

The methodologies employed in forced degradation studies are crucial for obtaining reliable and reproducible data. Below are detailed protocols synthesized from multiple studies for conducting forced degradation of tamsulosin.

1. Preparation of Stock Solution: A stock solution of tamsulosin is typically prepared by dissolving the bulk drug in a suitable solvent, such as methanol or a mixture of methanol and water, to a concentration of approximately 1 mg/mL.

2. Acid Hydrolysis: To 1 mL of the tamsulosin stock solution, 1 mL of 0.1 N to 3 M hydrochloric acid is added. The mixture is then refluxed at a specific temperature (e.g., 60°C) for a defined period (e.g., 4 hours) or kept at room temperature for a longer duration.[1] After the stress period, the solution is neutralized with an equivalent concentration and volume of sodium hydroxide.

3. Base Hydrolysis: To 1 mL of the tamsulosin stock solution, 1 mL of 0.1 N to 2 M sodium hydroxide is added. The mixture is then subjected to the same temperature and time conditions as the acid hydrolysis study.[1][3] Following degradation, the solution is neutralized with an equivalent amount of hydrochloric acid.

4. Oxidative Degradation: 1 mL of the tamsulosin stock solution is mixed with 1 mL of hydrogen peroxide solution (ranging from 3% to 30%). The reaction is allowed to proceed at room temperature or a slightly elevated temperature for a specified duration.[1]

5. Thermal Degradation: For dry heat degradation, a sample of the solid drug substance is placed in an oven at a high temperature (e.g., 60-80°C) for an extended period (e.g., 72 hours).[1][3] For wet heat degradation, a solution of the drug is refluxed.[1]

6. Photolytic Degradation: A solution of tamsulosin is exposed to UV light (e.g., 254 nm) or sunlight for a defined period to assess photosensitivity.[1][3]

7. Sample Analysis: All stressed samples are typically diluted with an appropriate mobile phase to a suitable concentration (e.g., 150 µg/mL) and then analyzed by a stability-indicating HPLC method.[1] The chromatograms are then evaluated to determine the percentage of degradation and to identify and quantify the resulting impurities.

Experimental Workflow

The following diagram illustrates a typical workflow for a forced degradation study of a drug substance like tamsulosin.

Caption: Workflow of a forced degradation study.

This comprehensive approach to forced degradation is critical for building a complete stability profile of tamsulosin and its impurities, ultimately ensuring the development of a robust and safe pharmaceutical product.

References

• 1. asianpubs.org [asianpubs.org]
• 2. Identification of forced degradation products of tamsulosin using liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. ijpsonline.com [ijpsonline.com]

Navigating the Synthesis of Tamsulosin Impurities: A Comparative Guide to Efficiency

For researchers, scientists, and drug development professionals, ensuring the purity of active pharmaceutical ingredients (APIs) like Tamsulosin is paramount. This guide provides a comparative analysis of the synthesis efficiency for known Tamsulosin impurities, offering valuable insights into their formation and control. By presenting quantitative data, detailed experimental protocols, and visual representations of synthetic workflows, this document serves as a practical resource for optimizing Tamsulosin synthesis and minimizing impurity profiles.

Tamsulosin, a selective alpha-1 adrenergic receptor antagonist, is widely used in the treatment of benign prostatic hyperplasia. During its synthesis and storage, various process-related and degradation impurities can arise, potentially impacting the final product's safety and efficacy. Understanding the synthetic pathways of these impurities is crucial for their effective control. This guide delves into the synthesis of several key Tamsulosin impurities, providing a side-by-side comparison of their synthetic efficiencies where data is available.

Comparative Synthesis Efficiency of Tamsulosin Impurities

The following table summarizes the available quantitative data for the synthesis of various Tamsulosin impurities. It is important to note that a direct comparison is challenging due to variations in reporting standards and the proprietary nature of some manufacturing processes. However, this compilation provides a valuable overview of the reported yields for different synthetic transformations.

Impurity Name	Common Designation	Synthetic Step	Starting Material(s)	Reagents and Conditions	Reported Yield (%)	Citation
Tamsulosin Impurity I	-	Reductive Amination & Purification	4-methoxy propiophenone, (R)-1-phenylethylamine	H₂, Pt/C, Methanol; then L-(+)-tartaric acid, ethanol-water; then ethyl acetate-ethanol	95% (purification step)	[1]
Tamsulosin Impurity II	-	Chlorosulfonylation & Ammonolysis	Tamsulosin Impurity I salt	Chlorosulfonic acid; then ammonia water	-	[1]
Tamsulosin Impurity III	-	N-Alkylation	Tamsulosin Impurity II salt, 2-(2-ethoxyphenoxy) ethyl bromide	Sodium carbonate, water, 90°C	-	[1]
Dimeric Impurity	Impurity A	Formed during amine synthesis	2-ethoxyphenol, 2-phenyl-2-oxazoline	K₂CO₃, DMF; then alkaline hydrolysis	Significantly impacts overall Tamsulosin yield (a 23% increase in Tamsulosin yield was observed by controlling the formation of this impurity's precursor)	[2][3]

Experimental Protocols for Impurity Synthesis

Detailed methodologies are essential for replicating and optimizing synthetic procedures. Below are the experimental protocols for the synthesis of key Tamsulosin impurities, as reported in the literature.

Synthesis of Tamsulosin Impurity I Hydrochloride[1]

• Reductive Amination: In a reaction vessel, 131.2 g of 4-methoxy propiophenone and 1000 mL of methanol are combined. To this mixture, 101.6 g of (R)-1-phenylethylamine and 13.1 g of 2% Pt/C are added. The mixture is stirred under a hydrogen atmosphere for 3 hours.

• Salt Formation and Purification: The crude product from the previous step is subjected to a salt formation reaction with L-(+)-tartaric acid in an ethanol-water mixed solvent.

• Final Purification: The resulting salt is further refined by recrystallization from an ethyl acetate-ethanol solution to yield Tamsulosin Impurity I hydrochloride with an optical purity of not less than 99%. A yield of 95% is reported for this purification step.

Synthesis of Tamsulosin Impurity II Hydrochloride[1]

• Chlorosulfonylation: The salt of Tamsulosin Impurity I is reacted with chlorosulfonic acid under solvent-free conditions.

• Ammonolysis and Salt Formation: The resulting solid is dissolved in an organic solvent, and an ammonia water solution is added. The organic phase is then extracted, collected, and subjected to a salt-forming reaction to obtain the hydrochloride salt of Tamsulosin Impurity II.

Synthesis of Tamsulosin Impurity III Hydrochloride[1]

• N-Alkylation: 4.3 g of the Tamsulosin Impurity II salt, 4.1 g of 2-(2-ethoxyphenoxy) ethyl bromide, and 1.4 g of sodium carbonate are added to 100 mL of water.

• Reaction and Work-up: The mixture is heated to 90°C. After the reaction is complete, it is cooled to room temperature, and the product is extracted with 100 mL of ethyl acetate. The organic phase is washed with 40 mL of saturated NaCl solution, dried over anhydrous sodium sulfate, and filtered.

• Salt Formation: 5 mL of ethanolic hydrochloride is added to the filtrate, and the solution is concentrated under reduced pressure to yield 2.8 g of Tamsulosin Impurity III hydrochloride.

Visualizing Synthetic Pathways and Biological Mechanisms

To provide a clearer understanding of the processes involved, the following diagrams, generated using Graphviz (DOT language), illustrate a representative experimental workflow for impurity synthesis and the signaling pathway of Tamsulosin.

References

• 1. CN111170900A - Preparation method of tamsulosin impurity with high optical purity - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. figshare.com [figshare.com]

Comparative Guide to the Structural Validation of 5-Formyl-2-methoxybenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical techniques for the structural validation of synthesized 5-Formyl-2-methoxybenzenesulfonamide, a known impurity of the alpha-1 adrenergic receptor antagonist, Tamsulosin.[1][2][3] This document outlines detailed experimental protocols, presents comparative data for the target compound and its structural analogs, and visualizes key workflows and biological pathways.

Introduction

5-Formyl-2-methoxybenzenesulfonamide (Tamsulosin EP Impurity E) is a critical compound to monitor during the synthesis and formulation of Tamsulosin, a widely prescribed medication for benign prostatic hyperplasia.[1][2][3] Accurate structural elucidation and purity assessment are paramount for ensuring the safety and efficacy of the final drug product. This guide details the standard analytical methodologies employed for this purpose and compares the spectral characteristics of 5-Formyl-2-methoxybenzenesulfonamide with relevant structural alternatives.

Structural Validation of 5-Formyl-2-methoxybenzenesulfonamide

The definitive structure of a synthesized organic molecule like 5-Formyl-2-methoxybenzenesulfonamide is established through a combination of spectroscopic techniques. Each method provides unique insights into the molecular architecture.

Experimental Protocols

A plausible synthetic route to 5-Formyl-2-methoxybenzenesulfonamide can be adapted from procedures for related compounds. A potential two-step synthesis is outlined below:

Step 1: Formylation of 2-methoxybenzenesulfonamide

A common method for introducing a formyl group onto an activated aromatic ring is the Vilsmeier-Haack reaction.

• Reactants: 2-methoxybenzenesulfonamide, phosphoryl chloride (POCl₃), and N,N-dimethylformamide (DMF).

• Procedure: 2-methoxybenzenesulfonamide is dissolved in DMF and cooled in an ice bath. POCl₃ is added dropwise, and the reaction mixture is stirred at room temperature until completion (monitored by TLC). The reaction is then quenched with ice-water and neutralized to precipitate the product.

• Purification: The crude product is filtered, washed with water, and recrystallized from a suitable solvent system (e.g., ethanol/water) to yield pure 5-Formyl-2-methoxybenzenesulfonamide.

Step 2: Structural Validation Workflow

The identity and purity of the synthesized compound are confirmed using the following analytical techniques:

Figure 1: Experimental workflow for the synthesis and structural validation of 5-Formyl-2-methoxybenzenesulfonamide.

Data Presentation: Spectroscopic Analysis

The following tables summarize the expected spectral data for 5-Formyl-2-methoxybenzenesulfonamide based on typical values for similar structures.

Table 1: ¹H NMR (Proton Nuclear Magnetic Resonance) Data (400 MHz, CDCl₃)

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~9.90	s	1H	Aldehyde proton (-CHO)
~8.20	d	1H	Aromatic proton (H-6)
~7.90	dd	1H	Aromatic proton (H-4)
~7.20	d	1H	Aromatic proton (H-3)
~5.00	br s	2H	Sulfonamide protons (-SO₂NH₂)
~4.00	s	3H	Methoxy protons (-OCH₃)

Table 2: ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Data (100 MHz, CDCl₃)

Chemical Shift (ppm)	Assignment
~190.0	Aldehyde carbon (C=O)
~160.0	Aromatic carbon (C-2)
~135.0	Aromatic carbon (C-5)
~130.0	Aromatic carbon (C-6)
~128.0	Aromatic carbon (C-4)
~125.0	Aromatic carbon (C-1)
~112.0	Aromatic carbon (C-3)
~56.0	Methoxy carbon (-OCH₃)

Table 3: FT-IR (Fourier-Transform Infrared) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3400-3200	Strong, Broad	N-H stretch (sulfonamide)
~2850, ~2750	Medium	C-H stretch (aldehyde)
~1700	Strong	C=O stretch (aldehyde)
~1600, ~1480	Medium	C=C stretch (aromatic)
~1340, ~1160	Strong	S=O stretch (sulfonamide)
~1250	Strong	C-O stretch (methoxy)

Table 4: Mass Spectrometry (MS) Data

m/z	Interpretation
215	[M]⁺ (Molecular ion)
214	[M-H]⁺
186	[M-CHO]⁺
136	[M-SO₂NH₂]⁺

Comparison with Structural Alternatives

To provide a comprehensive analysis, the spectral data of 5-Formyl-2-methoxybenzenesulfonamide is compared with two structural isomers: 4-Formyl-2-methoxybenzenesulfonamide and 3-Formyl-4-methoxybenzenesulfonamide. The key differentiating features in their spectra arise from the different substitution patterns on the benzene ring.

Table 5: Comparative ¹H NMR Data of Isomers

Compound	Aldehyde Proton (ppm)	Aromatic Proton Pattern	Methoxy Proton (ppm)
5-Formyl-2-methoxybenzenesulfonamide	~9.90	Three distinct aromatic signals	~4.00
4-Formyl-2-methoxybenzenesulfonamide	~9.85	Three distinct aromatic signals	~3.95
3-Formyl-4-methoxybenzenesulfonamide	~10.0	Three distinct aromatic signals	~4.05

Note: While the chemical shifts are similar, the coupling patterns and precise shifts in the aromatic region will be distinct for each isomer, allowing for unambiguous identification.

Biological Context: Relevance to α1-Adrenergic Receptor Signaling

5-Formyl-2-methoxybenzenesulfonamide is an impurity of Tamsulosin, a selective antagonist of α1A and α1D adrenergic receptors.[4] These receptors are G protein-coupled receptors (GPCRs) that, upon activation by catecholamines like norepinephrine, trigger a signaling cascade leading to smooth muscle contraction, particularly in the prostate and bladder neck.[5][6] Tamsulosin's therapeutic effect in benign prostatic hyperplasia stems from its ability to block this pathway, leading to muscle relaxation and improved urinary flow.[5][6]

Figure 2: Simplified signaling pathway of the α1-adrenergic receptor and the inhibitory action of Tamsulosin.

The presence of impurities like 5-Formyl-2-methoxybenzenesulfonamide could potentially interfere with the desired pharmacological activity of Tamsulosin or introduce off-target effects. Therefore, its structural confirmation and quantification are crucial aspects of quality control in drug manufacturing.

Conclusion

The structural validation of synthesized 5-Formyl-2-methoxybenzenesulfonamide relies on a multi-pronged analytical approach. A combination of NMR, IR, and mass spectrometry provides a detailed and unambiguous structural elucidation. Comparison with spectral data of known standards and structural isomers is essential for definitive identification. Understanding the biological context of this compound as a Tamsulosin impurity highlights the importance of rigorous analytical control in ensuring the safety and efficacy of pharmaceutical products.

References

• 1. theclinivex.com [theclinivex.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. Tamsulosin | C20H28N2O5S | CID 129211 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Tamsulosin - Wikipedia [en.wikipedia.org]
• 6. What is the mechanism of Tamsulosin Hydrochloride? [synapse.patsnap.com]

assessment of 5-Formyl-2-methoxybenzenesulfonamide stability under different storage conditions

For researchers, scientists, and professionals in drug development, understanding the stability of a compound is critical for ensuring its quality, efficacy, and safety throughout its lifecycle. This guide provides a comparative assessment of the stability of 5-Formyl-2-methoxybenzenesulfonamide under various storage conditions. Due to the limited availability of direct stability data for this specific molecule, this guide synthesizes general principles and methodologies from studies on related sulfonamide compounds and established regulatory guidelines.

Introduction to 5-Formyl-2-methoxybenzenesulfonamide

5-Formyl-2-methoxybenzenesulfonamide is a chemical compound that serves as a key intermediate and impurity in the synthesis of pharmaceuticals, such as Tamsulosin, which is used to treat benign prostatic hypertrophy.[1][2][3] Its chemical structure, featuring a sulfonamide and an aldehyde group, suggests potential susceptibility to degradation through pathways such as hydrolysis, oxidation, and photolysis.[4] Therefore, a thorough understanding of its stability profile is essential for defining appropriate storage, handling, and shelf-life parameters.

Comparison of Stability Under Different Storage Conditions

Table 1: Hypothetical Long-Term Stability Data for 5-Formyl-2-methoxybenzenesulfonamide

Storage Condition	Time Point	Assay (%)	Total Degradation Products (%)	Appearance
25°C ± 2°C / 60% RH ± 5% RH	0 Months	100.0	0.0	White crystalline
6 Months	99.5	0.5	No change
12 Months	98.9	1.1	No change
24 Months	97.8	2.2	Slightly off-white
30°C ± 2°C / 65% RH ± 5% RH	0 Months	100.0	0.0	White crystalline
6 Months	99.2	0.8	No change
12 Months	98.1	1.9	Slightly off-white

Table 2: Hypothetical Accelerated Stability Data for 5-Formyl-2-methoxybenzenesulfonamide

Storage Condition	Time Point	Assay (%)	Total Degradation Products (%)	Appearance
40°C ± 2°C / 75% RH ± 5% RH	0 Months	100.0	0.0	White crystalline
3 Months	98.5	1.5	No change
6 Months	96.8	3.2	Slightly yellow

Experimental Protocols

To generate the kind of data presented above, a series of well-defined experimental protocols are necessary. These protocols are designed to stress the compound under various conditions to identify potential degradation pathways and to develop stability-indicating analytical methods.[4][8][9]

Forced Degradation Studies

Forced degradation, or stress testing, is crucial for understanding the intrinsic stability of a molecule.[4][9][10][11] These studies involve exposing the drug substance to conditions more severe than accelerated stability testing to provoke degradation.[4] An appropriate level of degradation is typically in the range of 5-20%.[4][8][11]

• Acid and Base Hydrolysis:

  • Prepare solutions of 5-Formyl-2-methoxybenzenesulfonamide in 0.1 M HCl and 0.1 M NaOH.

  • Store the solutions at 60°C for a specified period (e.g., 24, 48, 72 hours).

  • At each time point, withdraw an aliquot, neutralize it, and dilute to a suitable concentration.

  • Analyze the samples using a stability-indicating High-Performance Liquid Chromatography (HPLC) method.

• Oxidative Degradation:

  • Prepare a solution of the compound in a suitable solvent and add 3% hydrogen peroxide.

  • Keep the solution at room temperature, protected from light, for a defined duration.

  • Monitor the degradation at various time intervals by HPLC.

• Thermal Degradation:

  • Place the solid compound in a thermostatically controlled oven at an elevated temperature (e.g., 80°C) for a set period.

  • Samples are withdrawn at regular intervals and analyzed by HPLC to assess the extent of degradation.

• Photostability Testing:

  • Expose the solid compound and its solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter (as per ICH Q1B guidelines).

  • A control sample should be kept in the dark under the same temperature conditions.

  • Analyze both the exposed and control samples by HPLC.

Stability-Indicating Analytical Method

A validated stability-indicating analytical method is essential to separate and quantify the active pharmaceutical ingredient (API) from its degradation products.[12][13]

• High-Performance Liquid Chromatography (HPLC):

  • Column: A C18 column is commonly used for the separation of polar and non-polar compounds.

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile or methanol) is often employed.

  • Detection: UV detection at a wavelength where the parent compound and its degradation products show significant absorbance.

  • Validation: The method must be validated according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for conducting a forced degradation study of 5-Formyl-2-methoxybenzenesulfonamide.

References

• 1. theclinivex.com [theclinivex.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [chemicalbook.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 4. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ema.europa.eu [ema.europa.eu]
• 7. Stability Studies | Coriolis Pharma [coriolis-pharma.com]
• 8. biomedres.us [biomedres.us]
• 9. Forced degradation studies: A critical lens into pharmaceutical stability - Clinical Trials Arena [clinicaltrialsarena.com]
• 10. Forced Degradation Studies | Coriolis Pharma [coriolis-pharma.com]
• 11. biopharminternational.com [biopharminternational.com]
• 12. Validation of a Stability-Indicating Spectrometric Method for the Determination of Sulfacetamide Sodium in Pure Form and Ophthalmic Preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Formyl-2-methoxybenzenesulfonamide: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the responsible management and disposal of chemical reagents is a cornerstone of laboratory safety and environmental stewardship. This guide provides a comprehensive, step-by-step protocol for the proper disposal of 5-Formyl-2-methoxybenzenesulfonamide (CAS No. 105764-07-6), a compound that requires careful handling due to its chemical properties and potential hazards. While a specific Safety Data Sheet (SDS) with complete disposal guidelines for this compound is not always readily available, a conservative approach based on its structural similarity to other sulfonamides and benzaldehyde derivatives is essential.[1][2] This protocol is designed to ensure compliance with general laboratory safety standards and environmental regulations.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is crucial to handle 5-Formyl-2-methoxybenzenesulfonamide with appropriate personal protective equipment (PPE). This includes, but is not limited to, safety goggles, chemical-resistant gloves, and a laboratory coat.[1][3] All handling should take place in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1][3]

Hazard Profile and Regulatory Framework

While specific toxicological data for 5-Formyl-2-methoxybenzenesulfonamide is limited, its classification as a combustible solid (Storage Class Code 11) and its high water hazard class (WGK 3) indicate that it should be handled as a hazardous substance.[4] The disposal of such chemical waste is regulated by environmental protection agencies, which provide a framework for the safe management of hazardous materials from generation to final disposal.[5] It is imperative to treat this compound as hazardous waste to mitigate potential environmental impact.[2][3]

Step-by-Step Disposal Protocol

The following procedure should be followed to ensure the safe and compliant disposal of 5-Formyl-2-methoxybenzenesulfonamide:

Step 1: Waste Identification and Segregation

Properly identify and segregate all waste containing 5-Formyl-2-methoxybenzenesulfonamide. This includes:

• Pure, unreacted compound.

• Contaminated laboratory consumables (e.g., weighing papers, pipette tips, gloves).[5]

• Solutions containing the compound.

This waste must be kept separate from other laboratory waste streams to prevent unintended chemical reactions.[1]

Step 2: Containerization

Use only approved, chemically compatible, and clearly labeled hazardous waste containers for the collection of 5-Formyl-2-methoxybenzenesulfonamide waste.[1] The container must be in good condition and have a secure, leak-proof lid.[1]

Step 3: Labeling

All waste containers must be clearly and accurately labeled. The label should include:

• The full chemical name: "5-Formyl-2-methoxybenzenesulfonamide".[5]

• The appropriate hazard warnings (e.g., "Hazardous Waste," "Combustible Solid").[5]

• The approximate quantity of the waste.

Step 4: Storage

Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[1] This area should be near the point of waste generation and under the control of laboratory personnel.[1] Regular inspection of the SAA is necessary to check for any signs of leakage or container degradation.[1]

Step 5: Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3][5] The recommended method for the disposal of similar chemical compounds is high-temperature incineration in a chemical incinerator equipped with appropriate emission controls.[5] Under no circumstances should this chemical be disposed of down the drain or in regular trash.[2][6]

Quantitative Data Summary

Property	Value	Reference
CAS Number	105764-07-6	[4]
Molecular Formula	C₈H₉NO₄S	[4]
Molecular Weight	215.23 g/mol	[4]
Storage Class Code	11 - Combustible Solids	[4]
Water Hazard Class (WGK)	3	[4]
Storage Temperature	−20°C	[4]

Spill Management

In the event of a spill, the following steps should be taken immediately:

• Evacuate and Secure the Area: Clear the area of all personnel and restrict access.[3]

• Ventilate the Area: Ensure adequate ventilation to disperse any airborne dust or vapors.[3]

• Contain the Spill: For solid spills, carefully sweep or scoop the material to avoid generating dust.[3] For liquid spills, use an inert, non-combustible absorbent material like sand or earth to contain the spill.[2]

• Collect and Dispose: Place the collected material into a suitable, labeled container for hazardous waste disposal.[2][3]

• Decontaminate: Clean the spill area thoroughly.

Experimental Workflow and Disposal Logic

The following diagram illustrates the logical workflow for the proper disposal of 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Disposal Workflow for 5-Formyl-2-methoxybenzenesulfonamide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 5. benchchem.com [benchchem.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

Personal protective equipment for handling 5-Formyl-2-methoxybenzenesulfonamide

Essential Safety and Handling Guide for 5-Formyl-2-methoxybenzenesulfonamide

This guide provides crucial safety and logistical information for the handling and disposal of 5-Formyl-2-methoxybenzenesulfonamide (CAS Number: 105764-07-6).[1][2][3] The following procedures are based on general best practices for handling solid, powdered chemicals and sulfonamide compounds, as a specific Safety Data Sheet (SDS) with detailed handling instructions was not available in the initial search. Researchers should always consult their institution's specific safety protocols and, if possible, obtain a compound-specific SDS from their supplier.

Chemical and Physical Properties

A summary of the key quantitative data for 5-Formyl-2-methoxybenzenesulfonamide is provided in the table below.

Property	Value
CAS Number	105764-07-6
Molecular Formula	C₈H₉NO₄S
Molecular Weight	215.23 g/mol [1]
Melting Point	>155°C (decomposes)[2]
Storage Temperature	-20°C[1]

Operational Plan: Handling Procedures

Adherence to the following step-by-step operational plan is critical to ensure the safe handling of 5-Formyl-2-methoxybenzenesulfonamide.

Engineering Controls and Work Area Preparation

• Ventilation: All handling of 5-Formyl-2-methoxybenzenesulfonamide powder should be conducted in a certified chemical fume hood to minimize inhalation exposure.

• Work Surface: The work area should be clean, uncluttered, and covered with absorbent, disposable bench paper.

• Safety Equipment: Ensure that a safety shower and eyewash station are readily accessible and have been recently tested. Have appropriate spill cleanup materials available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the last line of defense against exposure.[4] The following PPE is mandatory when handling this compound:

• Eye and Face Protection: Wear chemical safety goggles with side shields. A face shield may be necessary for operations with a higher risk of splashing or dust generation.[5][6]

• Hand Protection: Chemical-resistant gloves are required. Given the powdered nature of the compound, powder-free nitrile gloves are recommended to prevent contamination.[4][7] It is advisable to double-glove, especially when handling larger quantities.[4] Gloves should be changed regularly (e.g., every 30-60 minutes) or immediately upon known or suspected contact with the chemical.[4]

• Body Protection: A lab coat is essential. For procedures with a significant risk of contamination, a disposable gown or coveralls should be worn over regular clothing.[6][8]

• Respiratory Protection: For handling small quantities in a properly functioning fume hood, respiratory protection may not be required. However, if there is a risk of inhaling dust, an N95 or higher-rated respirator should be used.[4] All respirator use must comply with your institution's respiratory protection program, including fit-testing.[4]

Weighing and Aliquoting

• Preparation: Don all required PPE before entering the designated handling area.

• Container Handling: Allow the container of 5-Formyl-2-methoxybenzenesulfonamide to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Carefully weigh the desired amount of the compound on a tared weigh boat or paper inside the chemical fume hood. Avoid creating dust clouds.

• Transfer: Use a spatula to transfer the powder to the receiving vessel.

• Cleaning: After weighing, carefully clean the spatula and any contaminated surfaces within the fume hood.

Spill and Emergency Procedures

• Minor Spills: For small spills of the powder, carefully sweep or vacuum the material using a HEPA-filtered vacuum. Avoid dry sweeping, which can generate dust. Place the collected material and any contaminated cleaning materials into a sealed, labeled hazardous waste container.

• Major Spills: In the event of a large spill, evacuate the area and follow your institution's emergency procedures.

• Exposure:

  • Skin Contact: Immediately wash the affected area with soap and water for at least 15 minutes. Remove contaminated clothing.

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

  • Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Disposal Plan

The disposal of 5-Formyl-2-methoxybenzenesulfonamide and any contaminated materials must be handled as hazardous waste.

Waste Segregation and Collection

• Solid Waste: All solid waste, including unused compound, contaminated gloves, weigh papers, pipette tips, and disposable lab coats, must be collected in a designated, sealed, and clearly labeled hazardous waste container.[9][10]

• Liquid Waste: If the compound is dissolved in a solvent, the resulting solution should be collected in a separate, compatible, and clearly labeled hazardous liquid waste container.[9][10] Do not mix with incompatible waste streams.[10]

Labeling

All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "5-Formyl-2-methoxybenzenesulfonamide". Include any solvent carriers and appropriate hazard warnings (e.g., "Toxic").[9]

Final Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[9] The recommended method for the disposal of many pharmaceutical compounds, including sulfonamides, is high-temperature incineration.[9]

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling 5-Formyl-2-methoxybenzenesulfonamide.

Caption: Workflow for handling 5-Formyl-2-methoxybenzenesulfonamide.

References

• 1. 5-Formyl-2-methoxybenzenesulfonamide Pharmaceutical Secondary Standard [sigmaaldrich.com]
• 2. 5-ForMyl-2-Methoxy-benzenesulfonaMide | 105764-07-6 [chemicalbook.com]
• 3. 5-ForMyl-2-Methoxy-benzenesulfonaMide CAS#: 105764-07-6 [m.chemicalbook.com]
• 4. pppmag.com [pppmag.com]
• 5. hazmatschool.com [hazmatschool.com]
• 6. int-enviroguard.com [int-enviroguard.com]
• 7. PPE and Safety for Chemical Handling [acsmaterial.com]
• 8. nspcoatings.co.uk [nspcoatings.co.uk]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]